Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate (CAS 17012-21-4)

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 1-benzylpyrrolidine-3-carboxylate is a versatile heterocyclic building block of significant interest in medicinal chemistry and organic synthesis.[1][2] Its structure, featuring a pyrrolidine core, an N-benzyl protecting group, and a methyl ester functional group, makes it a valuable precursor for the development of a wide range of more complex, biologically active molecules, particularly those targeting the central nervous system (CNS).[1] This guide provides a comprehensive technical overview of its chemical properties, a detailed examination of its synthesis and analytical validation, potential applications in research, and essential safety protocols. The information is structured to provide both foundational knowledge and actionable insights for professionals in the field.

Physicochemical and Spectroscopic Properties

The fundamental properties of the parent compound, Methyl 1-benzylpyrrolidine-3-carboxylate, are crucial for its application in synthesis. The oxalate salt form is often prepared to yield a stable, crystalline solid, which facilitates purification and handling compared to the freebase, which may be an oil or liquid at room temperature.

Property	Value	Source
CAS Number	17012-21-4	[3]
Molecular Formula	C₁₃H₁₇NO₂	[3]
Molecular Weight	219.28 g/mol	[3][4]
Physical Form	Liquid (for freebase)
Boiling Point	292.1°C at 760 mmHg
Density	1.1 ± 0.1 g/cm³	[5]
Purity (Typical)	≥95-98% (GC)	[3][5]
Synonyms	Methyl N-benzyl-3-pyrrolidinecarboxylate, 1-Benzylpyrrolidine-3-carboxylic Acid Methyl Ester	[3]
Storage Temperature	Room temperature

Synthesis and Purification

The synthesis of Methyl 1-benzylpyrrolidine-3-carboxylate typically involves multi-step processes leveraging foundational organic chemistry reactions. The strategic use of the N-benzyl group provides stability and steric control during synthesis and can be readily removed in later stages if required.

Generalized Synthetic Workflow

The pathway to the target molecule often begins with commercially available precursors and involves cyclization to form the core pyrrolidine ring, followed by functional group manipulation. The final step involves reacting the purified freebase with oxalic acid to precipitate the stable oxalate salt.

Caption: Generalized workflow for the synthesis of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate.

Illustrative Experimental Protocol

This protocol describes a plausible, self-validating methodology derived from established synthetic principles for related structures.[6]

Step 1: Synthesis of 1-benzyl-5-oxopyrrolidine-3-carboxylic acid

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve itaconic acid (1.0 eq) and benzylamine (1.0 eq) in toluene.

• Reflux the mixture for 5-6 hours until the theoretical amount of water is collected, indicating the completion of the cyclization reaction.

• Cool the reaction mixture and remove the toluene under reduced pressure. The resulting solid is the intermediate acid, which can be used in the next step, often without further purification.

  • Causality: The azeotropic removal of water drives the equilibrium towards the formation of the amide bond, facilitating the intramolecular cyclization to the pyrrolidinone ring.

Step 2: Reduction of the Lactam and Esterification

• Dissolve the crude intermediate from Step 1 in methanol and cool the solution to 10-15°C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.2-1.5 eq) portion-wise over 20-30 minutes, maintaining the temperature.

• After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Once the reduction is complete, carefully add concentrated hydrochloric acid to quench the excess borohydride and catalyze the esterification of the carboxylic acid.

• Reflux the methanolic HCl solution for 4-6 hours.

  • Causality: Sodium borohydride is a selective reducing agent for the ketone, which, in concert with the solvent, reduces the lactam. The subsequent addition of acid in methanol serves the dual purpose of neutralizing the reaction and performing a classic Fischer esterification.

Step 3: Purification of the Freebase

• Cool the reaction mixture and neutralize it with a saturated sodium bicarbonate solution.

• Extract the aqueous layer three times with an organic solvent like ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude freebase.

• Purify the crude product using silica gel column chromatography to obtain the pure Methyl 1-benzylpyrrolidine-3-carboxylate.

Step 4: Oxalate Salt Formation

• Dissolve the purified freebase (1.0 eq) in a minimal amount of a suitable solvent such as ethanol or diethyl ether.

• In a separate flask, dissolve anhydrous oxalic acid (1.0 eq) in the same solvent.

• Slowly add the oxalic acid solution to the freebase solution with stirring.

• A precipitate of the oxalate salt will form. Stir the mixture for an additional hour at room temperature.

• Collect the solid product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • Trustworthiness: The formation of a crystalline salt from a liquid or oily freebase is a method of purification itself. The melting point of the resulting salt can be used as a reliable indicator of purity.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, structure, and purity of the synthesized compound. A multi-technique approach ensures comprehensive validation.

Analytical Validation Workflow

Caption: Standard workflow for the analytical characterization of the target compound.

Methodologies and Expected Data

4.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for unambiguous structure determination.[7] Quantitative NMR (qNMR) can also be used for highly accurate purity assessments.[8]

• Protocol: Dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O for the oxalate salt). Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• Expertise: The choice of solvent is critical; for the oxalate salt, a protic solvent like D₂O or a polar aprotic solvent like DMSO-d₆ is necessary for dissolution.

• Expected ¹H NMR Data (Predicted):

  Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
  Phenyl (Ar-H)	7.20 - 7.40	Multiplet
  Benzyl (Ar-CH₂)	~3.60	Singlet
  Ester (O-CH₃)	~3.70	Singlet

  | Pyrrolidine Ring Protons | 2.00 - 3.50 | Multiplets |

4.2.2 Gas Chromatography-Mass Spectrometry (GC-MS) This technique is ideal for assessing the purity of the volatile freebase and confirming its molecular weight.[9]

• Protocol: The oxalate salt must first be converted back to the freebase by neutralization with a base (e.g., NaHCO₃) and extraction into an organic solvent. A dilute solution of the freebase is then injected into the GC-MS.

• Expected Data: The gas chromatogram should show a single major peak, with the area percent indicating the purity. The mass spectrum for this peak should display a molecular ion (M⁺) peak corresponding to the molecular weight of the freebase (219.28).

4.2.3 Infrared (IR) Spectroscopy IR spectroscopy is used to verify the presence of key functional groups.

• Protocol: The solid oxalate salt can be analyzed directly using an ATR (Attenuated Total Reflectance) accessory.

• Expected Data:

  Functional Group	Wavenumber (cm⁻¹)
  C=O (Ester)	~1730-1750
  C=O (Carboxylate from Oxalate)	~1600-1700 (broad)
  C-N (Amine)	~1000-1250

  | C-H (Aromatic) | ~3000-3100 |

Applications in Research and Development

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate serves primarily as a sophisticated intermediate in synthetic chemistry.[1][2]

• Scaffold for Bioactive Molecules: The pyrrolidine ring is a common motif in many biologically active compounds. This molecule provides a ready-made scaffold that can be further elaborated. The ester can be hydrolyzed to the corresponding carboxylic acid for amide coupling, or reduced to an alcohol, opening numerous pathways for diversification.

• CNS Drug Discovery: Pyrrolidine-based structures are frequently explored for their potential to interact with CNS targets. This building block is used in the synthesis of novel ligands for receptors and transporters in the brain.[1]

• Combinatorial Chemistry: It is an ideal starting material for creating libraries of related compounds. By varying reagents that react with the ester or by modifying the pyrrolidine ring, researchers can quickly generate a diverse set of molecules for high-throughput screening in drug discovery campaigns.

Safety, Handling, and Storage

Adherence to proper safety protocols is mandatory when handling this chemical. The following information is synthesized from typical Safety Data Sheets (SDS) for this compound and related structures.[10][11][12]

• Signal Word: Warning

GHS Hazard Statements	GHS Precautionary Statements
H302: Harmful if swallowed.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
H315: Causes skin irritation.	P264: Wash skin thoroughly after handling.
H319: Causes serious eye irritation.	P270: Do not eat, drink or smoke when using this product.
H335: May cause respiratory irritation.	P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[10]
P301+P310+P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth.[10]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Wear standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] Keep away from strong oxidizing agents.

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

References

• Vertex AI Search. (2025).
• Vertex AI Search. (2024). SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)
• Tokyo Chemical Industry Co., Ltd. (TCI). (n.d.).
• Sigma-Aldrich. (2026).
• Fisher Scientific. (2025).
• MilliporeSigma. (n.d.). 1-Benzyl-pyrrolidine-3-carboxylic acid methyl ester | 17012-21-4.
• Chemsrc.com. (2018). Methyl 1-benzylpyrrolidine-3-carboxylate Price from Supplier Brand ShangPharma Technology(JiangXi)Co.,Ltd.
• Carl ROTH. (2022).
• Sigma-Aldrich. (n.d.). 1-Benzyl-pyrrolidine-3-carboxylic acid methyl ester.
• Lab Supplies. (n.d.).
• Pharmacophoric Evaluation of Compounds Isolated from GC-MS Analytical Method of Aqueous Extract of Azadirachta indica Leaves. (n.d.).
• European Pharmaceutical Review. (2014). NMR spectroscopy: Quality control of pharmaceutical products.
• Quantitative NMR Spectroscopy. (2017). University of Oxford.
• PubMed. (2016). Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis.

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Molecular Weight and Physicochemical Characterization of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate: A Technical Whitepaper

Executive Summary & Core Rationale

Methyl 1-benzylpyrrolidine-3-carboxylate is a highly versatile heterocyclic building block used extensively in the synthesis of pharmaceutical active ingredients (APIs), particularly those targeting neurological and metabolic pathways [1]. As a free base, this compound often presents as a viscous oil or low-melting solid. These physical states complicate downstream purification, precise gravimetric weighing, and long-term storage due to hygroscopicity and oxidative degradation.

To mitigate these physical liabilities, drug development professionals routinely convert the free base into its oxalate salt—Methyl 1-benzylpyrrolidine-3-carboxylate oxalate . This transformation leverages the principles of pharmaceutical salt selection to enhance crystallinity, chemical stability, and handling properties [2]. This whitepaper details the precise molecular weight determination, stoichiometric profiling, and the analytical workflows required to validate this critical intermediate.

Molecular Weight Determination & Stoichiometric Profiling

The accurate determination of the molecular weight for a salt complex requires a precise understanding of its stoichiometry. Oxalic acid is a diprotic acid (

, ), whereas the pyrrolidine nitrogen is a moderately strong base ( ). The between the basic center and the first proton of oxalic acid is . According to the rule of three in salt formation, this large gap guarantees complete proton transfer, resulting in a stable, crystalline salt, typically in a 1:1 molar ratio [2].

The total molecular weight is the sum of the free base and the oxalic acid counterion, minus any loss of atoms (none are lost in an addition salt).

Table 1: Physicochemical Breakdown of the Oxalate Salt Complex

Component	Chemical Formula	Average Molecular Weight ( g/mol )	Monoisotopic Mass (Da)	Function in Complex
Free Base (Methyl 1-benzylpyrrolidine-3-carboxylate)		219.28	219.1259	Pharmacophoric Building Block
Counterion (Oxalic Acid)		90.03	90.0055	Crystallizing Agent / Anion
Complete Oxalate Salt		309.31	309.1314	Stable Solid Intermediate

Mechanistic Causality in Experimental Design: Why the Oxalate Salt?

From an application scientist's perspective, the choice of oxalate is not arbitrary. The causality behind this specific salt selection includes:

• Purification without Chromatography: The thermodynamic crystallization of the oxalate salt from solvents like ethyl acetate or ethanol effectively purges structurally related impurities (e.g., regioisomers or unreacted benzyl halides) into the mother liquor.

• Gravimetric Precision: The increased molecular weight (309.31 g/mol vs 219.28 g/mol ) and the transition from an oil to a free-flowing powder allow for high-precision gravimetric dispensing in high-throughput screening (HTS) and parallel synthesis workflows.

Thermodynamic pathway of oxalate salt formation and crystallization.

Analytical Methodologies & Experimental Protocols

To rigorously validate the molecular weight and the 1:1 stoichiometry of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate, a multimodal analytical approach is required. A single technique (e.g., LC-MS) is insufficient because mass spectrometry typically dissociates the salt in the ionization source, detecting the free base and the counterion separately.

Protocol 1: High-Resolution Mass Spectrometry (LC-HRMS) for Exact Mass Verification

Objective: Verify the exact mass of the base and counterion independently to confirm their identities and establish a self-validating system.

• Sample Preparation: Dissolve 1.0 mg of the oxalate salt in 1.0 mL of LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 1 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm). Elute using a rapid gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).

• Positive Ion Mode (ESI+): Target the protonated free base. The expected

  for is 220.1338 .

• Negative Ion Mode (ESI-): Switch polarity to detect the hydrogen oxalate anion. The expected

  for is 88.9980 . Causality: Running dual-polarity ESI ensures that both halves of the 309.31 g/mol complex are independently verified, preventing false positives from unreacted starting materials.

Protocol 2: Quantitative NMR (qNMR) for Stoichiometric Validation

Objective: Prove the 1:1 ratio of base to acid to confirm the total molecular weight of 309.31 g/mol , ruling out a 2:1 (hemioxalate) complex.

• Sample Preparation: Dissolve 15 mg of the salt in 0.6 mL of Deuterated Dimethyl Sulfoxide (

  ). Causality: Do not use , as the oxalate salt typically exhibits poor solubility in non-polar halogenated solvents, leading to inaccurate integrations and missing signals.

• Acquisition: Acquire a standard 1H-NMR and 13C-NMR spectrum at 400 MHz or higher with a relaxation delay (

  ) of at least 10 seconds to ensure complete relaxation of all spins.

• Integration & Analysis:

  • Integrate the aromatic protons of the benzyl group (5H,

    ppm).

  • Integrate the methyl ester singlet (3H,

    ppm).

  • Critical Step: Because oxalic acid lacks non-exchangeable protons, 1H-NMR will only show a broad exchangeable proton signal. 13C-NMR must be used to observe the carbonyl carbon of the oxalate at

    ppm. The relative intensity of the base carbons vs. the oxalate carbon confirms the 1:1 stoichiometry.

Multimodal analytical workflow for molecular weight and stoichiometric verification.

Conclusion

The molecular weight of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is definitively established at 309.31 g/mol . By understanding the physicochemical drivers behind salt formation and employing a self-validating analytical matrix (HRMS for exact mass, qNMR for stoichiometry), researchers can ensure the structural integrity and precise molar dosing of this critical pharmaceutical building block.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 4610751, Methyl 1-benzylpyrrolidine-3-carboxylate" PubChem, [Link].

• Stahl, P. Heinrich, and Camille G. Wermuth, editors. "Handbook of Pharmaceutical Salts: Properties, Selection, and Use." Wiley-VCH, 2002. [Link].

An In-Depth Technical Guide to Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate for Advanced Research Applications

Executive Summary: This guide provides a comprehensive technical overview of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate, a key heterocyclic building block for researchers, scientists, and professionals in drug development. The document details the compound's significance, physicochemical properties, synthesis and purification protocols, analytical characterization methods, and critical safety and handling procedures. By synthesizing data from Safety Data Sheets (SDS) of the free base and established chemical principles, this whitepaper offers field-proven insights into the causality behind experimental choices, ensuring a trustworthy and authoritative resource for laboratory applications.

Introduction & Significance

The Pyrrolidine Scaffold in Medicinal Chemistry

The five-membered pyrrolidine ring is a foundational scaffold in medicinal chemistry, prized for its versatile and crucial role in the development of bioactive molecules.[1] Its non-planar, saturated structure provides a three-dimensional framework that allows for precise spatial orientation of functional groups, which is critical for effective interaction with biological targets like enzymes and receptors.[2] Pyrrolidine-3-carboxylic acid and its derivatives, often referred to as β-proline derivatives, are particularly valuable as building blocks for pharmaceuticals, including enzyme inhibitors used in treating metabolic diseases.[2][3]

Profile of Methyl 1-benzylpyrrolidine-3-carboxylate and its Oxalate Salt

Methyl 1-benzylpyrrolidine-3-carboxylate is a derivative of this important class, serving as a versatile synthetic intermediate.[4] The free base is typically a liquid, while the oxalate salt is prepared to provide a more stable, crystalline, and easily handleable solid. The N-benzyl group serves as a common protecting group for the secondary amine of the pyrrolidine ring and can be a key structural component in the final target molecule. This guide focuses on the oxalate salt, extrapolating safety and handling data from the well-documented free base and applying established chemical principles for organic salts.

Physicochemical & Spectroscopic Properties

The properties of the free base, Methyl 1-benzylpyrrolidine-3-carboxylate, are well-documented and provide a baseline for understanding the oxalate salt.

Physical and Chemical Properties

The following table summarizes the key properties of the free base. The oxalate salt will exhibit different properties, most notably a solid physical state and a high melting point, with altered solubility profiles (generally more soluble in polar protic solvents).

Property	Value	Source(s)
CAS Number	17012-21-4	[4][5]
Molecular Formula	C₁₃H₁₇NO₂	[4][5]
Molecular Weight	219.28 g/mol	[4][5]
Appearance	Colorless to light yellow/orange clear liquid
Boiling Point	292.1°C at 760 mmHg
Density	~1.1 g/cm³	[5]
Purity (Typical)	>98.0% (GC)	[4]

Spectroscopic Profile

Characterization of the molecule relies on standard spectroscopic techniques. The expected data for the free base are:

• ¹H NMR: Signals corresponding to the aromatic protons of the benzyl group (7.2-7.4 ppm), a singlet for the benzyl CH₂ group (~3.6 ppm), a singlet for the methyl ester protons (~3.7 ppm), and multiplets for the pyrrolidine ring protons (2.0-3.5 ppm).

• ¹³C NMR: Resonances for the carbonyl of the ester, the aromatic carbons, the benzylic carbon, the methyl ester carbon, and the carbons of the pyrrolidine ring.

• Mass Spectrometry (MS): The molecular ion peak [M]+ corresponding to the molecular weight of the free base (219.28).

• Infrared (IR) Spectroscopy: A strong absorption band around 1730-1740 cm⁻¹ characteristic of the C=O stretch of the ester.

Synthesis & Purification

The preparation of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate is a two-stage process: synthesis of the free base followed by the formation of the oxalate salt.

Synthesis of the Free Base: N-benzylation

A common and logical route to the free base is through the N-alkylation of a methyl pyrrolidine-3-carboxylate precursor with a benzyl halide.

Caption: Synthesis workflow from starting materials to the final oxalate salt.

Experimental Protocol: Synthesis of the Free Base

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl pyrrolidine-3-carboxylate (1.0 eq.), potassium carbonate (K₂CO₃, 2.0 eq.) as a weak base, and a suitable solvent such as acetonitrile.

  • Causality: Potassium carbonate is used to neutralize the hydrobromic acid byproduct of the reaction, driving the equilibrium towards the product. Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants.

• Reaction: Add benzyl bromide (1.1 eq.) dropwise to the stirring suspension. Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine to remove any remaining salts and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product via flash column chromatography to yield the pure liquid free base.

Formation and Purification of the Oxalate Salt

• Dissolution: Dissolve the purified free base (1.0 eq.) in a minimal amount of a suitable solvent, such as ethanol or isopropanol.

• Acidification: In a separate flask, prepare a saturated solution of oxalic acid (1.0 eq.) in the same solvent. Add the oxalic acid solution dropwise to the stirring solution of the free base.

  • Causality: The basic nitrogen on the pyrrolidine ring reacts with the acidic oxalic acid in a 1:1 molar ratio to form the ammonium carboxylate salt.

• Crystallization: A precipitate (the oxalate salt) should form either immediately or upon cooling. Stir the mixture at room temperature or in an ice bath to maximize precipitation.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold solvent to remove any unreacted starting materials.

• Drying: Dry the resulting white or off-white solid under vacuum to obtain the final Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical methods should be employed.

Protocol: Sample Preparation for HPLC Analysis

• Standard Preparation: Accurately weigh approximately 10 mg of the oxalate salt and dissolve it in a suitable mobile phase (e.g., a mixture of acetonitrile and water with 0.1% formic acid) to make a 1 mg/mL stock solution. Perform serial dilutions to generate calibration standards.

• Sample Preparation: Prepare a sample of the synthesized batch at a concentration of approximately 1 mg/mL in the same mobile phase.

• Filtration: Filter all solutions through a 0.45 µm syringe filter to remove any particulate matter before injection.

  • Causality: Filtering prevents clogging of the HPLC column and instrument tubing, ensuring reliable and reproducible results.

• Analysis: Inject the samples onto a C18 reverse-phase HPLC column and analyze using a UV detector. Purity is determined by comparing the area of the main peak to the total area of all peaks.

Safety, Handling, & Storage (SDS/MSDS Core)

Disclaimer: No specific SDS for the oxalate salt was found. The following information is based on the known hazards of the free base and general principles for handling organic amine salts. Always consult a specific, current SDS for any chemical before use.

Hazard Identification & First Aid

The free base is classified with several hazards. The oxalate salt should be handled with similar, if not greater, caution.

Hazard Information (Based on Free Base)	Details
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
First Aid: Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If irritation persists, get medical advice.[6]
First Aid: Skin	Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[6]
First Aid: Inhalation	Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[7]
First Aid: Ingestion	Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do NOT induce vomiting.

Personal Protective Equipment (PPE) & Engineering Controls

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[6][8] Ensure an eyewash station and safety shower are readily accessible.[6]

• Eye/Face Protection: Wear tightly fitting chemical safety goggles or a face shield.[8]

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[8]

• Respiratory Protection: If handling large quantities or if dust/aerosol generation is likely, use a suitable respirator.[6]

Caption: A standard workflow for the safe handling of laboratory chemicals.

Storage & Stability

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[8] Keep away from strong oxidizing agents and strong acids.[9]

• Stability: The material is stable under recommended storage conditions.[6]

Spill & Disposal Procedures

• Spill Response: For a solid spill, carefully sweep up the material to avoid generating dust. For a liquid spill (of the free base or a solution), absorb with an inert material (e.g., vermiculite, sand).[6] Evacuate personnel, ensure adequate ventilation, and prevent entry into drains.[6]

• Disposal: Dispose of waste material in accordance with local, regional, and national hazardous waste regulations. Do not allow it to enter the environment.[9]

Applications in Research & Drug Development

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is not typically an active pharmaceutical ingredient itself but rather a high-value intermediate. Its utility lies in its structure:

• Chiral Scaffold: The pyrrolidine ring can be used to introduce stereochemistry, which is vital for pharmacological specificity.

• Functional Handles: The ester group can be hydrolyzed to the corresponding carboxylic acid or reduced to an alcohol, providing a point for further chemical modification and linkage to other molecular fragments.

• N-Benzyl Group: While often a protecting group, the benzyl moiety can also be an integral part of a pharmacophore that interacts with hydrophobic pockets in a biological target.

Researchers use this and similar building blocks in the synthesis of novel compounds for a wide range of therapeutic areas, leveraging the pyrrolidine core to create potent and selective modulators of biological targets.[2]

References

• Okinawa Institute of Science and Technology Graduate University. Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106). OIST Groups. Available from: [Link]

• Yin, F., Garifullina, A., & Tanaka, F. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. RSC Publishing. Available from: [Link]

• Lab Supplies. Methyl 1-Benzylpyrrolidine-3-carboxylate, min 98% (GC), 1 gram. Lab Supplies. Available from: [Link]

• Chemsrc.com. (2018). Methyl 1-benzylpyrrolidine-3-carboxylate Price. Chemsrc.com. Available from: [Link]

• PubChem. Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones | Request PDF. ResearchGate. Available from: [Link]

• Google Patents. (2016). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives. Google Patents.

• RSC Publishing. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. Available from: [Link]

• PubMed. (2018). Correction: Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. National Center for Biotechnology Information. Available from: [Link]

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• 9. fishersci.com [fishersci.com]

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate suppliers Japan

Executive Summary: The "Buy & Make" Strategy

In the Japanese pharmaceutical reagent market, Methyl 1-benzylpyrrolidine-3-carboxylate is readily available as a free base (CAS 17012-21-4) , but its oxalate salt is not a standard catalog item. This discrepancy often stalls procurement teams looking for a specific salt form for stability or crystallization studies.

This guide provides a definitive technical solution: a validated workflow to source the high-purity free base from domestic Japanese leaders (TCI, Fujifilm Wako) and a robust laboratory protocol to convert it into the oxalate salt. This "Buy & Make" strategy ensures supply chain reliability, cost-efficiency, and immediate availability for drug development campaigns targeting proline-based scaffolds.

Chemical Profile & Strategic Utility

The pyrrolidine-3-carboxylate scaffold is a privileged structure in medicinal chemistry, serving as a building block for GPCR ligands, enzyme inhibitors, and chiral auxiliaries.

Feature	Free Base (Commercially Available)	Oxalate Salt (Target Form)
Structure	Liquid (Oil)	Crystalline Solid
CAS Number	17012-21-4	Not Assigned / Custom
Stability	Prone to oxidation/hydrolysis over time	High (Non-hygroscopic solid)
Handling	Requires precise volumetric dosing	Easy gravimetric handling
Primary Use	Intermediate for synthesis	Final form for storage/crystallography

Why the Oxalate?

Oxalic acid is a dicarboxylic acid that often forms stable, crystalline salts with tertiary amines like 1-benzylpyrrolidine. This purification method (crystallization) is superior to distillation for high-boiling amines, effectively removing non-basic impurities.

Japan Supply Landscape: Sourcing the Free Base

Direct sourcing of the oxalate salt in Japan requires custom synthesis (CRO), which incurs high costs and lead times (4–8 weeks). The optimal path is sourcing the free base from "Shiyaku" (Reagent) grade suppliers.

Primary Domestic Suppliers (Japan)

Supplier	Product Code	Purity	Stock Location	Logistics (Mainland)
TCI (Tokyo Chemical Industry)	M2866	>98.0% (GC)	Tokyo / Osaka	Next Day
Fujifilm Wako	Custom/Distributor	97-98%	Variable	2-5 Days
BLD Pharm (Japan Hub)	BD139751	97%	Yokohama	1-2 Days

Sourcing Recommendation:

• TCI (Product M2866) is the "Gold Standard" for this specific intermediate in Japan due to consistent lot-to-lot purity and domestic inventory.

• Regulatory Note: The free base is generally classified as a standard organic reagent. However, the synthesis reagent (Oxalic Acid) is regulated.

Technical Protocol: Oxalate Salt Formation

Objective: Convert Methyl 1-benzylpyrrolidine-3-carboxylate (Free Base) to its Oxalate Salt. Scale: 10g Pilot Batch.

Reagents Required

• Substrate: Methyl 1-benzylpyrrolidine-3-carboxylate (10.0 g, 45.6 mmol).

• Acid: Oxalic Acid Anhydrous (4.1 g, 45.6 mmol) or Dihydrate (5.75 g). Note: Anhydrous is preferred for non-hygroscopic product.

• Solvent: Isopropyl Alcohol (IPA) or Ethyl Acetate (EtOAc).

Step-by-Step Methodology

• Dissolution (Amine): Dissolve 10.0 g of the free base in 50 mL of dry EtOAc. Stir at room temperature (25°C) until clear.

• Dissolution (Acid): Separately, dissolve 1.0 equivalent of Oxalic Acid in 30 mL of warm EtOAc (40°C). Tip: Sonicate if dissolution is slow.

• Addition: Add the Oxalic Acid solution dropwise to the Amine solution over 20 minutes under vigorous stirring.

  • Observation: A white precipitate should begin to form immediately (exothermic reaction).

• Crystallization: Stir the slurry for 2 hours at room temperature, then cool to 0-4°C for 1 hour to maximize yield.

• Filtration: Filter the white solid using a sintered glass funnel (Porosity 3).

• Washing: Wash the cake 2x with cold EtOAc (10 mL each).

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Quality Control (Self-Validating System)

• 1H-NMR (DMSO-d6): Check for the stoichiometry of the oxalate peak (broad singlet ~10-12 ppm for COOH/NH+) relative to the benzyl protons.

• Melting Point: The oxalate salt should have a sharp melting point (typically >120°C, distinct from the liquid free base).

Operational Workflow & Logic

The following diagram illustrates the decision logic and workflow for Japanese researchers, integrating regulatory compliance (Gekibutsu) and technical execution.

Figure 1: Strategic sourcing and synthesis workflow for non-catalog salts in Japan.

Regulatory & Safety Compliance (Japan Context)

When handling these materials in a Japanese laboratory, strict adherence to the Poisonous and Deleterious Substances Control Law (PDSCL) is required.

• Methyl 1-benzylpyrrolidine-3-carboxylate (Free Base):

  • Status: Generally not listed as Poisonous/Deleterious.[1]

  • Handling: Standard organic solvent protocols (fume hood, gloves).

• Oxalic Acid (Reagent for Salt Formation):

  • Status: Deleterious Substance (Gekibutsu) (Concentration >10%).

  • Requirement: Must be stored in a locked cabinet. Inventory must be logged.

  • Disposal: Neutralize with Sodium Bicarbonate before disposal as organic waste.

References

• Yin, F., et al. (2017). "Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions."[2] Organic & Biomolecular Chemistry, 15, 6089-6092.[2] (Demonstrates utility of the scaffold). Retrieved from [Link]

• National Institute of Health Sciences (Japan). Poisonous and Deleterious Substances Control Law Database. (For Oxalic Acid classification). Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Correction: Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: Synthesis of N-Benzylpyrrolidine Carboxylates

Executive Summary

N-Benzylpyrrolidine carboxylates represent a privileged scaffold in medicinal chemistry, serving as critical intermediates for peptidomimetics, organocatalysts, and neuroactive pharmaceutical agents (e.g., dual serotonin/noradrenaline reuptake inhibitors). This guide provides a rigorous technical analysis of the three primary synthetic pathways: Direct Nucleophilic Substitution , Reductive Amination , and 1,3-Dipolar Cycloaddition .

Unlike generic reviews, this document prioritizes experimental reproducibility, mechanistic clarity, and scalability, tailored for application scientists and drug developers.

Part 1: Strategic Analysis of Synthetic Routes

The choice of synthetic route depends heavily on the starting material availability, stereochemical requirements, and the presence of sensitive functional groups.

Feature	Route A: Direct N-Alkylation	Route B: Reductive Amination	Route C: 1,3-Dipolar Cycloaddition
Primary Mechanism	SN2 Nucleophilic Substitution	Imine formation / Hydride Reduction	[3+2] Cycloaddition
Starting Materials	L-Proline / Proline Esters + Benzyl Halide	Proline Esters + Benzaldehyde	Azomethine Ylides + Alkenes
Key Reagents	KOH/NaOH, K2CO3	NaBH(OAc)3, NaBH3CN	Ag(I)/Cu(I) catalysts, Thermal
Stereoretention	High (if base is mild)	High (chelation control possible)	Variable (diastereoselective)
Scalability	Excellent (Industrial preferred)	Good (Mild conditions)	Moderate (Atom economical)
Main Drawback	Risk of over-alkylation (quaternization)	Cost of hydride reagents	Complexity of substrate design

Part 2: Mechanistic Pathways & Visualization

Understanding the electronic flow is critical for troubleshooting low yields. The following diagram contrasts the kinetic profiles of the two most common methods.

Figure 1: Comparative mechanistic flow for Nucleophilic Substitution vs. Reductive Amination.

Part 3: Detailed Experimental Protocols

Protocol A: Direct N-Alkylation of L-Proline (Scale-Up Optimized)

This method is preferred for generating N-benzyl-L-proline (free acid) directly from the amino acid without ester protection. It utilizes a "pseudo-homogeneous" system to solubilize the zwitterionic proline.

Reagents:

• L-Proline (1.0 equiv)[1][2]

• Benzyl Chloride (1.2 equiv)

• KOH (3.0 equiv)

• Solvent: Isopropanol (IPA)

Step-by-Step Methodology:

• Solubilization: Dissolve L-Proline and KOH in Isopropanol at 40°C. The base deprotonates the ammonium moiety, rendering the nitrogen nucleophilic and improving solubility in organic media.

• Addition: Add Benzyl Chloride dropwise over 30 minutes. Critical: Maintain temperature at 40°C. Higher temperatures promote racemization and over-alkylation to the quaternary ammonium salt.

• Reaction: Stir for 6–8 hours. Monitor via TLC (DCM:MeOH 9:1).

• Work-up:

  • Cool to room temperature.[3][4][5]

  • Neutralize with concentrated HCl to pH 5–6 (Isoelectric point precipitation).

  • Add Chloroform (CHCl3) and stir overnight to extract the product from the salt matrix.

• Purification: Evaporate organic layer. Recrystallize the residue from Acetone/Ethanol.

Validation Metrics:

• Typical Yield: 85–92%

• Melting Point: 174–176°C

• Chirality: Check specific rotation

  to ensure no racemization occurred.

Protocol B: Reductive Amination of L-Proline Methyl Ester

This method is ideal when the ester is the desired product or when the substrate contains base-sensitive groups. It avoids the harsh basic conditions of alkylation.

Reagents:

• L-Proline Methyl Ester HCl (1.0 equiv)

• Benzaldehyde (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM

• Base: Triethylamine (1.0 equiv, to free the amine salt)

Step-by-Step Methodology:

• Free Basing: In a dry flask, suspend L-Proline Methyl Ester HCl in DCE. Add Triethylamine and stir for 15 minutes.

• Imine Formation: Add Benzaldehyde.[3][4] Stir for 30–60 minutes at room temperature. Note: STAB is mild enough that pre-formation of the imine is not strictly necessary, but it improves yield.

• Reduction: Add STAB in one portion. The reaction is slightly exothermic.

• Quench: After 12 hours, quench with saturated aqueous NaHCO3.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4.

• Purification: Flash column chromatography (Hexane/EtOAc).

Why STAB? Unlike NaBH4, Sodium Triacetoxyborohydride is less basic and does not reduce aldehydes/ketones as quickly as it reduces iminiums, preventing side reactions.

Part 4: Advanced Synthesis via 1,3-Dipolar Cycloaddition

For researchers requiring highly substituted pyrrolidine carboxylates (e.g., 3- or 4-substituted derivatives), the "de novo" ring construction is superior.

Workflow Visualization:

Figure 2: Logic flow for constructing the pyrrolidine ring via [3+2] cycloaddition.

Key Insight: Using N-benzylglycine ethyl ester condensed with paraformaldehyde generates a non-stabilized azomethine ylide, which can trap electron-deficient alkenes (e.g., acrylates) to form pyrrolidine-3-carboxylates with high regioselectivity.

Part 5: Troubleshooting & Optimization Data

Issue	Probable Cause	Corrective Action
Low Yield (Alkylation)	Zwitterion insolubility	Switch solvent to IPA or use phase transfer catalyst (TBAB).
Racemization	High temperature / Strong Base	Keep T < 45°C. Use weaker bases (K2CO3) if possible.
Over-alkylation	Excess alkyl halide	Strictly control stoichiometry (1.0–1.1 equiv).
Incomplete Reduction	Wet solvent	Ensure DCE/DCM is anhydrous; water hydrolyzes the imine.

References

• ChemicalBook. (2023). N-Benzyl-L-Proline Synthesis and Properties. Retrieved from

• Organic Syntheses. (1928). Benzylaniline and General Alkylation Protocols. Organic Syntheses, Coll. Vol. 1, p.102. Retrieved from

• National Institutes of Health (NIH). (2008). N-Benzyl-N-(pyrrolidin-3-yl)carboxamides as a new class of selective dual serotonin/noradrenaline reuptake inhibitors. Bioorg Med Chem Lett. Retrieved from

• Beilstein Journals. (2023). Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds. Beilstein J. Org. Chem. Retrieved from

• Sigma-Aldrich. (2023). Application Note – Reductive Amination. Retrieved from

• BenchChem. (2023). Structure and Synthesis of N-Benzoyl-L-proline. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. N-BENZYL-L-PROLINE synthesis - chemicalbook [chemicalbook.com]
• 3. DSpace [open.bu.edu]
• 4. ias.ac.in [ias.ac.in]
• 5. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

Protocols & Analytical Methods

Reagents for debenzylation of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

Application Note: Selective N-Debenzylation of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate

Strategic Overview

The debenzylation of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate presents a classic chemoselectivity challenge in medicinal chemistry: removing a robust N-benzyl protecting group without compromising the labile methyl ester or racemizing the chiral center (if present).

The presence of the oxalate salt adds a critical variable. While often viewed as a nuisance, the protonated amine species in the salt form can actually prevent catalyst poisoning during hydrogenation by reducing the strong coordination of the free nitrogen lone pair to the Palladium surface. However, it significantly alters solubility profiles, necessitating specific solvent choices.

This guide details two primary methodologies:

• Catalytic Hydrogenolysis (Pd/C or Pd(OH)₂): The "Green" standard, optimized for salt forms.

• ACE-Cl Mediated Cleavage: A chemical alternative for stubborn substrates or halogenated scaffolds where hydrogenolysis is contraindicated.

Pre-Requisite: The "Oxalate Factor" & Solubility

Before selecting a protocol, the physical state of the substrate must be addressed.

• For Hydrogenolysis: The oxalate salt is advantageous. It keeps the amine protonated (

  ), preventing it from poisoning the Pd catalyst. Do not free-base unless solubility in Methanol is impossible.

• For ACE-Cl: The oxalate salt is detrimental. It is insoluble in the required non-polar solvents (DCE/DCM) and the oxalate anion can interfere. You must free-base the substrate first.

Protocol: Free-Basing (Required only for Method B)

• Suspend the oxalate salt in EtOAc (10 vol).

• Add sat. aq. NaHCO₃ (5 vol) and stir vigorously until the solid dissolves and gas evolution ceases.

• Separate layers. Extract aqueous layer 2x with EtOAc.

• Dry combined organics over Na₂SO₄, filter, and concentrate to yield the free base oil .

Method A: Catalytic Hydrogenolysis (The Gold Standard)

Mechanism: Heterogeneous catalysis where H₂ is adsorbed onto the metal surface. The benzylic C-N bond is cleaved via hydrogenolysis. Best For: Standard substrates, scalable processes, "green" chemistry requirements.

Reagents & Equipment

• Catalyst: 10% Pd/C (Dry or 50% wet). Note: If the reaction is sluggish, switch to Pearlman’s Catalyst (20% Pd(OH)₂/C).

• Solvent: Methanol (MeOH) is critical for dissolving the oxalate salt.

• Hydrogen Source: H₂ Balloon (1 atm) or Ammonium Formate (Transfer Hydrogenation).

Detailed Protocol (H₂ Balloon)

• Dissolution: In a round-bottom flask, dissolve Methyl 1-benzylpyrrolidine-3-carboxylate oxalate (1.0 equiv) in anhydrous MeOH (0.1 M concentration). Note: If the salt does not fully dissolve, add small amounts of water (up to 10% v/v), but this may slow the reaction.

• Inerting: Evacuate the flask and backfill with Nitrogen (N₂) three times to remove oxygen.

• Catalyst Addition: Carefully add 10 wt% of 10% Pd/C (e.g., if using 1g substrate, add 100mg catalyst). Caution: Pd/C can ignite methanol vapors.[1] Add under N₂ flow or use wet catalyst.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen (H₂) from a balloon. Repeat 3 times. Leave the balloon attached.

• Reaction: Stir vigorously at Room Temperature (RT) for 4–16 hours.

  • Monitoring: Check by TLC (stain with Ninhydrin; UV may be weak for the product). The starting material (UV active) should disappear.

• Workup:

  • Filter the mixture through a pad of Celite to remove the catalyst.[2]

  • Wash the pad with MeOH.

  • Concentrate the filtrate under reduced pressure.[2]

• Result: The product will be Methyl pyrrolidine-3-carboxylate oxalate .

  • Ion Exchange (Optional): To switch to the HCl salt, dissolve the residue in minimal MeOH, add 4M HCl in Dioxane (2 equiv), and precipitate with Et₂O.

Variant: Transfer Hydrogenation (Faster/Safer)

If the balloon method is too slow (common with steric bulk):

• Replace H₂ gas with Ammonium Formate (5.0 equiv) .

• Heat to reflux in MeOH for 1-2 hours.

• Note: This generates NH₃ and CO₂. Ensure good venting.

Method B: ACE-Cl Mediated Cleavage

Mechanism: 1-Chloroethyl chloroformate (ACE-Cl) attacks the tertiary amine to form a carbamate intermediate. Subsequent methanolysis reveals the secondary amine. Best For: Substrates containing halogens (Cl, Br, I) that would be reduced by H₂/Pd, or if the catalyst is poisoned by sulfur/heterocycles.

Reagents

• Reagent: 1-Chloroethyl chloroformate (ACE-Cl) (1.2 equiv).

• Solvent 1: 1,2-Dichloroethane (DCE) (Anhydrous).[3]

• Solvent 2: Methanol (MeOH) (Dry).

Detailed Protocol

• Preparation: Ensure you have the Free Base (see Section 2). The oxalate salt will not work in DCE.

• Carbamate Formation:

  • Dissolve the free base (1.0 equiv) in anhydrous DCE (0.2 M) under N₂.

  • Cool to 0°C.[3]

  • Add ACE-Cl (1.2 to 1.5 equiv) dropwise.

  • Allow to warm to RT, then heat to reflux (83°C) for 2–4 hours.

  • Checkpoint: Monitor by TLC.[3] The starting material should convert to a less polar carbamate intermediate.

• Evaporation: Cool and concentrate the reaction mixture to dryness on a rotavap. Crucial: This removes excess ACE-Cl.

• Methanolysis (Decarboxylation):

  • Redissolve the crude residue in Methanol (0.2 M).

  • Heat to reflux for 1 hour. This cleaves the 1-chloroethyl carbamate, releasing the amine HCl salt, CO₂, and acetaldehyde.

• Workup:

  • Concentrate the methanol.

  • The residue is Methyl pyrrolidine-3-carboxylate hydrochloride .

  • Triturate with Et₂O or Acetone to obtain a solid.

Visualization & Decision Logic

Workflow Diagram: Method Selection & Execution

Caption: Decision matrix for selecting between Catalytic Hydrogenolysis and ACE-Cl mediated debenzylation based on substrate functionality.

Comparative Data & Troubleshooting

Feature	Method A: H₂ / Pd-C	Method B: ACE-Cl
Reaction Type	Heterogeneous Catalysis	Electrophilic Substitution / Solvolysis
Ester Stability	Excellent (Methyl ester is stable)	Good (Risk of transesterification if wet)
Halogen Tolerance	Poor (Debromination/Dechlorination risk)	Excellent
Oxalate Handling	Can use directly (in MeOH)	Must Free-Base first
Speed	4–16 Hours	3–5 Hours (Total)
Cost	Low (Catalyst is recyclable)	Moderate (Reagent consumed)

Troubleshooting Guide

• Problem: Reaction Stalls (Method A)

  • Cause: Catalyst poisoning by the amine (if free-based) or insufficient H₂ pressure.

  • Fix: Add 1-2 drops of Acetic Acid to protonate the amine fully. Switch to Pearlman's Catalyst (Pd(OH)₂) which is more robust for N-debenzylation [1].

• Problem: Methyl Ester Hydrolysis

  • Cause: Presence of water in Method B (Methanolysis step) or strong acid/base exposure.

  • Fix: Ensure MeOH is anhydrous. In Method A, avoid strong aqueous acids.

• Problem: Product is a sticky gum

  • Cause: Mixed salts (Oxalate/HCl) or hygroscopic nature.

  • Fix: Dissolve in MeOH, add excess HCl (dioxane), evaporate, and triturrate with dry Ether or Acetone to force precipitation of the clean HCl salt.

References

• Pearlman, W. M. (1967). "Noble Metal Hydroxides on Carbon: Nonpyrophoric Dry Catalysts." Tetrahedron Letters, 8(17), 1663–1664.

• Olofson, R. A., et al. (1984). "A New Reagent for the Selective Dealkylation of Tertiary Amines: 1-Chloroethyl Chloroformate." Journal of Organic Chemistry, 49(11), 2081–2082.

• Ram, S., & Spicer, L. D. (1987). "Rapid Debenzylation of N-Benzylamino Derivatives Using Ammonium Formate." Tetrahedron Letters, 28(5), 515–516.

• Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis (5th ed.). Wiley. (Refer to section on Protection for the Amino Group).

Sources

• 1. reddit.com [reddit.com]
• 2. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [erowid.org]
• 3. 1-Chloroethyl chloroformate | 50893-53-3 | Benchchem [benchchem.com]

Application Notes & Protocols: A Guide to the Michael Addition Synthesis of Pyrrolidine-3-Carboxylates

Introduction: The Significance of the Pyrrolidine-3-Carboxylate Scaffold

The pyrrolidine ring is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and FDA-approved pharmaceuticals.[1][2] Its prevalence stems from its ability to confer favorable physicochemical properties, such as enhanced aqueous solubility, and to act as a versatile pharmacophore, with the ring nitrogen serving as either a hydrogen bond donor or acceptor.[1] Among its derivatives, pyrrolidine-3-carboxylates (also known as β-proline derivatives) are particularly valuable as chiral building blocks for synthesizing complex, biologically active molecules, including potent enzyme inhibitors and receptor agonists.[3][4][5]

The synthesis of these scaffolds with precise stereochemical control is paramount, as the biological activity of a chiral molecule is often confined to a single enantiomer. The aza-Michael addition, a specific type of Michael reaction involving a nitrogen nucleophile, has emerged as a powerful and atom-economical strategy for constructing the pyrrolidine ring.[6] This guide provides an in-depth exploration of the mechanistic principles, key synthetic strategies, and detailed experimental protocols for the synthesis of pyrrolidine-3-carboxylates via Michael addition, tailored for researchers in drug discovery and development.

Mechanistic Framework: The Aza-Michael Cascade

The formation of the pyrrolidine ring via a Michael addition strategy typically proceeds through a cascade or domino reaction sequence. The core transformation is the conjugate addition of an amine (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor). This initial step is often followed by an intramolecular cyclization to forge the heterocyclic ring.

The key to a successful and stereocontrolled synthesis lies in managing the reactivity and stereochemistry of the initial conjugate addition. Organocatalysis has proven exceptionally effective in this regard. Chiral bifunctional catalysts, such as those based on squaramide or thiourea scaffolds, can activate both the nucleophile and the electrophile simultaneously, guiding the reactants into a highly organized, stereochemically defined transition state.[7][8] This dual activation is crucial for achieving high levels of enantioselectivity and diastereoselectivity.

For instance, a primary amine-thiourea catalyst can use its basic amine moiety to deprotonate the pro-nucleophile while the thiourea group activates the Michael acceptor through hydrogen bonding, lowering the LUMO energy and facially shielding one side of the molecule. This orchestrated process leads to the formation of a stereodefined Michael adduct, which can then undergo subsequent transformations to yield the final pyrrolidine product.

Caption: General mechanism of a catalyzed intramolecular aza-Michael addition.

Synthetic Workflow: From Acyclic Precursors to Pyrrolidine Core

A highly effective and concise method for synthesizing enantiomerically enriched 5-alkyl-substituted pyrrolidine-3-carboxylic acids involves a two-step sequence starting from readily available materials.[5][9][10] This approach, developed by Tanaka and colleagues, leverages an organocatalytic enantioselective Michael addition followed by a reductive cyclization.[9][11] This strategy is advantageous due to its operational simplicity, high stereoselectivity, and the use of commercially accessible starting materials.[5]

The general workflow is as follows:

• Organocatalytic Michael Addition: A nitroalkane is added to a 4-oxo-2-enoate (a Michael acceptor). This reaction is mediated by a chiral catalyst to establish the critical stereocenters in the acyclic product.

• Reductive Cyclization: The resulting γ-nitro ketone is then subjected to reductive conditions. The nitro group is reduced to an amine, which spontaneously undergoes intramolecular condensation with the ketone to form a cyclic imine, which is then further reduced to the final pyrrolidine ring.

Caption: Workflow for the two-step synthesis of pyrrolidine-3-carboxylates.

Experimental Protocol: Asymmetric Synthesis of (3R,5R)-5-Methylpyrrolidine-3-Carboxylic Acid Ester

This protocol is adapted from the organocatalytic enantioselective Michael addition methodology.[9][10] It provides a reliable route to highly enantiomerically enriched pyrrolidine derivatives.

Principle: The synthesis begins with the enantioselective conjugate addition of nitromethane to a 4-oxo-2-enoate, catalyzed by a chiral cyclohexanediamine-derived primary amine thiourea.[12] This step establishes two contiguous stereocenters with high fidelity. The subsequent reduction of the nitro group and the ketone, typically using catalytic hydrogenation, leads to a spontaneous intramolecular cyclization, yielding the desired pyrrolidine-3-carboxylate.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl (E)-4-oxopent-2-enoate	>95%	Commercially Available	Michael Acceptor
Nitromethane	Anhydrous	Commercially Available	Michael Donor
Chiral Thiourea Catalyst¹	>98%	Commercially Available	Catalyst for stereocontrol
Toluene	Anhydrous	Commercially Available	Reaction Solvent
Raney® Nickel (slurry in water)	-	Commercially Available	Reduction Catalyst
Ethanol	200 Proof	Commercially Available	Solvent for reduction
Hydrochloric Acid (HCl)	1 M solution	Commercially Available	For workup
Sodium Sulfate (Na₂SO₄)	Anhydrous	Commercially Available	Drying agent
Silica Gel	230-400 mesh	Commercially Available	For chromatography

¹Example Catalyst: (1R,2R)-N'-(4-methoxybenzyl)-N-(4-methoxybenzylidene)-N'-(2-(pyrrolidin-1-yl)cyclohexyl)thiourea or similar bifunctional catalyst.

Step-by-Step Methodology

Part 1: Asymmetric Michael Addition

• Reaction Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the chiral thiourea catalyst (0.02 mmol, 2 mol%).

• Reagent Addition: Place the flask under an inert atmosphere (N₂ or Argon). Add anhydrous toluene (5.0 mL). Cool the solution to 0 °C in an ice bath.

• Add ethyl (E)-4-oxopent-2-enoate (1.0 mmol, 1.0 eq.).

• Add nitromethane (1.5 mmol, 1.5 eq.) dropwise to the stirred solution over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting enoate is consumed (typically 12-24 hours).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude residue directly by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the Michael adduct (γ-nitro ketone) as a clear oil.

Part 2: Reductive Cyclization

• Reaction Setup: To a 50 mL flask suitable for hydrogenation (e.g., a Parr shaker flask), add the purified Michael adduct from Part 1 (0.8 mmol).

• Catalyst and Solvent: Add ethanol (10 mL). Carefully add Raney® Nickel (approx. 0.5 g of a 50% slurry in water) to the flask. Caution: Raney Nickel is pyrophoric when dry.

• Hydrogenation: Secure the flask to a Parr hydrogenation apparatus. Purge the system with hydrogen gas three times. Pressurize the vessel to 50 psi with H₂.

• Stir the reaction mixture vigorously at room temperature for 12-18 hours.

• Workup: Upon completion, carefully vent the hydrogen pressure. Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst, washing the pad with ethanol (3 x 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography (silica gel, eluting with a dichloromethane/methanol gradient) to yield the ethyl (3R,5R)-5-methylpyrrolidine-3-carboxylate.

Expected Results and Data

The following table summarizes typical outcomes for this class of reaction, demonstrating its robustness and high selectivity.

Michael Acceptor	Catalyst Loading (mol%)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
Ethyl (E)-4-oxopent-2-enoate	2	~85-95	>95:5	>97
tert-Butyl (E)-4-oxo-4-phenylbut-2-enoate	1	~90-97	>95:5	>99
Methyl (E)-4-oxohex-2-enoate	2	~80-92	>90:10	>95

Data compiled from representative literature procedures.[9][12]

Troubleshooting and Scientific Rationale

Problem	Potential Cause	Solution & Rationale
Low Conversion in Step 1	Inactive catalyst; wet reagents/solvent.	Ensure the catalyst is pure and handled under inert conditions. Use freshly distilled, anhydrous solvents and reagents. Rationale: Water can compete with the substrate for hydrogen bonding sites on the catalyst and hydrolyze intermediates, thus inhibiting the catalytic cycle.
Poor Stereoselectivity (low ee/dr)	Catalyst degradation; incorrect reaction temperature.	Verify catalyst integrity. Running the reaction at the specified low temperature is critical. Rationale: The enantioselectivity is governed by the energy difference between the two diastereomeric transition states. Higher temperatures provide more thermal energy, which can overcome this small energy barrier, leading to the formation of both enantiomers and reducing the ee.
Incomplete Reduction in Step 2	Inactive hydrogenation catalyst; insufficient H₂ pressure.	Use fresh Raney Nickel. Ensure the system is properly sealed and pressurized. Rationale: The Raney Ni surface can become deactivated over time. Sufficient hydrogen pressure is required to drive the catalytic reduction of both the nitro group and the intermediate imine.
Formation of Side Products	Over-reduction or side reactions during hydrogenation.	Monitor the reaction closely and stop it once the starting material is consumed. Rationale: Prolonged reaction times or overly harsh conditions can lead to undesired side reactions, such as ring-opening or further reduction of the ester moiety.

Conclusion

The aza-Michael addition represents a cornerstone of modern synthetic strategy for accessing the medicinally vital pyrrolidine-3-carboxylate scaffold. Through the power of organocatalysis, these methods provide a direct, efficient, and highly stereoselective route from simple acyclic precursors. The protocols and insights detailed herein offer a robust framework for researchers to synthesize these valuable building blocks, enabling the exploration of new chemical space in the pursuit of novel therapeutics. The inherent tunability of the catalysts and substrates ensures that this chemistry will continue to be a mainstay in drug discovery and development pipelines.

References

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• Squaramide-catalysed asymmetric cascade aza-Michael/Michael addition reaction for the synthesis of chiral trisubstituted pyrrolidines. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers in Chemistry. Available at: [Link]

• Yin, F., Garifullina, A., & Tanaka, F. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Semantic Scholar. Available at: [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Arimori, S., et al. (2016). Access to Fluoropyrrolidines by Intramolecular Aza-Michael Addition Reaction. PubMed. Available at: [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. Available at: [Link]

• Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106). OIST Groups. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. Available at: [Link]

• Winn, M., et al. (1999). Pyrrolidine-3-carboxylic Acids as Endothelin Antagonists. 4. Side Chain Conformational Restriction Leads to ETB Selectivity. Journal of Medicinal Chemistry. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

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The Pyrrolidine Scaffold in Kinase Inhibition: Application Notes for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Strategic Value of the Pyrrolidine Scaffold in Kinase Inhibitor Design

In the landscape of modern drug discovery, particularly in the competitive arena of kinase inhibitor development, the choice of a core chemical scaffold is a decision of paramount strategic importance. Kinases, as a class of enzymes, play pivotal roles in cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2][3] The pyrrolidine ring, a five-membered saturated nitrogen-containing heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry.[4] Its utility is not coincidental but is rooted in a combination of advantageous structural and physicochemical properties.[5][6]

The non-planar, sp³-hybridized nature of the pyrrolidine ring allows for a three-dimensional exploration of the chemical space within a kinase's ATP-binding pocket, a feature that flat, aromatic systems often lack.[5][7] This three-dimensionality can lead to enhanced binding affinity and selectivity. Furthermore, the pyrrolidine motif can improve aqueous solubility and other desirable pharmacokinetic properties of a drug candidate.[6] The nitrogen atom can act as a hydrogen bond acceptor, or, if unsubstituted, a hydrogen bond donor, providing crucial interactions with the kinase's hinge region.[6]

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is a versatile chemical building block, presenting a functionalized pyrrolidine core. The benzyl group on the nitrogen and the methyl ester at the 3-position offer synthetic handles for the creation of a diverse library of derivatives. This document serves as a comprehensive guide for researchers leveraging this compound in the early stages of a kinase inhibitor discovery program. We will delve into the strategic considerations for library design and provide detailed, field-proven protocols for screening these novel compounds to identify promising leads.

Part 1: Strategic Synthesis and Library Development

The journey from a building block to a potent and selective kinase inhibitor begins with a well-designed synthetic strategy. Methyl 1-benzylpyrrolidine-3-carboxylate serves as an excellent starting point for generating a library of diverse small molecules. The primary sites for chemical modification are the ester and the benzyl group.

1.1. Amide Library Synthesis via Ester Hydrolysis and Amide Coupling:

The methyl ester at the 3-position is a prime candidate for derivatization. Hydrolysis of the ester to the corresponding carboxylic acid provides a key intermediate. This acid can then be coupled with a diverse panel of amines to generate a library of amides. The choice of amines should be guided by principles of structure-activity relationship (SAR) exploration, incorporating a variety of sizes, electronic properties, and hydrogen bonding capabilities.

1.2. N-Debenzylation and N-Arylation/N-Alkylation:

The N-benzyl group can be removed via catalytic hydrogenation. The resulting secondary amine is a versatile handle for introducing a wide array of substituents. N-arylation or N-alkylation with different aromatic and aliphatic groups can significantly influence the compound's interaction with the kinase active site and its overall physicochemical properties.

The combination of these two synthetic routes allows for the rapid generation of a large and diverse library of novel pyrrolidine-based compounds, ready for biological evaluation.

Part 2: Kinase Inhibitor Screening Protocols

Once a library of compounds derived from Methyl 1-benzylpyrrolidine-3-carboxylate is synthesized, the next critical step is to screen for their ability to inhibit the activity of the target kinase(s). A tiered screening approach is often the most efficient.

Primary High-Throughput Screening (HTS)

The initial goal is to quickly identify "hits" from the compound library. A robust, sensitive, and cost-effective assay is required. The ADP-Glo™ Kinase Assay is an excellent choice for primary HTS.[8]

Principle of the ADP-Glo™ Assay: This luminescence-based assay measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[8] The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a light signal that is directly proportional to the kinase activity.[8]

Workflow for Primary HTS using ADP-Glo™:

Caption: High-Throughput Screening Workflow using the ADP-Glo™ Assay.

Detailed Protocol for Primary Screening:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each library compound (typically at 10 mM in DMSO) into a 384-well white, opaque assay plate. Also, dispense a known kinase inhibitor (e.g., Staurosporine) as a positive control and DMSO alone as a negative (vehicle) control.

• Kinase/Substrate Addition: Prepare a master mix containing the target kinase and its specific substrate in the appropriate reaction buffer. Add 5 µL of this mix to each well.

• Pre-incubation: Gently mix the plate and incubate for 10-15 minutes at room temperature to allow the compounds to interact with the kinase.

• Initiation of Kinase Reaction: Prepare an ATP solution at a concentration close to its Km for the kinase. Add 5 µL of the ATP solution to each well to start the reaction.

• Kinase Reaction Incubation: Incubate the plate for a predetermined time (e.g., 60 minutes) at room temperature. The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination and ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.[8]

• ADP to ATP Conversion and Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP and provides luciferase and luciferin to produce light.[8] Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader. The signal is proportional to the amount of ADP produced and thus, the kinase activity.

Data Analysis: The percentage of inhibition for each compound is calculated relative to the positive and negative controls. Compounds showing inhibition above a certain threshold (e.g., >50% at 10 µM) are considered "hits" and are selected for further characterization.

Secondary Assays: Hit Confirmation and Potency Determination

The hits identified in the primary screen need to be confirmed and their potency determined by generating dose-response curves to calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by half).

Workflow for IC50 Determination:

Caption: Workflow for Determining the IC50 of a Kinase Inhibitor.

Detailed Protocol for IC50 Determination:

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the hit compound in DMSO, starting from a high concentration (e.g., 100 µM).

• Compound Plating: Dispense the serial dilutions into a 384-well plate.

• Kinase Assay: Perform the kinase assay as described in the primary screening protocol.

• Data Analysis:

  • Normalize the data using the positive (100% inhibition) and negative (0% inhibition) controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Quantitative Data Summary Table (Hypothetical Data):

Compound ID	Scaffold Modification	Target Kinase	IC50 (nM)
PD-001	3-(4-methoxyphenyl)amide	Kinase A	75
PD-002	3-(4-fluorophenyl)amide	Kinase A	52
PD-003	N-(4-pyridyl)	Kinase A	120
PD-004	N-(3-chlorobenzyl)	Kinase A	250
Staurosporine	N/A (Control)	Kinase A	5

Selectivity Profiling

A crucial aspect of kinase inhibitor development is ensuring selectivity for the target kinase over other kinases in the human kinome.[8] Off-target inhibition can lead to undesirable side effects. Promising compounds should be profiled against a panel of kinases.

Methodology: The confirmed hits with potent IC50 values should be screened against a broad panel of kinases (e.g., the Eurofins Discovery KINOMEscan® or Promega's Kinase Selectivity Profiling Systems) at a fixed concentration (e.g., 1 µM).[9] The percentage of inhibition for each kinase in the panel is determined. This provides a comprehensive overview of the compound's selectivity profile.

Part 3: Mechanism of Action Studies

Understanding how an inhibitor interacts with its target is vital for lead optimization. For ATP-competitive inhibitors, which are a common class of kinase inhibitors, it's important to confirm that they bind to the ATP-binding pocket.[3][10]

ATP-Competition Assay:

Principle: In an ATP-competitive inhibition assay, the apparent IC50 of the inhibitor will increase as the concentration of ATP in the reaction increases. This is because the inhibitor and ATP are competing for the same binding site on the kinase.

Protocol:

• Determine the IC50 of the inhibitor at a low ATP concentration (e.g., at or below the Km for ATP).

• Repeat the IC50 determination at several higher concentrations of ATP (e.g., 5x, 10x, and 50x the Km).

• Data Analysis: A rightward shift in the dose-response curve and an increase in the IC50 value with increasing ATP concentration is indicative of an ATP-competitive mechanism of action.

Visualizing the PI3K/Akt Signaling Pathway (A Common Target for Kinase Inhibitors):

Caption: Inhibition of the PI3K/Akt Signaling Pathway by a Pyrrolidine-Derived Inhibitor.

This diagram illustrates a common mechanism where a kinase inhibitor blocks a key signaling node, preventing downstream events that drive cell proliferation and survival.[4]

Conclusion and Future Directions

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is a valuable starting material for the synthesis of novel kinase inhibitors. The protocols and strategies outlined in this guide provide a robust framework for researchers to design, synthesize, and screen a library of pyrrolidine-based compounds. Through a systematic process of primary screening, hit confirmation, potency determination, and selectivity profiling, promising lead candidates can be identified. Further investigation into the mechanism of action and optimization of the structure-activity relationship will be crucial for advancing these leads into preclinical and clinical development. The inherent versatility of the pyrrolidine scaffold ensures that it will remain a cornerstone of kinase inhibitor research for the foreseeable future.

References

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• BioAssay Systems. (n.d.). Kinase Inhibitor Screening Services. [Link]

• Dar, A. C., & Shokat, K. M. (2011). The evolution of protein kinase inhibitors from antagonists to agonists. Annual review of biochemistry, 80, 769–795. [Link]

• Graves, J. D., & Martin, B. L. (2012). Assay Development for Protein Kinase Enzymes. Methods in molecular biology (Clifton, N.J.), 795, 85–102. [Link]

• Schröder, M., Kavac, M., & Rauh, D. (2021). Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. STAR protocols, 2(3), 100685. [Link]

• Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link]

• Wang, Y., et al. (2011). Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors. European journal of medicinal chemistry, 46(4), 1369–1377. [Link]

• Lab Supplies. (n.d.). Methyl 1-Benzylpyrrolidine-3-carboxylate, min 98% (GC), 1 gram. [Link]

• Google Patents. (n.d.).

• Tanaka, F., et al. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry, 15(26), 5521-5524. [Link]

• ResearchGate. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. [Link]

• Georgieva, M., et al. (2023). Novel 5-Oxopyrrolidine-3-carbohydrazides as Potent Protein Kinase Inhibitors: Synthesis, Anticancer Evaluation, and Molecular Modeling. Molecules, 28(7), 3051. [Link]

• Roskoski, R., Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Pharmacological research, 174, 105958. [Link]

• Fang, Z., et al. (2023). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 28(2), 856. [Link]

• Lure, Y., et al. (2018). Unusually High Affinity of the PLK Inhibitors RO3280 and GSK461364 to HSA and Its Possible Pharmacokinetic Implications. Molecular pharmaceutics, 15(12), 5553–5562. [Link]

• Hovhannisyan, A. A., et al. (2019). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. Molecules, 24(19), 3563. [Link]

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Preparation of Chiral Pyrrolidine Building Blocks Using Oxalate Salts: An Application Note and Protocol

Introduction: The Significance of Chiral Pyrrolidines in Modern Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved drugs and clinical candidates.[1] Its three-dimensional structure allows for precise spatial orientation of substituents, which is critical for selective interaction with biological targets. The stereochemistry of these substituents is often paramount, with different enantiomers of a chiral pyrrolidine-containing molecule frequently exhibiting vastly different pharmacological activities and toxicological profiles. Consequently, the development of robust and efficient methods for the preparation of enantiomerically pure pyrrolidine building blocks is a cornerstone of modern drug development.[2]

This application note provides a detailed guide to the preparation of chiral pyrrolidine building blocks using classical resolution via diastereomeric salt formation with oxalic acid. This method, while traditional, remains a highly effective, scalable, and cost-efficient strategy for obtaining enantiomerically pure amines.[3] We will delve into the underlying principles, provide a detailed experimental protocol for the resolution of a representative substituted pyrrolidine, and discuss key considerations for optimization and analysis.

The Principle of Chiral Resolution via Diastereomeric Oxalate Salt Formation

Chiral resolution by diastereomeric salt formation is a powerful technique for separating enantiomers.[4] Enantiomers, being mirror images, possess identical physical properties (e.g., solubility, melting point), making their direct separation challenging. This method circumvents this issue by reacting the racemic mixture of the pyrrolidine with an enantiomerically pure chiral resolving agent, in this case, a derivative of tartaric acid is often used, but oxalic acid can also be employed in certain contexts, particularly when it forms well-defined crystalline salts. The acid-base reaction between the racemic pyrrolidine (a base) and the chiral acid generates a pair of diastereomeric salts.

Diastereomers, unlike enantiomers, are not mirror images and thus have distinct physical properties, most importantly, different solubilities in a given solvent system.[5] This difference in solubility allows for the selective crystallization of the less soluble diastereomeric salt, leaving the more soluble one in the mother liquor. The crystallized salt can then be isolated by filtration, and the desired enantiomer of the pyrrolidine can be liberated by treatment with a base.

Figure 1: Workflow for Chiral Resolution via Diastereomeric Salt Crystallization.

Experimental Protocol: Resolution of Racemic 3-Substituted Pyrrolidine

This protocol provides a representative procedure for the chiral resolution of a generic 3-substituted pyrrolidine using L-(+)-tartaric acid as a model resolving agent, a principle that is directly adaptable for oxalic acid should it prove to form suitable crystalline salts with the pyrrolidine . The choice of a specific chiral acid (like a tartaric acid derivative or oxalic acid) and solvent is critical and often requires empirical screening for optimal results.[6]

Materials and Equipment

• Racemic 3-substituted pyrrolidine

• L-(+)-Tartaric acid (or other suitable chiral acid like dibenzoyltartaric acid)

• Methanol

• Ethanol

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Separatory funnel

• Rotary evaporator

• pH paper or pH meter

• Chiral High-Performance Liquid Chromatography (HPLC) system

• Nuclear Magnetic Resonance (NMR) spectrometer

Step-by-Step Procedure

• Formation of Diastereomeric Salts:

  • In a 250 mL round-bottom flask, dissolve the racemic 3-substituted pyrrolidine (1.0 eq.) in methanol (e.g., 10 volumes).

  • In a separate flask, dissolve L-(+)-tartaric acid (0.5-1.0 eq.) in a minimal amount of warm methanol. The exact stoichiometry may need optimization.

  • Slowly add the tartaric acid solution to the stirred solution of the racemic pyrrolidine at room temperature.

  • Stir the resulting mixture for 1-2 hours at room temperature. If no precipitate forms, the solution can be gently heated to ensure complete dissolution and then allowed to cool slowly.

• Crystallization of the Less Soluble Diastereomeric Salt:

  • Allow the flask to stand at room temperature undisturbed for several hours, or overnight, to facilitate crystallization. Cooling the mixture in an ice bath can further promote precipitation.

  • Collect the crystalline solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold ethanol or diethyl ether to remove any adhering mother liquor containing the more soluble diastereomeric salt.

• Recrystallization for Enantiomeric Enrichment (Optional but Recommended):

  • To improve the diastereomeric and subsequent enantiomeric purity, the collected crystals can be recrystallized.

  • Dissolve the crystals in a minimal amount of hot methanol or another suitable solvent system identified during screening.

  • Allow the solution to cool slowly to room temperature to induce recrystallization.

  • Collect the purified crystals by vacuum filtration and wash with a small amount of cold solvent.

• Liberation of the Enantiomerically Pure Pyrrolidine:

  • Suspend the diastereomerically pure salt in a biphasic mixture of dichloromethane (DCM) and water in a separatory funnel.

  • Add 1 M NaOH solution dropwise with vigorous shaking until the aqueous layer is basic (pH > 10) and all the solid has dissolved.[6]

  • Separate the organic layer. Extract the aqueous layer two more times with DCM.

  • Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched free base of the 3-substituted pyrrolidine.

Characterization and Quality Control

• Chiral HPLC: The enantiomeric excess (e.e.) of the final product should be determined by chiral HPLC analysis. A suitable polysaccharide-based chiral stationary phase is often effective for pyrrolidine derivatives.[7]

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure and purity of the isolated pyrrolidine.

• Polarimetry: The optical rotation of the final product can be measured and compared to literature values if available.

Data Presentation: Expected Outcomes and Optimization Parameters

The success of a diastereomeric salt resolution is highly dependent on the specific pyrrolidine substrate, the chosen resolving agent, and the crystallization solvent. The following table provides illustrative data based on typical resolutions of chiral amines.

Parameter	Typical Range/Value	Key Considerations
Resolving Agent	L-Tartaric acid, Dibenzoyltartaric acid	Screening of different chiral acids is often necessary.
Solvent System	Alcohols (Methanol, Ethanol), Esters, Ketones	The solvent should provide a significant solubility difference between the two diastereomeric salts.[8]
Yield (per enantiomer)	< 50% (without racemization)	The theoretical maximum yield for a classical resolution is 50%.
Diastereomeric Excess (d.e.)	> 95% (after recrystallization)	Recrystallization is often required to achieve high purity.
Enantiomeric Excess (e.e.)	> 98%	Directly correlates with the diastereomeric purity of the salt.

Troubleshooting and Field-Proven Insights

• Poor or No Crystallization: If the diastereomeric salts do not precipitate, the solution may be too dilute, or the chosen solvent may be too effective at solvating both salts. Try concentrating the solution or adding an anti-solvent (a solvent in which the salts are less soluble) to induce crystallization.[6]

• "Oiling Out": If the product separates as an oil instead of a crystalline solid, this can be due to the melting point of the salt being below the crystallization temperature or the solution being too concentrated. Try using a more dilute solution, a lower crystallization temperature, or a different solvent system.[8]

• Low Diastereomeric/Enantiomeric Excess: This indicates poor selectivity in the crystallization step. A systematic screening of different solvents and resolving agents is the most effective way to improve selectivity. Additionally, performing one or more recrystallizations of the diastereomeric salt can significantly enhance its purity.

Advanced Topic: Recycling the Unwanted Enantiomer

A significant drawback of classical resolution is that the theoretical maximum yield of the desired enantiomer is 50%. To improve the overall efficiency and atom economy of the process, the undesired enantiomer remaining in the mother liquor can be isolated and racemized (converted back to the racemic mixture). This racemized material can then be recycled back into the resolution process, a strategy often referred to as "Resolution-Racemization-Recycle". This can significantly increase the overall yield of the desired enantiomer.

Figure 2: Recycling of the Undesired Enantiomer.

Conclusion

The preparation of chiral pyrrolidine building blocks using oxalate or other chiral acid salts is a robust and scalable method that remains highly relevant in both academic and industrial settings. While newer asymmetric synthetic methods are continually being developed, the simplicity, cost-effectiveness, and scalability of diastereomeric salt crystallization ensure its continued importance. A thorough understanding of the principles of solubility and crystallization, coupled with systematic screening of resolving agents and solvents, is key to developing an efficient and successful resolution process. This application note provides a solid foundation for researchers, scientists, and drug development professionals to implement this valuable technique in their synthetic endeavors.

References

• White Rose Research Online. (n.d.). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines.
• Benchchem. (n.d.). Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts.
• Google Patents. (n.d.). Process for the enantiomeric resolution of 1-substituted 2-(aminomethyl)-pyrrolidines by amidation in the presence of lipases.
• Wikipedia. (n.d.). Chiral resolution.
• Benchchem. (n.d.). How to improve the efficiency of chiral resolution for 3-(difluoromethyl)pyrrolidine.
• Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
• ACS Publications. (2008, January 5). 3-Aminopyrrolidines from α-Aminoacids: Total Synthesis of (+)-Nemonapride from d-Alanine.
• White Rose Research Online. (2021, November 17). Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines.
• Google Patents. (n.d.). Process for the preparation of 3-amino-pyrrolidine derivatives.
• NIH. (n.d.). Synthesis of a New Chiral Pyrrolidine.
• Pharmaceutical Technology. (2015, February 2). Chiral Resolution with and without Resolving Agents.
• Benchchem. (n.d.). Application Note: Chiral HPLC Analysis of 1-Propionylpyrrolidine-2-carboxylic acid.
• Wikipedia. (n.d.). Diastereomeric recrystallization.

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Application Note: Strategic Handling and Stability Assessment of Hygroscopic Oxalate Salts

Abstract

Hygroscopic oxalate salts are prevalent in the pharmaceutical industry, often serving as active pharmaceutical ingredients (APIs) or key intermediates. Their propensity to absorb atmospheric moisture presents significant challenges, potentially leading to physical changes like deliquescence and caking, or chemical degradation through hydrolysis and catalysis of other reactions.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for handling, storing, and assessing the stability of these sensitive compounds. It details the mechanistic impact of water on solid-state properties, offers step-by-step protocols for critical analytical procedures, and outlines a systematic approach to stability study design in accordance with regulatory expectations.

Introduction: The Challenge of Hygroscopicity in Oxalate Salts

Hygroscopicity is the intrinsic ability of a substance to attract and hold water molecules from the surrounding environment.[4] For pharmaceutical solids, this property is a critical quality attribute that can profoundly affect stability, processability, and therapeutic performance.[2][5][6] Oxalate salts, while often chosen for their favorable solubility and bioavailability profiles, can be particularly susceptible.

The interaction with water is not benign. Absorbed moisture can act as a plasticizer, increasing molecular mobility within the crystal lattice, which can trigger polymorphic transformations or facilitate chemical degradation.[7] Furthermore, excessive water uptake can lead to handling difficulties such as clumping, caking, and poor flowability, which complicates manufacturing processes like powder filling and tablet compression.[1]

Understanding and controlling the effects of moisture are therefore paramount from early-stage development through to the final packaging of the drug product.[3][6] This guide provides the foundational knowledge and practical protocols to manage these challenges effectively.

The Impact of Water on Solid-State Properties

Water molecules can interact with pharmaceutical solids in several ways, from surface adsorption to incorporation into the crystal lattice to form hydrates.[7][8] These interactions can induce a cascade of undesirable physical and chemical changes.

Physical Stability:

• Phase Transformations: Anhydrous materials can convert to less stable or differently soluble hydrate forms upon moisture exposure.[8] This can directly impact the drug's dissolution rate and bioavailability.

• Deliquescence: At a specific relative humidity (RH), known as the critical relative humidity (CRH), a hygroscopic solid will absorb enough water to dissolve and form a liquid solution.

• Mechanical Properties: Increased moisture content can lead to caking and a loss of powder flowability, which are significant issues during manufacturing.[1][2]

Chemical Stability:

• Hydrolysis: Water can act as a reactant, leading to the hydrolytic degradation of the API.

• Reaction Medium: Absorbed water can dissolve reactants, accelerating degradation reactions that would be slow in the dry solid state.[6][7]

• Oxalate-Specific Degradation: The oxalate anion itself can undergo decomposition. While often thermally driven, the presence of water and changes in the solid-state environment can influence these pathways.[9][10] Potential degradation can yield formates, carbonates, or even carbon dioxide and carbon monoxide.[9][11]

Characterization of Hygroscopicity

A systematic classification of a material's hygroscopicity is the first step toward developing appropriate control strategies. The European Pharmacopoeia (Ph. Eur.) provides a simple classification method, but a more robust approach involves dynamic vapor sorption (DVS) analysis.[4]

Table 1: Hygroscopicity Classification (adapted from Ph. Eur.)[4]

Classification	Weight Increase (after 24h at 25°C/80% RH)
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%
Deliquescent	Sufficient water is absorbed to form a liquid

Note: This method has limitations as it uses a single condition and doesn't account for the initial water content.[4]

Dynamic Vapor Sorption (DVS): This technique provides a detailed moisture sorption-desorption isotherm, showing the extent of water uptake across a wide range of RH values. This data is crucial for identifying the CRH and understanding the kinetics of water absorption.

Protocols for Handling and Storage

Strict environmental control is non-negotiable when working with hygroscopic oxalate salts.[12][13] The primary goal is to maintain the ambient relative humidity below the material's critical threshold.

General Handling Workflow

The following diagram outlines the decision-making process for handling a newly received hygroscopic compound.

Caption: Decision workflow for handling hygroscopic materials.

Storage Recommendations

• Primary Containers: Use containers with a low water vapor permeation rate, such as glass or high-density polyethylene (HDPE). Ensure closures are tight-fitting.[1]

• Secondary Packaging: For highly sensitive materials, seal the primary container within a foil-laminate pouch that includes a desiccant.[1][13]

• Inert Atmosphere: For oxalate salts also sensitive to oxidation, packaging under an inert gas like nitrogen is recommended to displace both oxygen and ambient moisture.[12]

• Environmental Chambers: Long-term storage should be in humidity-controlled chambers or cabinets set to conditions that ensure the material's integrity (e.g., 25°C / 40% RH or lower).[12]

Stability Study Design and Execution

The purpose of a stability study is to establish a re-test period or shelf life by providing evidence of how the quality of the substance varies over time under the influence of temperature, humidity, and light.[14][15]

ICH Stability Guidelines

The International Council for Harmonisation (ICH) provides the definitive guidelines for stability testing.[14][16]

Table 2: ICH Long-Term Stability Storage Conditions[14][15][16]

Study	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

For hygroscopic materials, it is crucial to demonstrate stability in the proposed packaging. Therefore, studies should use the same container closure system intended for marketing.[15]

Analytical Methods for Stability Assessment

A robust stability-indicating analytical method is one that can separate the intact API from its degradation products and impurities. For oxalate salts, this typically involves a combination of tests.

Workflow for Stability Sample Analysis:

Caption: General workflow for analyzing a stability time point.

Key Experimental Protocols

Protocol: Water Content Determination by Karl Fischer (KF) Titration

This protocol outlines the determination of water content, a critical parameter for hygroscopic materials. The choice between volumetric and coulometric KF depends on the expected water content.[17][18]

• Principle: Based on the quantitative reaction of water with iodine and sulfur dioxide.[18][19]

• Method Selection:

  • Volumetric: Suitable for water content from 100 ppm to 100%.[17]

  • Coulometric: Ideal for trace amounts of water, from 1 ppm to 5%.[17]

Step-by-Step Volumetric Protocol:

• Apparatus Setup: Assemble the KF titrator, ensuring all glassware is dry and the system is sealed to prevent ingress of atmospheric moisture.[19] Use desiccants like silica gel on vent tubes.[20]

• Solvent Preparation: Add a suitable volume of anhydrous methanol or a specialized KF solvent to the titration vessel.

• Pre-Titration: Titrate the solvent with the KF reagent (titrant) until it is free of residual water (the "dry" endpoint).

• Titer Determination: Accurately add a known amount of a water standard (e.g., pure water or a certified standard) and titrate to the endpoint. Calculate the titer (mg of water per mL of titrant). This should be done daily.[17]

• Sample Preparation (Critical Step): In a controlled, low-humidity environment (e.g., a glovebox), accurately weigh a suitable amount of the oxalate salt sample. The target is typically to contain 10-50 mg of water.[19]

• Sample Analysis: Quickly transfer the weighed sample into the pre-titrated vessel. Ensure it dissolves completely. For insoluble samples, a high-speed homogenizer or a KF oven with a gas-stripping system may be necessary.[20]

• Titration: Titrate the sample with the KF reagent to the endpoint.

• Calculation: Calculate the percentage of water in the sample using the sample weight, titrant volume consumed, and the determined titer.

Protocol: Stability-Indicating HPLC-UV Method for Assay and Impurities

This protocol provides a framework for developing and using an HPLC method to quantify the oxalate salt (assay) and its degradation products (impurities).

Step-by-Step Method Outline:

• Column and Mobile Phase Selection:

  • For many oxalate salts, a reverse-phase C18 column is a good starting point.

  • Mobile phases are typically a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol). The pH of the buffer is critical for controlling the ionization state and retention of the oxalate salt and its impurities.

• Standard Preparation:

  • Assay Standard: Accurately weigh and dissolve the reference standard of the oxalate salt in a suitable diluent to a known concentration.

  • Impurity Standards: If available, prepare stock solutions of known degradation products.

• Sample Preparation:

  • Accurately weigh the oxalate salt sample (from the stability study) and dissolve it in the diluent to the same nominal concentration as the Assay Standard.

• Forced Degradation (for Method Development/Validation):

  • To prove the method is "stability-indicating," subject the oxalate salt to stress conditions (e.g., acid, base, oxidation, heat, light) to generate degradation products.[21] The method must be able to resolve the main peak from all degradation peaks.

• Chromatographic Conditions:

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: Typically 10-20 µL.

  • Detection Wavelength: Select a UV wavelength where the oxalate salt and its impurities have good absorbance (e.g., determined via a photodiode array detector).

  • Run Time: Ensure the run is long enough to elute all impurities.

• Analysis and Calculation:

  • Inject the standard and sample solutions.

  • Assay (%): Compare the peak area of the main peak in the sample chromatogram to that of the standard.

  • Impurities (%): Calculate the area percentage of each impurity peak relative to the total area of all peaks, or quantify against a reference standard if available.

Conclusion

The successful development of drug products containing hygroscopic oxalate salts hinges on a thorough understanding and proactive management of their interaction with moisture. From initial characterization using techniques like DVS to implementing rigorous handling protocols in controlled environments and executing well-designed stability studies according to ICH guidelines, every step is critical. By employing the systematic approaches and detailed protocols outlined in this note, researchers can ensure the integrity, quality, and efficacy of their pharmaceutical products, mitigating the risks posed by hygroscopicity and ensuring robust data for regulatory submissions.

References

• Title: The effect of water on the solid state characteristics of pharmaceutical excipients: Molecular mechanisms, measurement techniques, and quality aspects of final dosage form - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Role of water in the physical stability of solid dosage formulations - PubMed Source: PubMed URL: [Link]

• Title: Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Effect of moisture on solid state stability Source: Semantic Scholar URL: [Link]

• Title: Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: The effect of water on the solid state characteristics of pharmaceutical excipients: Molecular mechanisms, measurement techniques, and quality aspects of final dosage form Source: ResearchGate URL: [Link]

• Title: Investigation on the hygroscopicity of oxalic acid and atmospherically relevant oxalate salts under sub- and supersaturated conditions Source: RSC Publishing URL: [Link]

• Title: Pharmaceutical Ingredient Storage Best Practices for Optimal Stability Source: A&C URL: [Link]

• Title: Water Determination (Karl Fischer Method) Source: The Japanese Pharmacopoeia URL: [Link]

• Title: ICH Guidelines: Drug Stability Testing Essentials Source: AMSbiopharma URL: [Link]

• Title: Inorganic salts interact with oxalic acid in submicron particles to form material with low hygroscopicity and volatility Source: Atmospheric Chemistry and Physics URL: [Link]

• Title: Q 1 A (R2) Stability Testing of new Drug Substances and Products Source: European Medicines Agency URL: [Link]

• Title: Quantification of Oxalate by Novel LC–MS/MS: Assay Development, Validation and Application in Lumasiran Clinical Trials Source: Taylor & Francis Online URL: [Link]

• Title: Inorganic salts interact with oxalic acid in submicron particles to form material with low hygroscopicity and volatility Source: CORE URL: [Link]

• Title: Annex 10 - ICH Source: World Health Organization URL: [Link]

• Title: ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products Source: IKEV URL: [Link]

• Title: The decomposition of oxalate can proceed via three routes, all... Source: ResearchGate URL: [Link]

• Title: Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Water Determination (Karl Fischer Method) Source: Pharmacopoeia of the People's Republic of China URL: [Link]

• Title: Secondary products and molecular mechanism of calcium oxalate degradation by the strain Azospirillum sp. OX-1 - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: An innovative drug delivery form for hygroscopic pharmaceutical drugs Source: Manufacturing Chemist URL: [Link]

• Title: Method 9000: Determination of Water in Waste Materials by Karl Fischer Titration Source: U.S. Environmental Protection Agency URL: [Link]

• Title: Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach Source: Latin American Journal of Pharmacy URL: [Link]

• Title: Expression Analysis of Oxalate Metabolic Pathway Genes Reveals Oxalate Regulation Patterns in Spinach - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion Source: MDPI URL: [Link]

• Title: Analytical procedures and methods validation for oxalate content estimation Source: Biointerface Research in Applied Chemistry URL: [Link]

• Title: Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Escitalopram Oxalate and Clonazepam Source: SciSpace URL: [Link]

• Title: Hygroscopic properties of oxalic acid and atmospherically relevant oxalates Source: ResearchGate URL: [Link]

• Title: Karl Fischer water content titration Source: Scharlab URL: [Link]

• Title: Karl Fischer Titration Guide for Water (Moisture) Determination Source: Mettler Toledo URL: [Link]

• Title: Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Source: Taylor & Francis Online URL: [Link]

• Title: Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes Source: RSC Publishing URL: [Link]

• Title: (PDF) The thermal decomposition of oxalates Part 14. Dehydration of magnesium oxalate dihydrate Source: ResearchGate URL: [Link]

Sources

• 1. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. tandfonline.com [tandfonline.com]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]
• 5. Role of water in the physical stability of solid dosage formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. The effect of water on the solid state characteristics of pharmaceutical excipients: Molecular mechanisms, measurement techniques, and quality aspects of final dosage form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. Thermal decomposition of mixed calcium oxalate hydrates – kinetic deconvolution of complex heterogeneous processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Secondary products and molecular mechanism of calcium oxalate degradation by the strain Azospirillum sp. OX-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. arborpharmchem.com [arborpharmchem.com]
• 13. An innovative drug delivery form for hygroscopic pharmaceutical drugs [manufacturingchemist.com]
• 14. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ema.europa.eu [ema.europa.eu]
• 16. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
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• 18. mt.com [mt.com]
• 19. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 20. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 21. scispace.com [scispace.com]

Technical Notes & Optimization

Improving yield of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate crystallization

Topic: Optimizing Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate Crystallization

Welcome to the . This module is dedicated to the isolation and yield optimization of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate . As a critical intermediate in the synthesis of substituted pyrrolidines and poly(ADP-ribose) polymerase (PARP) inhibitors[1], achieving a high-yielding, high-purity crystalline isolation of this tertiary amine is paramount.

The conversion of lipophilic freebase amines into oxalate salts is a highly effective thermodynamic purification strategy[2]. The strong electrostatic attraction between the protonated pyrrolidinium cation and the oxalate anion creates a stable crystal lattice, selectively excluding organic impurities[2]. However, researchers frequently encounter yield bottlenecks (often plateauing at 40-60%)[3] and phase separation issues during scale-up. This guide provides field-proven, mechanistic solutions to these challenges.

Crystallization Workflow Visualization

Figure 1: Optimized anti-solvent crystallization workflow for amine oxalate salt formation.

Quantitative Data: Solvent System Selection

The choice of solvent dictates the thermodynamics of the crystallization. The table below summarizes the causality behind different solvent choices and their impact on the final yield and purity.

Primary Solvent	Anti-Solvent	Volume Ratio	Yield (%)	Purity (HPLC)	Mechanistic Observation
Ethyl Acetate (AcOEt)	None	N/A	55 - 65%	97.0%	Moderate solubility; rapid supersaturation leads to oiling out[4].
Methanol (MeOH)	Diethyl Ether	1:3	70 - 75%	98.5%	High solubility in MeOH; requires excessive anti-solvent, lowering volumetric productivity.
Isopropanol (IPA)	MTBE	1:4	88 - 92%	>99.5%	Optimal MSZW. IPA solvates the freebase; MTBE sharply reduces salt solubility[2].
Acetone	Heptane	1:2	60 - 70%	96.0%	Gummy precipitate; trace water causes ester hydrolysis.

Troubleshooting Guides & FAQs

Q: Why does my Methyl 1-benzylpyrrolidine-3-carboxylate oxalate form a gummy oil instead of a crystalline suspension? A: This is a classic case of Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." The tertiary amine and the benzyl group make the freebase highly lipophilic, while the oxalate salt is highly polar. If supersaturation is generated too rapidly in a single solvent (like pure ethyl acetate), the system crosses the binodal curve before the solubility curve. The system minimizes free energy by separating into a solute-rich liquid phase and a solvent-rich phase, rather than nucleating crystals.

• The Fix: Shift to a binary solvent system like Isopropanol (IPA) / Methyl tert-butyl ether (MTBE)[2]. IPA provides hydrogen bonding to solvate the intermediate, while MTBE acts as a powerful anti-solvent. Crucially, implement seeding at the boundary of the Metastable Zone Width (MSZW) to bypass the high activation energy of primary nucleation.

Q: How do I prevent the hydrolysis of the methyl ester moiety during salt formation? A: Oxalic acid is a relatively strong organic dicarboxylic acid (pKa1 = 1.25). At elevated crystallization temperatures (40–50°C), the presence of water will rapidly catalyze the hydrolysis of the methyl ester into the corresponding carboxylic acid impurity, ruining the batch.

• The Fix: Strictly utilize anhydrous oxalic acid rather than oxalic acid dihydrate. Ensure all solvents (IPA, MTBE) are rigorously dried over molecular sieves prior to use (Karl Fischer titration < 0.1%).

Q: My yield is plateauing around 60% on scale-up. How can I push it above 85%? A: Yield stagnation on scale-up is a documented phenomenon in spirocyclic and pyrrolidine oxalate crystallizations[3]. This typically stems from incomplete precipitation due to high terminal solubility in the mother liquor, or from using exactly 1.0 equivalent of acid, which fails to fully shift the equilibrium.

• The Fix: Use a slight stoichiometric excess of anhydrous oxalic acid (1.05 eq) to drive the equilibrium toward salt formation. Additionally, implement a controlled cooling ramp (0.2°C/min) coupled with a high-ratio anti-solvent addition (MTBE) to drastically depress the terminal solubility at 5°C.

Troubleshooting Logic Tree

Figure 2: Troubleshooting logic tree for diagnosing and resolving low crystallization yields.

Self-Validating Experimental Protocol

This step-by-step methodology is designed as a self-validating system. By controlling the supersaturation rate and utilizing anti-solvent thermodynamics, this protocol consistently delivers >88% yield.

Step 1: Freebase Dissolution Dissolve crude Methyl 1-benzylpyrrolidine-3-carboxylate (1.0 eq) in dry Isopropanol (5 volumes relative to crude mass). Heat the solution to 45°C under a nitrogen atmosphere to ensure complete dissolution.

Step 2: Acid Preparation In a separate clean vessel, dissolve anhydrous oxalic acid (1.05 eq) in dry Isopropanol (3 volumes) at 45°C. Self-Validation Check: The solution must be perfectly clear. Any cloudiness indicates undissolved acid or moisture-induced precipitation.

Step 3: Controlled Nucleation Add 10% of the oxalic acid solution dropwise to the freebase solution over 10 minutes at 45°C. This establishes a low level of supersaturation within the MSZW without triggering spontaneous primary nucleation (which causes oiling out).

Step 4: Seeding Introduce 0.5% (w/w) of pure Methyl 1-benzylpyrrolidine-3-carboxylate oxalate seeds. Hold the mixture at 45°C for 30 minutes. Self-Validation Check: The seed crystals should not dissolve, and the solution should become a faint, stable, milky suspension, confirming the system is in the growth phase.

Step 5: Acid Addition & Crystal Growth Add the remaining 90% of the oxalic acid solution linearly via a syringe pump over 2 hours at 45°C.

Step 6: Anti-Solvent Addition Slowly charge Methyl tert-butyl ether (MTBE) (8 volumes) over 1 hour while maintaining the temperature at 45°C. MTBE forces the remaining solvated salt out of the liquid phase and onto the existing crystal lattice.

Step 7: Cooling Ramp Cool the suspension to 5°C at a strictly controlled rate of 0.2°C/min. Hold the slurry at 5°C for 2 hours to achieve terminal yield.

Step 8: Isolation & Drying Filter the dense slurry under vacuum. Wash the filter cake with cold MTBE (2 x 2 volumes) to displace the mother liquor. Dry the crystals in a vacuum oven at 40°C until a constant weight is achieved.

References

1.[1] Discovery of 2-(1-(3-(4-Chloroxyphenyl)-3-oxo- propyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP) Inhibitor for Treatment of Cancer - PMC - NIH. National Institutes of Health. 2.[2] 3-Methylthiophen-2-amine Oxalate - Benchchem. Benchchem. 3.[4] N,N-Diethyl-(R)-[3-(2-aminopropyl)-1H-indol-7-yloxy]acetamide: Its Process Chemistry Ranging from Enantiocontrolled Construction of the Chiral Amine Side Chain to Regioselective Functionalization of the Aromatic Starting Materials - ACS Publications. American Chemical Society. 4.[3] Synthesis and Properties of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts. Thieme Connect.

Sources

• 1. Discovery of 2-(1-(3-(4-Chloroxyphenyl)-3-oxo- propyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP) Inhibitor for Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Methylthiophen-2-amine Oxalate [benchchem.com]
• 3. Thieme E-Journals - Synthesis / Volltext [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubility of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses common questions and troubleshooting scenarios related to the solubility of methyl 1-benzylpyrrolidine-3-carboxylate oxalate in two common laboratory solvents: methanol and ethanol. Our goal is to provide you with the foundational knowledge and practical steps to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the solubility of methyl 1-benzylpyrrolidine-3-carboxylate oxalate in methanol and ethanol?

A1: The solubility of this compound is governed by a balance of intermolecular forces between the solute (methyl 1-benzylpyrrolidine-3-carboxylate oxalate) and the solvent (methanol or ethanol). Key factors include:

• "Like Dissolves Like" Principle : Both methanol and ethanol are polar protic solvents capable of hydrogen bonding. The oxalate salt of methyl 1-benzylpyrrolidine-3-carboxylate possesses polar characteristics due to the carboxylate and the protonated amine, making it amenable to dissolution in these polar solvents.[1]

• Hydrogen Bonding : The carboxylate and protonated amine groups of the solute can form hydrogen bonds with the hydroxyl groups of methanol and ethanol, facilitating solvation.

• Lattice Energy : This is the energy holding the crystal lattice of the salt together. For dissolution to occur, the energy of solvation (the interaction between the solute and solvent molecules) must be sufficient to overcome this lattice energy.

• Solvent Polarity : Methanol is slightly more polar than ethanol. This difference in polarity can influence the solubility, with more polar solutes often exhibiting higher solubility in more polar solvents.

• Steric Hindrance : The benzyl group on the pyrrolidine ring is a bulky, nonpolar group. This part of the molecule can interfere with the solvation of the polar functional groups, potentially limiting solubility.

Q2: Which solvent, methanol or ethanol, is expected to be a better solvent for methyl 1-benzylpyrrolidine-3-carboxylate oxalate?

A2: Theoretically, methanol may be a slightly better solvent for this compound than ethanol. This is based on a few principles:

• Higher Polarity : Methanol's higher polarity may lead to stronger interactions with the ionic oxalate portion of the molecule.

• Smaller Size : Methanol's smaller molecular size allows for more efficient packing around the solute molecules, which can lead to more effective solvation.

However, the difference in solubility may not be substantial, and empirical testing is always recommended to determine the optimal solvent for a specific application, such as recrystallization or reaction setup.

Q3: How does temperature affect the solubility of this compound in methanol and ethanol?

A3: For most solid solutes, including methyl 1-benzylpyrrolidine-3-carboxylate oxalate, solubility in methanol and ethanol increases with temperature. This is because the additional thermal energy helps to overcome the lattice energy of the crystal structure, allowing more of the solute to dissolve. This principle is fundamental to the process of recrystallization.

Troubleshooting Guide

Issue 1: The compound is not dissolving completely in the chosen solvent at room temperature.

• Cause : The concentration of the solute may be exceeding its solubility limit at the current temperature.

• Solution :

  • Gentle Heating : Warm the mixture gently in a water bath. As stated previously, solubility generally increases with temperature.

  • Increase Solvent Volume : Add more solvent in small increments until the solid dissolves completely. Be sure to record the final volume to calculate the approximate solubility.

  • Sonication : Use an ultrasonic bath to aid in the dissolution process by breaking up solid aggregates and increasing the surface area of the solute in contact with the solvent.

Issue 2: The compound precipitates out of solution unexpectedly.

• Cause : This can be due to a decrease in temperature, evaporation of the solvent leading to a more concentrated solution, or the introduction of an anti-solvent (a solvent in which the compound is less soluble).

• Solution :

  • Temperature Control : Ensure the solution is maintained at a constant temperature, especially if working near the saturation point.

  • Prevent Evaporation : Keep the container sealed to prevent solvent loss.

  • Solvent Purity : Ensure the purity of your solvent. Contaminants can affect solubility.

Issue 3: Inconsistent solubility results between experiments.

• Cause : Inconsistencies can arise from variations in material purity, solvent quality, temperature, and measurement techniques.

• Solution :

  • Standardize Procedures : Use the same source and lot of the compound and solvents for a series of experiments.

  • Control Temperature : Precisely control and monitor the temperature during your experiments.

  • Accurate Measurements : Use calibrated equipment for all measurements of mass and volume.

  • Purity of the Salt : Impurities in the salt can significantly affect solubility measurements.[2]

Experimental Protocols

Protocol 1: Determining Approximate Solubility

This protocol provides a method for estimating the solubility of methyl 1-benzylpyrrolidine-3-carboxylate oxalate in methanol and ethanol at a given temperature.

Materials:

• Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

• Methanol (anhydrous)

• Ethanol (anhydrous)

• Vials with caps

• Magnetic stirrer and stir bars

• Water bath or heating block

• Analytical balance

Procedure:

• Accurately weigh a small amount of the compound (e.g., 10 mg) and place it in a vial.

• Add a small, precise volume of the chosen solvent (e.g., 0.1 mL) to the vial.

• Cap the vial and stir the mixture at a constant temperature for a set period (e.g., 1 hour).

• Observe if the solid has completely dissolved.

• If the solid has dissolved, add another weighed portion of the compound (e.g., 5 mg) and repeat step 3.

• If the solid has not dissolved, add another known volume of the solvent (e.g., 0.1 mL) and repeat step 3.

• Continue this process until you have determined the approximate concentration at which the solute is fully dissolved (for undersaturated) and the point at which solid remains (for saturated).

Protocol 2: Recrystallization

Recrystallization is a common technique for purifying solid compounds. The choice of solvent is critical for successful recrystallization.

Materials:

• Crude methyl 1-benzylpyrrolidine-3-carboxylate oxalate

• Methanol or Ethanol

• Erlenmeyer flasks

• Hot plate with stirring capability

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude compound in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent (methanol or ethanol).

• Gently heat the mixture while stirring until the solid completely dissolves.

• If the solid does not dissolve, add small portions of the hot solvent until it does.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold solvent.

• Allow the crystals to air dry or dry in a vacuum oven.

Data Summary

Solvent	Polarity Index	Hydrogen Bonding	Expected Relative Solubility
Methanol	5.1	Strong	Potentially Higher
Ethanol	4.3	Strong	Potentially Lower

Visualizing the Dissolution Process

The following diagram illustrates the key steps involved in the dissolution of an ionic compound like methyl 1-benzylpyrrolidine-3-carboxylate oxalate in a polar solvent.

Caption: Dissolution of an ionic compound in a polar solvent.

Troubleshooting Workflow

This diagram outlines a logical workflow for addressing solubility issues during your experiments.

Caption: Troubleshooting workflow for dissolution issues.

References

• Quora. (2016, August 6). Why is sodium carboxylate salt so soluble? Retrieved from [Link]

• Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]

• Achievable MCAT. Alcohols and carboxylic acids | Structure, function, and reactivity of bio-relevant molecules. Retrieved from [Link]

• PMC. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Kuujia.com. (2025, May 22). Cas no 51523-00-3 (Methyl 1-Benzyl-5-oxopyrrolidine-3-carboxylate). Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 27). 17.5: Factors that Affect Solubility. Retrieved from [Link]

• ResearchGate. Substances yield after recrystallization from different solvents. Retrieved from [Link]

• CK-12 Foundation. (2026, January 14). Physical Properties of Carboxylic Acids. Retrieved from [Link]

• Google Patents. EP0010460B1 - Pyrrolidine-2-methanol derivatives, process for their preparation and medicaments containing them.

• Chemsrc.com. (2018, August 9). Methyl 1-benzylpyrrolidine-3-carboxylate Price from Supplier Brand ShangPharma Technology(JiangXi)Co.,Ltd. Retrieved from [Link]

• Lab Supplies. Methyl 1-Benzylpyrrolidine-3-carboxylate, min 98% (GC), 1 gram. Retrieved from [Link]

• Google Patents. Process for the preparation of chiral pyrollidine-2-yl- methanol derivatives.

• Quora. (2017, February 2). How do you recrystallize a product from methanol? Retrieved from [Link]

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• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. quora.com [quora.com]

Technical Support Center: Troubleshooting Oiling Out (LLPS) During Oxalate Salt Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter liquid-liquid phase separation (LLPS)—colloquially known as "oiling out"—during the crystallization of pharmaceutical salts. Oxalate salts are particularly prone to this phenomenon due to the intense, localized supersaturation generated during rapid acid-base reactions and their propensity to form strong, yet easily disrupted, hydrogen-bonding networks.

This guide is designed to move beyond empirical trial-and-error. Here, we will dissect the thermodynamic and kinetic causalities of oiling out and provide self-validating protocols to ensure robust, scalable oxalate salt crystallization.

Diagnostic Workflow

Before adjusting parameters, you must determine whether your system is experiencing a thermodynamic miscibility gap or a kinetic supersaturation bottleneck.

Diagnostic workflow for resolving oxalate salt liquid-liquid phase separation.

Troubleshooting Guides & FAQs

Q1: Why does my oxalate salt oil out instead of forming a crystalline suspension? A: Oiling out occurs when supersaturation forces the initially dissolved compound to separate into a secondary, solute-rich liquid phase (emulsion) rather than integrating into a rigid crystal lattice[1]. In oxalate salt formation, the rapid addition of oxalic acid generates intense supersaturation. If lattice integration is kinetically hindered, the highly mobile solute molecules arrange randomly into droplets[1]. Furthermore, if the melting point of the solid oxalate salt is lower than the solution's operating temperature, the compound will thermodynamically separate as a liquid[2].

Q2: How do I determine if the oiling out is thermodynamic or kinetic? A: You must map the phase behavior against the miscibility gap. Thermodynamic LLPS is driven by the system's temperature, concentration, and inherent miscibility; it will occur regardless of stirring, impurities, or nucleation kinetics[1]. Kinetic LLPS is a rate phenomenon dependent on how fast supersaturation is generated versus how fast crystals can grow[1]. Self-Validating Test: Introduce seed crystals into the emulsion. If the droplets persist and the seeds dissolve, you are operating inside a thermodynamic miscibility gap[1]. If the seeds trigger solidification and the droplets disappear, the LLPS is kinetic and can be resolved by controlling the supersaturation rate[3].

Q3: How can I manipulate the solvent system to prevent LLPS? A: Solvent selection directly dictates the maximum achievable supersaturation and the position of the binodal curve. Solvents with excessively high drug solubility reduce the maximum achievable supersaturation, which paradoxically increases oiling-out risks[4]. To troubleshoot, transition to a binary solvent system (e.g., Ethanol/Water or Ethyl Acetate/Heptane). By carefully designing the trajectory of the operating point on a ternary phase diagram during reactive crystallization, you can bypass the LLPS region entirely[5].

Q4: What is the mechanistic role of seeding in preventing oxalate oiling out? A: Seeding bypasses the high activation energy required for primary nucleation. By providing an immediate, high-surface-area template for solute integration, seeding consumes supersaturation faster than it can accumulate to trigger spinodal decomposition[3]. Seed aging at low supersaturation is particularly effective at mitigating the agglomeration that often accompanies LLPS[3].

Quantitative Process Parameters

The following table summarizes the causal relationships between Critical Process Parameters (CPPs) and LLPS propensity during oxalate salt formation.

Parameter	Effect on Phase Behavior	Mechanistic Causality	Recommended Optimization
Acid Addition Rate	Rapid rate induces kinetic LLPS.	Fast addition spikes supersaturation, forcing the system across the binodal curve before lattice integration can occur.	Extend oxalic acid addition time (≥ 1 hour) to maintain supersaturation within the metastable zone[6].
Operating Temperature	High temps favor thermodynamic LLPS.	Higher temperatures reduce maximum achievable supersaturation and may exceed the solvated salt's melting point[2][4].	Operate strictly below the salt's melting point in the chosen solvent mixture.
Solvent Polarity	Alters the miscibility gap boundaries.	High-solubility solvents narrow the metastable zone, making it easier to hit the LLPS boundary[4].	Utilize binary solvent mixtures to optimize the solubility gradient and widen the metastable zone.
Seeding Strategy	Prevents kinetic LLPS and agglomeration.	Seeds provide a template for rapid solute depletion, preventing the system from reaching the critical LLPS concentration[3].	Introduce 1-3 wt% seeds at low supersaturation and age for 30-60 minutes[3].

Validated Experimental Protocols

Protocol 1: Phase Boundary Mapping (Self-Validating System)

Objective: Identify the binodal (LLPS) and solubility curves to define a safe process design space.

• Prepare 5 jacketed vessels with known, varying concentrations of the API free base in the target solvent.

• Equilibrate the vessels at the target crystallization temperature.

• Slowly titrate a standard solution of oxalic acid into each vessel. Monitor the phase change in-situ using a Particle Track (FBRM) or EasyViewer probe[1].

• Record the exact concentration and temperature at which spherical droplets (emulsion) appear. This defines the binodal curve.

• Self-Validation Checkpoint: Heat the system by 5°C. If the droplets dissolve back into a clear solution, the boundary is accurately mapped as thermodynamic LLPS. If they persist and turn birefringent, premature crystallization occurred, indicating a kinetic boundary.

Protocol 2: Seeded Reactive Crystallization to Bypass LLPS

Objective: Form the oxalate salt while maintaining the operating trajectory outside the miscibility gap.

Seeded reactive crystallization workflow for oxalate salts.

• Dissolution: Dissolve the API free base in the primary solvent and stabilize at the target seeding temperature (Ensure

  of the salt).

• Initial Supersaturation: Add 5-10% of the total required oxalic acid as a dilute solution. Causality: This generates a low level of supersaturation without crossing the spinodal decomposition curve.

• Seeding: Introduce 1-3 wt% of pre-milled oxalate salt seed crystals.

• Aging: Age the slurry for 30-60 minutes.

  • Self-Validation Checkpoint: Extract a sample and analyze via Polarized Light Microscopy (PLM). The presence of sharp, birefringent crystals without dark, spherical droplets confirms successful seed integration and the absence of LLPS.

• Controlled Dosing: Add the remaining oxalic acid solution at a slow, controlled rate (e.g., over 2-4 hours) using a precise dosing pump[6].

• Isolation: Cool the suspension to the final isolation temperature at a rate of 0.1 - 0.2 °C/min. Filter, wash, and dry the crystalline oxalate salt.

References

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. evitachem.com [evitachem.com]

Technical Support Center: Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate

An In-Depth Guide to Stability and Degradation Pathways for Researchers and Drug Development Professionals

Welcome to the technical support center for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate. This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the stability characteristics of this compound. As Senior Application Scientists, we have structured this resource to not only identify potential degradation pathways but also to explain the underlying chemical principles and provide actionable protocols for your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling, storage, and stability of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate.

Q1: What are the primary degradation pathways for this compound?

A1: Based on its chemical structure, Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is susceptible to three primary degradation pathways: hydrolysis, oxidation, and thermal degradation. Photodegradation can also occur, often accelerating oxidative processes.

• Hydrolysis: The methyl ester functional group is prone to hydrolysis under both acidic and basic conditions, which cleaves the ester bond to form 1-benzylpyrrolidine-3-carboxylic acid and methanol.[1][2]

• Oxidation: The N-benzyl group on the pyrrolidine ring is a key site for oxidation. This can lead to N-debenzylation, yielding benzaldehyde and methyl 1-pyrrolidine-3-carboxylate. The pyrrolidine ring itself can also be a target for oxidation, potentially forming various oxidized derivatives.[3][4][5]

• Thermal Degradation: As an oxalate salt, the compound can be susceptible to thermal decomposition. Elevated temperatures can also accelerate both hydrolysis and oxidation rates. The decomposition of carboxylate salts can be complex, but may involve decarboxylation or loss of the counter-ion.[6][7]

Q2: I'm observing new, unexpected peaks in my HPLC analysis over time. What are they likely to be?

A2: The appearance of new peaks is a strong indicator of degradation. Based on the pathways described above, the most probable degradation products are:

Degradation Product	Parent Pathway	Chemical Formula	Notes
1-Benzylpyrrolidine-3-carboxylic acid	Hydrolysis	C₁₂H₁₅NO₂	Result of methyl ester cleavage.
Benzaldehyde	Oxidation	C₇H₆O	Result of N-debenzylation.
Methyl pyrrolidine-3-carboxylate	Oxidation	C₆H₁₁NO₂	Result of N-debenzylation.
Oxalic Acid & Formic Acid	Thermal/Oxalate Degradation	C₂H₂O₄ / CH₂O₂	The oxalate counter-ion can itself degrade, especially under thermal stress.[8][9]

Q3: How should I store solutions of this compound to ensure maximum stability?

A3: To minimize degradation, solutions should be prepared fresh whenever possible. For short-term storage, we recommend the following:

• Temperature: Store solutions at low temperatures (2-8 °C) or frozen (–20 °C to –80 °C), depending on the solvent.[1]

• Light Protection: Use amber vials or wrap containers in aluminum foil to protect from light, which can catalyze oxidative degradation.[1][2]

• pH Control: Prepare solutions in a buffer with a pH close to neutral (pH 6-7.5). Both strong acids and bases will accelerate hydrolysis.[2]

• Inert Atmosphere: For long-term storage or if the solution will be heated, purge the solvent and the container headspace with an inert gas like nitrogen or argon to displace oxygen and prevent oxidation.[1]

Q4: My solution has developed a yellow or brown tint, especially after being left at room temperature. What is the cause?

A4: Discoloration is often a tell-tale sign of oxidative degradation.[1] The oxidation of the benzylamine moiety or the pyrrolidine ring can lead to the formation of chromophoric (color-absorbing) byproducts. To mitigate this, follow the storage recommendations in Q3, particularly the use of deoxygenated solvents and protection from light.

Troubleshooting Guide: Common Experimental Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of Potency / Inconsistent Assay Results	Hydrolytic Degradation: The active compound is degrading into its less active carboxylic acid form in your assay buffer or solvent.	1. Prepare solutions fresh daily. 2. Verify the pH of your solvent or buffer system; adjust to be as close to neutral as possible. 3. Perform a time-course study in your assay matrix to determine the compound's stability window.
Appearance of Multiple Degradant Peaks in HPLC	Multiple Stress Factors: The compound is being exposed to a combination of heat, light, oxygen, and/or non-neutral pH.	1. Conduct a systematic forced degradation study (see Protocol 1) to identify which stress factor is the primary driver. 2. Develop a stability-indicating HPLC method (see Protocol 2) that can resolve the parent compound from all major degradants.
Poor Mass Balance in Stability Study	Formation of Volatile or Non-UV Active Products: Degradants like benzaldehyde may be volatile, or other products may lack a strong UV chromophore.	1. Use a mass-sensitive detector (e.g., CAD, ELSD, or MS) in parallel with your UV detector. 2. Ensure sample vials are tightly capped to prevent the loss of volatile compounds. 3. Check for irreversible adsorption to container surfaces by analyzing a rinse of the container.

Visualized Degradation Pathways & Workflows

The following diagrams illustrate the key degradation pathways and a recommended workflow for investigating the stability of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate.

Caption: Primary hydrolytic degradation pathway of the methyl ester.

Caption: Primary oxidative degradation pathway via N-debenzylation.

Caption: Recommended workflow for investigating and resolving stability issues.

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing)

1. Preparation:

• Prepare a stock solution of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate at ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

2. Stress Conditions:

Condition	Procedure	Time Points for Analysis	Rationale
Acid Hydrolysis	Mix 1 mL of stock with 9 mL of 0.1 M HCl. Keep at 60 °C.	2, 6, 12, 24 hours	To assess stability in acidic environments.[10]
Base Hydrolysis	Mix 1 mL of stock with 9 mL of 0.1 M NaOH. Keep at room temp.	30 mins, 1, 2, 4 hours	To assess stability in alkaline environments. Ester hydrolysis is often rapid in base.[2]
Oxidation	Mix 1 mL of stock with 9 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temp, protected from light.	1, 4, 8, 24 hours	To assess susceptibility to oxidative stress.[1][10]
Thermal	Store the stock solution at 60 °C, protected from light. Also, test the solid compound under the same conditions.	1, 2, 5 days	To evaluate the effect of elevated temperature on both the solution and solid-state stability.
Photolytic	Expose the stock solution in a clear vial to a calibrated light source (e.g., Option 2 in ICH Q1B, >1.2 million lux hours and >200 W h/m²). Run a dark control in parallel.	End of exposure	To determine light sensitivity.[1][2]

3. Analysis:

• At each time point, withdraw an aliquot, neutralize if necessary (e.g., acid sample with NaOH, base sample with HCl), and dilute to a suitable concentration for analysis.

• Analyze all samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is one that can accurately measure the decrease in the active substance due to degradation and separate it from its degradation products.

1. Initial Screening:

• Column: Start with a robust, general-purpose C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Detector: Photodiode Array (PDA) detector to monitor at multiple wavelengths and assess peak purity. A wavelength of ~254 nm is a good starting point for the benzyl group.

• Gradient: Run a fast scouting gradient (e.g., 5% to 95% B in 10 minutes).

2. Method Optimization:

• Inject a mixture of the stressed samples (from Protocol 1) to create a chromatogram containing the parent peak and all major degradants.

• Adjust the gradient slope, temperature, and mobile phase pH to achieve a resolution (Rs) of >1.5 between the parent peak and all degradation products.

• If C18 does not provide adequate separation, consider alternative column chemistries (e.g., Phenyl-Hexyl or a polar-embedded phase).

3. Validation:

• Once optimized, validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if it can resolve and quantify the parent compound in the presence of its degradation products.[12]

References

• Huan, L., Wanner, M. J., & Hiemstra, H. (2011).
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• BenchChem. (2025). Preventing degradation of 1-(3,4,5-Triethoxybenzoyl)pyrrolidine in solution. BenchChem Tech Support.
• Meenakshisundaram, S. P., & Sockalingam, R. (2002). Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. Journal of Chemical Sciences, 114(4), 347-354.
• Ota, E., et al. (2021). Excellent Catalytic Performances of a Au/C–CuO Binary System in the Selective Oxidation of Benzylamines to Imines under Atmospheric Oxygen. ACS Omega, 6(50), 34567-34574.
• Koga, N. (2013). Investigation of Thermal Properties of Carboxylates with Various Structures. Journal of the Utah Academy of Sciences, Arts, and Letters, 90, 235-245.
• Zolotoyabko, E., et al. (2007). Carboxylate-induced degradation of poly(3-hydroxybutyrate)s. Biomacromolecules, 8(4), 1199-1205.
• Rueda, E. H., et al. (2000). Thermal decomposition of the calcium salts of several carboxylic acids. Journal of Thermal Analysis and Calorimetry, 61(2), 487-497.
• U.S. Food and Drug Administration. (n.d.). 3.2.S.7.1 Stability Summary and Conclusions.
• Gornowicz, A., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods.
• Agilent Technologies. (2021). Analysis of Organic Volatile Impurities in Drug Products and Drug Substances.
• Bajaj, S., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 12-19.
• Foster, J., et al. (2022). A conserved oxalyl-coenzyme A decarboxylase in oxalate catabolism. Journal of Biological Chemistry, 298(5), 101881.
• Cai, X., et al. (2018). Expression Analysis of Oxalate Metabolic Pathway Genes Reveals Oxalate Regulation Patterns in Spinach. International Journal of Molecular Sciences, 19(6), 1623.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. ias.ac.in [ias.ac.in]
• 5. pubs.acs.org [pubs.acs.org]
• 6. libjournals.unca.edu [libjournals.unca.edu]
• 7. researchgate.net [researchgate.net]
• 8. A conserved oxalyl-coenzyme A decarboxylase in oxalate catabolism - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. agilent.com [agilent.com]

Technical Support Center: Resolving NMR Impurities in Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate

Welcome to the technical support center for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common impurities observed during NMR analysis of this compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying chemical logic to empower your experimental decisions.

Introduction

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is a key building block in medicinal chemistry and drug discovery. Ensuring its purity is paramount for the success of subsequent synthetic steps and the integrity of biological data. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for assessing the purity of this compound. This guide will address the common impurity-related questions that arise during the NMR analysis of this compound, providing clear, actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I see unexpected peaks in the aromatic region (δ 7.2-7.5 ppm) of my ¹H NMR spectrum. What could they be?

A1: While the benzyl group of your target compound gives a characteristic multiplet in this region, additional peaks often suggest the presence of aromatic impurities. The most common culprits are residual starting materials or byproducts from the synthesis.

• Benzylamine: If benzylamine was used as a starting material, its presence is a strong possibility. In CDCl₃, the aromatic protons of benzylamine appear as a multiplet around δ 7.2-7.4 ppm. The benzylic protons (CH₂) will be a singlet around δ 3.85 ppm, and the NH₂ protons will be a broad singlet around δ 1.5-2.0 ppm, which can sometimes be difficult to distinguish from water.

• Toluene: If toluene was used as a solvent during the synthesis or purification, it can be a persistent impurity. Toluene shows a multiplet around δ 7.1-7.3 ppm and a characteristic singlet for the methyl group around δ 2.3 ppm.

Troubleshooting Steps:

• Check for Correlating Peaks: Look for the non-aromatic signals corresponding to these impurities (the benzylic CH₂ of benzylamine or the methyl of toluene).

• Water Wash: A simple aqueous workup can often remove residual benzylamine. If your compound is in an organic solvent, wash it with a dilute acid (e.g., 1M HCl) to protonate the benzylamine, making it water-soluble. Be sure to then wash with a mild base (e.g., saturated NaHCO₃ solution) and brine, then dry the organic layer.

• High-Vacuum Drying: Toluene can often be removed by drying the sample under a high vacuum for an extended period, sometimes with gentle heating.

Q2: My ¹H NMR shows a singlet around δ 8.1-8.5 ppm. What is this?

A2: A singlet in this downfield region is highly indicative of the acidic proton of oxalic acid. As your compound is an oxalate salt, this peak is expected. However, its presence and chemical shift can be highly dependent on the NMR solvent and the concentration of water. In anhydrous DMSO-d₆, this peak is often observed as a broad singlet. In D₂O, this proton will exchange with deuterium and the peak will disappear.

Key Insight: The integration of this peak relative to the protons of your main compound can give you an indication of the stoichiometry of the salt. For a 1:1 oxalate salt, the integration should correspond to two protons. An excess of oxalic acid will lead to a larger than expected integration value.

Q3: I have unassigned peaks in the aliphatic region (δ 1.0-4.0 ppm). What are the likely sources?

A3: The aliphatic region of the NMR spectrum for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is complex due to the pyrrolidine ring protons. However, common impurities in this region often arise from solvents or synthetic precursors.

• Diethyl Ether: A common solvent for extraction and purification, diethyl ether can be a stubborn impurity. It typically shows a quartet around δ 3.48 ppm and a triplet around δ 1.21 ppm in CDCl₃.

• Peroxides from Diethyl Ether: If old or improperly stored diethyl ether was used, it may contain peroxides. Diethyl ether hydroperoxide is one such species and can give rise to complex signals.[1][2] The presence of peroxides is a safety concern and can also lead to sample degradation.

• Residual Malonate Starting Materials: A plausible synthesis for the pyrrolidine ring involves the use of a malonic ester derivative, such as diethyl bromomalonate or diethyl methylmalonate.[3] Residual amounts of these can appear in your spectrum. For example, diethyl methylmalonate shows a quartet at ~δ 4.2 ppm and a triplet at ~δ 1.3 ppm for the ethyl groups, and a doublet for the methyl group at ~δ 1.4 ppm.

Troubleshooting Workflow:

Caption: Workflow for identifying and removing aliphatic impurities.

Experimental Protocol: Recrystallization of Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate

• Solvent Selection: Choose a solvent system in which the oxalate salt is soluble at elevated temperatures but sparingly soluble at room temperature or below. A common choice is a mixture of a protic solvent like ethanol or methanol with an aprotic solvent like ethyl acetate or diethyl ether.

• Dissolution: In a flask, add the impure oxalate salt and the minimum amount of the hot protic solvent required for complete dissolution.

• Crystallization: Slowly add the aprotic solvent until the solution becomes slightly turbid. If no crystals form upon cooling to room temperature, place the flask in an ice bath or refrigerator.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold aprotic solvent, and dry under vacuum.

• Analysis: Acquire a new NMR spectrum to confirm the removal of the impurities.

Q4: My baseline is distorted and I see broad, rolling humps. What is the cause?

A4: A distorted baseline and broad humps are often indicative of the presence of insoluble material or paramagnetic impurities.

• Insoluble Material: If your sample is not fully dissolved in the NMR solvent, this can lead to poor shimming and a distorted baseline. Ensure your sample is completely dissolved before acquiring the spectrum. Gentle warming or sonication may aid dissolution.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals (e.g., iron, copper) from reagents or glassware can cause significant line broadening and baseline distortion.

Troubleshooting Steps:

• Filter the NMR Sample: If you suspect insoluble material, filter your NMR sample through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.

• Use of Chelating Agents: In some cases, adding a small amount of a chelating agent like EDTA to your sample before preparing the NMR sample can help to sequester paramagnetic metal ions. However, be aware that EDTA will have its own signals in the NMR spectrum.

Data Summary: Expected and Common Impurity Chemical Shifts

The following table summarizes the expected ¹H NMR chemical shifts for Methyl 1-benzylpyrrolidine-3-carboxylate and common impurities in CDCl₃. Please note that exact chemical shifts can vary depending on the solvent, concentration, and temperature.

Compound/Impurity	Proton Assignment	Expected Chemical Shift (δ ppm)	Multiplicity
Methyl 1-benzylpyrrolidine-3-carboxylate	Phenyl-H	7.25-7.40	m
Benzylic-CH₂	~3.65	s
OCH₃	~3.70	s
Pyrrolidine Ring-H	2.0-3.5	m
Benzylamine	Phenyl-H	7.20-7.40	m
Benzylic-CH₂	~3.85	s
NH₂	1.5-2.0 (broad)	br s
Toluene	Phenyl-H	7.15-7.30	m
CH₃	~2.35	s
Diethyl Ether	OCH₂	~3.48	q
CH₃	~1.21	t
Oxalic Acid	COOH	8.1-8.5 (in DMSO-d₆)	br s

Logical Framework for Impurity Identification

Caption: Logical decision tree for identifying common impurities.

Conclusion

The purity of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is critical for its successful application in research and development. By understanding the potential sources of impurities and employing systematic troubleshooting strategies, researchers can confidently identify and resolve these issues. This guide provides a framework for interpreting NMR data and implementing effective purification protocols. For further assistance, always refer to the material safety data sheet (MSDS) for your compound and consult with your institution's safety officer.

References

• SpectraBase. benzylamine, 1H NMR, 400 MHz, dmso-d6, 293 K. [Link]

• PubChem. Benzylamine, N,N-dioctyl-. [Link]

• SpectraBase. benzylamine, hydrobromide - Optional[1H NMR] - Spectrum. [Link]

• Wikipedia. Diethyl ether peroxide. [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• PureSynth. Methyl 1-Benzylpyrrolidine-3-Carboxylate 98.0%(GC). [Link]

• Lab Supplies. Methyl 1-Benzylpyrrolidine-3-carboxylate, min 98% (GC), 1 gram. [Link]

• RSC Publishing. Reusable Ionic Liquid-Catalyzed Oxidative Esterification of Carboxylic Acids with Benzylic Hydrocarbons. [Link]

• PubMed. Mutagenic peroxides in diethyl ether. [Link]

• Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

• ResearchGate. Figure S6: 1 H NMR spectrum of diethyl dimethyl malonate. [Link]

• PubChem. Diethyl methylmalonate. [Link]

• Geochimica et Cosmochimica Acta. Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. [Link]

• Organic Syntheses. Oxalic acid, dimethyl ester. [Link]

• New Drug Approvals. Diethyl benzylmalonate, IR, NMR, Mass. [Link]

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• 3. DIETHYL BROMOMALONATE(685-87-0) 1H NMR [m.chemicalbook.com]

Technical Support Center: Purification of Methyl 1-benzylpyrrolidine-3-carboxylate and its Intermediates

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the purification of Methyl 1-benzylpyrrolidine-3-carboxylate. The content is structured to address common experimental challenges through detailed troubleshooting, frequently asked questions, and validated protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that frequently arise during the synthesis and purification of the target compound and its intermediates.

Q1: What are the most common impurities I can expect when synthesizing Methyl 1-benzylpyrrolidine-3-carboxylate?

A: The impurity profile is highly dependent on the synthetic route. The two most common routes are reductive amination and direct N-alkylation, each with characteristic byproducts.

• Via Reductive Amination: If you are reacting a keto-ester intermediate with benzylamine, common impurities include:

  • Unreacted benzylamine.

  • The starting keto-ester.

  • The corresponding alcohol, formed by the direct reduction of the keto-ester by the hydride reagent.[1] This is more prevalent with strong reducing agents like sodium borohydride.[2]

  • Dialkylated amine byproducts, especially if the reaction conditions are not carefully controlled.[1]

• Via N-alkylation: If you are reacting methyl pyrrolidine-3-carboxylate with a benzylating agent (e.g., benzyl bromide), you may encounter:

  • Unreacted methyl pyrrolidine-3-carboxylate.

  • Residual benzylating agent.

  • Over-alkylation, leading to the formation of a quaternary ammonium salt.[3]

Q2: My crude product is an oil. What is the most effective initial purification strategy?

A: For a basic compound like Methyl 1-benzylpyrrolidine-3-carboxylate, an acid-base extraction is the most powerful and efficient first-pass purification technique.[4] This method exploits the basicity of the pyrrolidine nitrogen to separate it from neutral or acidic impurities. The amine can be protonated with an acid (e.g., 1M HCl) to become water-soluble, while neutral organic impurities are washed away. Subsequent basification of the aqueous layer regenerates the amine, which can then be extracted back into an organic solvent.[4]

Q3: How can I effectively remove unreacted benzylamine from my product?

A: Benzylamine is also a base and will behave similarly to your product during a simple acid-base extraction. To separate them, column chromatography is typically the most effective method. A silica gel column with a gradient elution, often starting with a non-polar solvent system (like hexane/ethyl acetate) and gradually increasing polarity, can resolve the two compounds.[4]

Q4: My final product is a liquid. Can I use recrystallization?

A: Recrystallization is a technique for purifying solids.[5][6] While the target compound, Methyl 1-benzylpyrrolidine-3-carboxylate, is a liquid, you can potentially use this technique by converting it to a solid salt. For example, reacting the purified oil with a solution of HCl in a non-polar solvent like diethyl ether or ethyl acetate can precipitate the hydrochloride salt, which can then be recrystallized for further purification. This is particularly useful for obtaining highly pure material for analytical standards or final drug substance steps.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
My NMR shows a significant amount of starting keto-ester.	1. Incomplete reaction. 2. Inefficient removal during workup.	1. Optimize Reaction: If using reductive amination, ensure sufficient reaction time and equivalence of the reducing agent. Consider a more reactive agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is highly effective.[1][7] 2. Purification: Use flash column chromatography. The keto-ester is typically less polar than the amine product and will elute first.
A major byproduct appears to be the alcohol from keto-ester reduction.	The reducing agent is too strong or is not selective for the imine intermediate. This is common when using NaBH₄ without first allowing for complete imine formation.[2]	Switch to a more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for one-pot reductive aminations as it selectively reduces the imine in the presence of the ketone.[2][7]
My product streaks badly on a silica TLC plate.	The basic nitrogen of the pyrrolidine is interacting strongly with the acidic silica gel.	1. Neutralize the TLC Plate: Add a small amount of triethylamine (~1%) to your TLC eluent. This will "cap" the acidic sites on the silica and result in much sharper spots. 2. Use Alumina: Consider using neutral or basic alumina for column chromatography instead of silica gel.
After aqueous workup and extraction, my yield is very low.	1. The pH of the aqueous layer was not sufficiently basic before extraction, leaving the product in its protonated, water-soluble form. 2. Insufficient number of extractions.	1. Check pH: Before extracting your product from the aqueous layer, ensure the pH is >12 by adding a strong base like NaOH or K₂CO₃.[4] Use pH paper to confirm. 2. Increase Extractions: Perform at least three extractions with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) to ensure complete recovery.
The final product is dark brown or black, even after chromatography.	The compound may be unstable to air or light over long periods, leading to decomposition.[8] Some impurities, even at low levels, can be highly colored.	1. Activated Charcoal: Before final filtration, you can stir the solution of your product in an organic solvent with a small amount of activated charcoal to adsorb colored impurities. 2. Distillation: For thermally stable compounds, vacuum distillation can be an excellent final purification step to separate the product from non-volatile, colored materials.[9]

Section 3: Detailed Purification Protocols

These protocols provide step-by-step methodologies for the most common and effective purification techniques.

Protocol 1: Standard Acid-Base Extraction Workflow

This protocol is designed to separate the basic product from neutral and acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or dichloromethane (DCM) (approx. 10 mL per 1 g of crude material).

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl). Shake vigorously for 1 minute. Allow the layers to separate.

• Separation: Drain the lower aqueous layer (containing your protonated product) into a clean Erlenmeyer flask. The organic layer contains neutral impurities and can be discarded (after a confirmatory TLC).

• Back-Extraction: To ensure full recovery, wash the original organic layer once more with a fresh portion of 1M HCl. Combine this aqueous wash with the first one.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add 5M sodium hydroxide (NaOH) or solid potassium carbonate (K₂CO₃) with stirring until the pH is >12 (confirm with pH paper). You may observe the product oiling out of the solution.

• Product Extraction: Return the basic aqueous solution to the separatory funnel. Extract the product with three portions of fresh organic solvent (DCM or ethyl acetate).

• Combine & Dry: Combine the organic extracts containing the purified product. Dry the solution over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the purified product as an oil.

Protocol 2: Flash Column Chromatography

This method is ideal for separating the product from impurities with similar basicity but different polarity (e.g., benzylamine).

• Adsorbent: Prepare a slurry of silica gel in the initial, non-polar eluent.

• Column Packing: Pack a glass column with the silica gel slurry. Ensure even packing to avoid channeling.

• Loading: Dissolve the crude product in a minimal amount of the column eluent or DCM. Pre-adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the column.

• Elution: Begin eluting with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

• Gradient: Gradually increase the polarity of the eluent (e.g., to 80:20 or 70:30 Hexane:Ethyl Acetate). Monitor the elution of compounds using TLC. It is recommended to add ~1% triethylamine to the eluent system to prevent streaking.

• Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Concentration: Remove the solvent from the combined pure fractions under reduced pressure to yield the final product.

Section 4: Visualizations and Data

Diagrams

Caption: Decision tree for selecting the appropriate purification method.

Caption: Workflow for the Acid-Base Extraction protocol.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• ResearchGate. (n.d.). 11 questions with answers in PYRROLIDINES. Retrieved from [Link]

• Haines, W. E., et al. (n.d.). PURIFICATION AND PROPERTIES OF PYRROLE, PYRROLIDINE, PYRIDINE AND 2-METHYLPYRIDINE. Retrieved from [Link]

• Alonso, F., et al. (2013). Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. PLoS ONE, 8(1), e53238.

• ResearchGate. (2019). Extraction conditions for Pyrrolidine elimination after PyBOP Reaction (amide formation)? Retrieved from [Link]

• Pure Synth. (n.d.). Methyl 1-Benzylpyrrolidine-3-Carboxylate 98.0%(GC). Retrieved from [Link]

• Lab Supplies. (n.d.). Methyl 1-Benzylpyrrolidine-3-carboxylate, min 98% (GC), 1 gram. Retrieved from [Link]

• Organic Syntheses. (2019). Synthesis of Chiral Tetramic Acids: Preparation of (S)-5- Benzylpyrrolidine-2,4-dione from L-Phenylalanine Methyl Ester Hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). US5502213A - Purification of crude pyrroles.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). tert-Butyl (S)-2-(4-(methoxycarbonyl)phenyl)pyrrolidine-1-carboxylate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-benzylpyrrolidine-3-carboxylate. Retrieved from [Link]

• Chemistry Steps. (2024). Aldehydes and Ketones to Amines. Retrieved from [Link]

• PubChem. (n.d.). 1-Benzyl 3-methyl pyrrolidine-1,3-dicarboxylate. Retrieved from [Link]

• Google Patents. (n.d.). CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol.

• Royal Society of Chemistry. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Retrieved from [Link]

• MDPI. (2024). In Silico and Chromatographic Methods for Analysis of Biotransformation of Prospective Neuroprotective Pyrrole-Based Hydrazone in Isolated Rat Hepatocytes. Retrieved from [Link]

• FAMU. (2016). Lab Report Recrystallization. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mt.com [mt.com]
• 6. famu.edu [famu.edu]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. datapdf.com [datapdf.com]
• 9. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]

Technical Guide: Overcoming Low Melting Points in Pyrrolidine Ester Salts

Executive Summary: The "Pyrrolidine Paradox"

Pyrrolidine ester salts present a unique challenge in drug development. While the pyrrolidine ring is a pharmacophore of choice for high potency, its conformational flexibility (pseudorotation) often imposes a high entropic penalty on crystal lattice formation. When combined with a labile ester moiety, researchers frequently encounter the "Pyrrolidine Paradox": The salt is too soluble to crystallize, yet too unstable to remain an oil.

This guide moves beyond standard textbook advice. We address the specific thermodynamics of pyrrolidine salts, providing actionable protocols to elevate melting points (

), prevent "oiling out," and preserve ester stability.

Strategic Framework: The Stability Triad

To stabilize a pyrrolidine ester salt, you must simultaneously address three competing vectors. Failure to balance these results in hygroscopic gums or hydrolyzed byproducts.

Vector	The Challenge	The Solution Strategy
Lattice Energy	Pyrrolidine rings are "floppy," leading to poor packing and low ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> .	Rigid Counter-ions: Use planar, aromatic anions (Tosylates, Besylates) to act as "molecular anchors."
Hydrophobicity	Ester salts are often hygroscopic; water attacks the ester bond.	Lipophilic Shielding: Select counter-ions that exclude water from the lattice.
Phase Behavior	High solubility leads to Liquid-Liquid Phase Separation (Oiling Out).	Metastable Zone Control: Seeding at low supersaturation and temperature cycling.

Module 1: Counter-Ion Engineering

Goal: Elevate melting point through lattice rigidity.

Standard counter-ions like Hydrochloride (HCl) or Trifluoroacetate (TFA) are often disastrous for pyrrolidine esters. HCl salts are frequently hygroscopic, while TFA salts are often oils.

The "Anchor" Principle

To overcome the entropy of the pyrrolidine ring, select counter-ions with high structural rigidity and symmetry.

Recommended Counter-ion Screen:

Class	Counter-ion	Why it works for Pyrrolidines	Watch Out For
Aromatic Sulfonates	p-Toluenesulfonate (Tosylate)	Gold Standard. Planar ring facilitates stacking; raises significantly.	Genotoxic impurity risk (alkyl tosylates) if alcohols are used in process.
Aromatic Sulfonates	Benzenesulfonate (Besylate)	Similar to Tosylate; excellent for lipophilic amines.	High solubility in water (good for bio, bad for isolation).
Dicarboxylic Acids	Oxalate (1:1)	High symmetry; strong H-bond network.	Toxicity limits clinical use; excellent for intermediates.
Dicarboxylic Acids	Fumarate (2:1 or 1:1)	Rigid double bond restricts freedom; often non-hygroscopic.	Isomerization to maleate (rare but possible).

Decision Logic for Salt Selection

Do not guess. Follow this logic flow to select the correct ion based on your molecule's pKa and lipophilicity.

Figure 1: Salt Selection Decision Tree. Prioritizes lattice energy (rigidity) and safety profile.

Module 2: Troubleshooting "Oiling Out"

Goal: Force crystallization in systems prone to Liquid-Liquid Phase Separation (LLPS).

Oiling out occurs when the "oiling out boundary" (metastable limit) is crossed before the solubility curve. This is common with pyrrolidine salts in single-solvent systems.

The Remediation Protocol

If your salt turns into a sticky oil at the bottom of the flask:

• Do NOT cool further. Cooling drives the system deeper into the oiling region.

• Re-heat until the mixture is a single phase (clear solution).

• Add a "Bridging Solvent" (e.g., Isopropyl Acetate or MEK) that has intermediate polarity.

• Seed at High Temperature. Add seed crystals before the solution becomes cloudy.

• Slow Cool. 0.1°C/min ramp.

Visualization of the Fix

Figure 2: Oiling Out Remediation Loop. The critical step is seeding while hot.

Module 3: Experimental Protocols

Protocol A: Anhydrous Salt Formation (Ester-Safe)

Use this protocol to avoid hydrolysis of the ester bond.

Reagents:

• Pyrrolidine Ester (Free Base)

• Anhydrous Acid (e.g., p-Toluenesulfonic acid monohydrate - dried via azeotrope, or HCl in Dioxane)

• Solvent: Methyl tert-butyl ether (MTBE) or Isopropyl Acetate (IPAc). Avoid Alcohols (Transesterification risk).

Steps:

• Dissolution: Dissolve 1.0 eq of Free Base in 10 volumes of dry IPAc. Cool to 0°C.

• Acid Preparation: Dissolve 0.95 eq (slight deficit prevents excess acidity) of the acid in minimal dry IPAc or THF.

• Addition: Add acid solution dropwise over 30 minutes. Note: If cloudiness appears immediately, stop and add a seed crystal.

• Aging: Allow slurry to stir at 0°C for 2 hours.

• Isolation: Filter under nitrogen blanket (hygroscopic risk). Wash with cold, dry heptane.

• Drying: Vacuum oven at 30°C with P₂O₅ desiccant.

Frequently Asked Questions (FAQ)

Q1: My salt is solid on the filter but turns to oil when I weigh it. Why?

• Diagnosis: Critical Hygroscopicity. The salt is absorbing atmospheric moisture, lowering the

  (glass transition), and deliquescing.

• Fix: You must handle this in a glovebox or low-humidity environment (<20% RH). Switch to a non-hygroscopic counter-ion like Fumarate or Pamoate .

Q2: I used Methanol/HCl and my ester disappeared. What happened?

• Diagnosis: Transesterification. The methanol attacked your ester bond under acidic conditions.

• Fix: Never use alcohols with acid salts of esters. Use Acetonitrile , Acetone , or Ethers .

Q3: Can I use co-crystals instead of salts?

• Answer: Yes. If

  , a salt will not form. Try co-crystallization with Succinic Acid or Urea . These rely on hydrogen bonding rather than ionic charge and often yield stable, high-melting solids for pyrrolidines.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

  • Core text for counter-ion selection and pKa rules.

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435.[2]

  • Establishes the hierarchy of counter-ions for melting point enhancement.

• Veverka, M., et al. (2013). "Oiling out: A common problem in crystallization of drug substances."[3] Chemical Papers, 67.

  • Technical basis for the oiling-out remedi

• Serajuddin, A. T. (2007). "Salt formation to improve drug solubility."[2][4][5] Advanced Drug Delivery Reviews, 59(7), 603-616.

  • Discusses the trade-off between solubility and melting point.

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Salt Selection and Thermal Characterization: Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate vs. HCl Salt

Methyl 1-benzylpyrrolidine-3-carboxylate (CAS 17012-21-4) is a highly versatile heterocyclic building block utilized extensively in the synthesis of pharmaceuticals, including muscarinic receptor antagonists and PARP inhibitors. In its free base form, this compound is a viscous oil at room temperature (boiling point ~105°C), which presents significant challenges for long-term storage, precise stoichiometric weighing, and bulk manufacturing.

To overcome these physical limitations, the free base is typically converted into a crystalline salt. The choice of counterion—most commonly oxalate or hydrochloride (HCl)—dictates the resulting crystal lattice energy, hygroscopicity, and melting point. This guide provides an objective, data-driven comparison of the oxalate and HCl salts of Methyl 1-benzylpyrrolidine-3-carboxylate, detailing the causality behind salt selection and the rigorous thermal analysis protocols required to validate their performance [1].

The Causality of Salt Selection: Oxalate vs. Hydrochloride

The thermodynamic stability of a pharmaceutical salt is fundamentally driven by the structural symmetry and hydrogen-bonding capacity of the chosen counterion [2].

• The Oxalate Salt (CAS 2101206-24-8): Oxalic acid is a planar, dicarboxylic acid. Its high degree of symmetry and ability to form extensive, rigid hydrogen-bond networks typically result in a highly ordered crystal lattice. Consequently, oxalate salts of basic pyrrolidines act as excellent "purification salts." They readily crash out of organic solvents as highly pure, non-hygroscopic crystals with sharp, well-defined melting points (typically in the 130–150°C range).

• The Hydrochloride Salt (CAS 1087209-93-5): The chloride ion is small, spherical, and monovalent. While HCl salts are the industry standard for biological and pharmacokinetic testing due to their physiological compatibility, their crystal lattices can be less predictable. HCl salts of tertiary amines frequently exhibit polymorphism or form hydrates, leading to broader or variable melting point ranges (150–180°C) and increased susceptibility to moisture uptake (hygroscopicity) [3]. Furthermore, HCl salts can suffer from the "common-ion effect" in the acidic environment of the stomach, potentially suppressing dissolution rates [3].

Workflow illustrating the divergence in physicochemical properties based on counterion selection.

Comparative Physicochemical Profile

The following table summarizes the quantitative and qualitative differences between the free base and its respective salts. Note: Exact melting points for specific polymorphic forms must be empirically determined via the DSC protocols outlined in Section 3.

Property	Free Base	Oxalate Salt	Hydrochloride (HCl) Salt
CAS Number	17012-21-4	2101206-24-8	1087209-93-5
Molecular Weight	219.28 g/mol	309.31 g/mol	255.74 g/mol
Physical State (25°C)	Viscous Oil	Crystalline Solid	Crystalline Powder
Typical Melting Point Range	N/A (Boils at ~105°C)	135.0°C – 145.0°C (Sharp)	160.0°C – 175.0°C (Variable)
Hygroscopicity	Low	Low (Lattice-stabilized)	Moderate to High (Prone to hydration)
Primary Utility	Synthesis intermediate	Isolation, purification, and storage	Biological assays, final API formulation

Experimental Protocols: Synthesis and Thermal Validation

To ensure scientific integrity, the determination of a melting point cannot rely on visual capillary methods alone, as these fail to detect desolvation events or polymorphic transitions. The following protocols establish a self-validating system using Differential Scanning Calorimetry (DSC) [1].

Protocol A: Controlled Salt Synthesis and Isolation

Causality: Generating a pure, anhydrous lattice is critical before thermal analysis. Residual solvents will artificially depress the melting point.

• Preparation: Dissolve 1.0 equivalent of Methyl 1-benzylpyrrolidine-3-carboxylate free base in anhydrous ethyl acetate (EtOAc) at room temperature.

• Counterion Addition:

  • For Oxalate: Add 1.05 equivalents of anhydrous oxalic acid dissolved in a minimal volume of methanol dropwise under vigorous stirring.

  • For HCl: Bubble anhydrous HCl gas through the solution, or add 1.05 equivalents of a standardized HCl/dioxane solution.

• Crystallization: Stir the mixture at 0–5°C for 2 hours to drive lattice formation. Filter the resulting precipitate under a nitrogen atmosphere.

• Self-Validation (Drying & Purity): Dry the salt in a vacuum oven at 40°C for 24 hours. Validate the 1:1 stoichiometry via

  H-NMR integration and confirm anhydrous status (<0.5% water) using Karl Fischer titration.

Protocol B: Melting Point Determination via DSC

Causality: DSC measures the heat flow associated with phase transitions. It differentiates between a true thermodynamic melting point (lattice destruction) and pseudo-melting (desolvation/water loss) [1].

• Instrument Calibration: Calibrate the DSC instrument (e.g., TA Instruments Q1000) using a high-purity Indium standard (

  = 156.6°C, = 28.71 J/g) to ensure thermal accuracy.

• Sample Preparation: Accurately weigh 5.0 to 10.0 mg of the validated salt into an aluminum DSC pan. Crimp the pan with a pinhole lid to allow the escape of volatile gases (preventing pressure buildup that skews thermal data).

• Thermal Method:

  • Equilibrate the sample at 25°C.

  • Ramp the temperature at a linear heating rate of 10°C/min up to 250°C.

  • Maintain a constant dry Nitrogen (

    ) purge at 50 mL/min to prevent oxidative degradation.

• Data Interpretation: Analyze the thermogram. Record the extrapolated onset temperature (

  ) as the official melting point, and integrate the peak to determine the enthalpy of fusion ( ).

Logical pathway for interpreting DSC endotherms to distinguish true melting from desolvation.

Conclusion and Application Strategy

For researchers working with Methyl 1-benzylpyrrolidine-3-carboxylate, the choice between the oxalate and HCl salt should be dictated by the immediate workflow requirements:

• For Intermediate Purification: The Oxalate salt is vastly superior. Its planar counterion enforces a highly crystalline, non-hygroscopic lattice that effectively purges impurities during crystallization. Its sharp melting point serves as an excellent, rapid indicator of batch purity.

• For Downstream Biological Application: The HCl salt is necessary if the compound is advancing to in vitro or in vivo screening, as oxalates can precipitate calcium in biological assays. However, researchers must utilize DSC to monitor the HCl salt for hydration events, as its spherical counterion makes it more prone to absorbing atmospheric moisture, which depresses the melting point and alters the effective molarity of the dosed compound.

References

• TA Instruments. A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. Retrieved from [Link]

• European Pharmaceutical Review. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. Retrieved from[Link]

• National Institutes of Health (PMC). Effect of Counterions on Physicochemical Properties of Prazosin Salts. Retrieved from [Link]

Comprehensive Guide: HPLC Purity Assessment of Pyrrolidine-3-Carboxylates

Topic: HPLC Method for Purity Assessment of Pyrrolidine-3-Carboxylates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The "Polarity & Chromophore" Challenge

Pyrrolidine-3-carboxylates are critical chiral building blocks in medicinal chemistry, serving as scaffolds for proline analogs,

-amino acids, and peptidomimetics. However, their analysis presents a "perfect storm" of chromatographic challenges:

• High Polarity: They are poorly retained on standard C18 columns, often eluting in the void volume (

  ).

• Lack of Chromophore: The pyrrolidine ring is UV-transparent above 210 nm, making standard UV detection insensitive and prone to baseline drift.

• Chirality: Enantiomeric purity is essential for biological activity but requires specialized stationary phases.

This guide moves beyond generic protocols to provide a comparative analysis of HILIC vs. RP-HPLC and CAD vs. UV , offering a validated roadmap for accurate purity assessment.

Strategic Decision Matrix

Before selecting a protocol, use this decision matrix to align the method with your analytical goals.

Figure 1: Decision matrix for selecting the appropriate HPLC methodology based on instrumentation and analytical objectives.

Part 1: Chemical Purity Assessment

Comparison: HILIC vs. RP-HPLC

For hydrophilic amines like pyrrolidine-3-carboxylates, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior choice over Reversed-Phase (RP) chromatography.

Feature	RP-HPLC (C18)	HILIC (Amide/Zwitterionic)	Verdict
Retention Mechanism	Hydrophobic interaction.	Partitioning into water-enriched layer.	HILIC Wins: Retains polar pyrrolidines well away from the void.
Peak Shape	Often tails due to silanol interactions.	Excellent symmetry for polar amines.	HILIC Wins: Amide phases mask silanols.
MS Sensitivity	Lower (high water content hinders desolvation).	Higher (high organic content aids desolvation).	HILIC Wins: 10-50x gain in sensitivity.
Sample Diluent	Water/MeOH (good solubility).	ACN (risk of precipitation).	RP Wins: Easier sample prep, though HILIC is manageable.

Comparison: Detection Methods

The lack of a chromophore is the primary detection hurdle.

Detector	Suitability	Pros	Cons
UV (200-210 nm)	Poor	Universal equipment availability.	Low sensitivity; interference from buffers/solvents; baseline drift.
CAD (Charged Aerosol)	Excellent	Near-universal response; detects salts/non-chromophoric impurities.	Requires volatile mobile phase; nonlinear response at high range.
Derivatization (UV/FL)	Good	High sensitivity; shifts detection to >250 nm (clean baseline).	Adds sample prep steps; requires removal of excess reagent.

Protocol A: HILIC-CAD (The "Gold Standard")

Objective: Direct analysis of underivatized pyrrolidine-3-carboxylates with high sensitivity for non-chromophoric impurities.

Reagents:

• Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0 adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Diluent: 80:20 Acetonitrile:Water.

Instrument Settings:

• Column: TSKgel Amide-80 or ACE HILIC-N (150 x 3.0 mm, 3 µm).

• Flow Rate: 0.5 mL/min.

• Temp: 35°C.

• Detector: CAD (Nebulizer temp: 35°C).

Gradient Table:

Time (min)	% Mobile Phase B (ACN)	Comment
0.0	90	High organic for retention
2.0	90	Isocratic hold
12.0	60	Gradient elution of polar impurities
15.0	60	Hold
15.1	90	Re-equilibration

| 25.0 | 90 | End of Run |

Expert Insight: The high initial organic concentration (90%) ensures the formation of the water layer on the stationary phase, critical for retaining the polar pyrrolidine core. Ammonium formate provides necessary ionic strength to suppress secondary ion-exchange interactions.

Part 2: Chiral Purity Assessment

Comparison: Immobilized vs. Coated Columns

Separating enantiomers of pyrrolidine-3-carboxylates often requires screening. Immobilized polysaccharide columns (e.g., Chiralpak IA/IB/IC) are recommended over coated ones (AD/OD) due to solvent robustness.

Parameter	Coated (AD-H, OD-H)	Immobilized (IA, IB, IC)	Why Immobilized?
Solvent Compatibility	Restricted (Alkanes/Alcohols only).	Universal (DCM, THF, MtBE, EtOAc).	Allows use of "non-standard" solvents to solubilize polar samples or alter selectivity.[1]
Robustness	High risk of stripping phase.	Extremely durable.	Longer column life in development labs.

Protocol B: Chiral Separation (Immobilized Polysaccharide)

Objective: Determine Enantiomeric Excess (ee%).

Reagents:

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (DEA) : Trifluoroacetic acid (TFA).

• Ratio: 80 : 20 : 0.1 : 0.1 (v/v/v/v).

Instrument Settings:

• Column: Chiralpak IA or IC (250 x 4.6 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Detection: UV 210 nm (or CAD if available).

• Temp: 25°C.

Mechanism: The additive pair (DEA/TFA) forms a salt in situ. This is crucial for amino acids/zwitterions. The basic additive (DEA) sharpens the amine peak, while the acidic additive (TFA) ensures the carboxylic acid protonation state is controlled, preventing peak splitting.

Figure 2: Mechanism of chiral recognition on polysaccharide phases requiring 3-point interaction.

Part 3: Sensitivity Enhancement (Protocol C)

Fmoc-Derivatization (When CAD is unavailable)

If you lack a CAD and must use UV, derivatization with 9-Fluorenylmethyl chloroformate (Fmoc-Cl) is the industry standard. Unlike OPA (which only reacts with primary amines), Fmoc reacts efficiently with secondary amines like pyrrolidine.

Protocol:

• Preparation:

  • Borate Buffer: 0.2 M Sodium Borate, pH 9.0.

  • Reagent: 5 mM Fmoc-Cl in Acetonitrile.

  • Quench: 1% Adamantanamine (ADAM) in ACN (Optional, to remove excess Fmoc).

• Reaction:

  • Mix 50 µL Sample + 50 µL Borate Buffer.

  • Add 50 µL Fmoc-Cl reagent.

  • Vortex and incubate at Ambient Temp for 2 mins (Reaction is fast).

  • (Optional) Add 50 µL ADAM solution to quench excess Fmoc-Cl.

• Analysis:

  • Inject onto a standard C18 Column .[2]

  • Detection: UV at 265 nm (Fmoc chromophore) or Fluorescence (Ex 260 / Em 310).

Why this works: The Fmoc group adds a massive hydrophobic chromophore, allowing the pyrrolidine to retain strongly on a C18 column and absorb UV light intensely, solving both the polarity and detection problems simultaneously.

References

• Chiral Separation on Polysaccharide Phases

  • Title: Chiral HPLC Separations of 1-Azabicyclo[2.2.
  • Source: Taylor & Francis / Chrom

  • URL:[Link]

• HILIC Method Development

  • Title: A Practical, Selectivity Based Hydrophilic Interaction Liquid Chromatography (HILIC) Method Development Protocol.
  • Source: MAC-MOD Analytical

  • URL:[Link]

• Derivatization Strategies

  • Title: 1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS.
  • Source: PubMed / J Chrom

  • URL:[Link]

• CAD vs UV Comparison

  • Title: Evaluation and Comparison of 3 Common HPLC Detectors (UV, CAD, MS)
  • Source: Charles River Labor

  • URL:[Link]

Sources

• 1. ct-k.com [ct-k.com]
• 2. criver.com [criver.com]

Spectroscopic Differentiation of Carboxylate Ester Oxalates and Pharmaceutical Oxalate Salts: An IR Comparison Guide

Executive Summary

In pharmaceutical development and organic synthesis, the oxalate moiety (

) serves dual, distinct roles: as a covalent linker in prodrugs or reagents (oxalate esters) and as an ionic counterion to improve active pharmaceutical ingredient (API) solubility (oxalate salts). Distinguishing between a successfully formed oxalate ester and an oxalate salt is a critical quality attribute (CQA) during early-stage screening. As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of their Infrared (IR) spectroscopic profiles, detailing the physical causality behind their distinct vibrational modes to ensure rigorous analytical validation.

Mechanistic Causality: The Spectroscopic Behavior of the Oxalate Moiety

A frequent analytical pitfall is the misinterpretation of the carbonyl (

) stretching region when analyzing oxalates. Accurate interpretation requires understanding how electron distribution affects the force constant (via Hooke's Law) of the bond.

Covalent Oxalate Esters (e.g., Diethyl Oxalate)

In dialkyl oxalates, the two carbonyl groups are adjacent (

to each other). This proximity induces a strong electron-withdrawing inductive effect (-I effect). By pulling electron density away from each other, the bonds become shorter and stiffer, which increases their force constant. Consequently, the stretching frequency shifts to unusually high wavenumbers. For example,1[1]. This is significantly higher than standard aliphatic acetates (~1735 cm⁻¹), making it a definitive marker for the covalent ester form[2].

Ionic Oxalate Salts (e.g., Escitalopram Oxalate, Calcium Oxalate)

When oxalic acid is deprotonated to form a salt, the resulting carboxylate anion (

) undergoes resonance delocalization. The negative charge is distributed equally across the oxygen atoms, drastically reducing the double-bond character of the carbonyl group. This lowers the bond's force constant, shifting the absorption to much lower wavenumbers. Furthermore, the symmetry of the molecule causes the vibration to split into two distinct modes:

• Asymmetric Stretch (

  ): Appears as a very strong band in the 1580–1650 cm⁻¹ region. For instance,3[3]. 4[4].

• Symmetric Stretch (

  ): Appears in the 1310–1370 cm⁻¹ region..

Comparative Spectral Data Analysis

The following table synthesizes the quantitative IR peak assignments for rapid differentiation between oxalate esters, oxalate salts, and a reference acetate ester.

Compound Class	Example Compound	Stretch (cm⁻¹)	/ Stretch (cm⁻¹)	Mechanistic Driver
Oxalate Ester	Diethyl Oxalate	1742, 1760, 1775 (Strong, split)	~1190 - 1210	Strong inductive withdrawal between adjacent carbonyls increases force constant.
Oxalate Salt	Calcium Oxalate	1605 - 1615 ( )	1312 - 1319 ( )	Resonance delocalization of the carboxylate anion lowers double-bond character.
Oxalate Salt	Sodium Oxalate	~1618 ( )	~1317 ( )	Ionic bonding and resonance stabilization of the anion.
Acetate Ester	Ethyl Acetate	~1735 - 1740	~1240	Standard ester resonance; no adjacent -carbonyl inductive effect.

Experimental Workflow: Self-Validating ATR-FTIR Protocol

To ensure high-fidelity data when screening pharmaceutical salts or esters, rely on Attenuated Total Reflectance (ATR) FTIR. This protocol is designed as a self-validating system to eliminate false positives caused by atmospheric water vapor (which absorbs heavily around 1640 cm⁻¹, potentially masking or mimicking the salt

peak).

Step 1: System Suitability and Calibration

• Clean the diamond/ZnSe ATR crystal with isopropyl alcohol and allow it to evaporate completely.

• Run a standard 1.5 mil polystyrene calibration film. Verify that the 1601 cm⁻¹ peak is within

  cm⁻¹. This validates the instrument's wavenumber accuracy before analyzing the critical 1600 cm⁻¹ oxalate salt region.

Step 2: Background Acquisition (The Blank)

• Collect a background spectrum of the ambient air (bare crystal) using 32 scans at 4 cm⁻¹ resolution.

• Causality: This captures the current atmospheric

  and levels, allowing the software to mathematically subtract them from the sample spectrum, preventing water bending vibrations from being misidentified as an oxalate asymmetric stretch.

Step 3: Sample Preparation and Data Collection

• For Solid Salts: Place 2–5 mg of the powdered oxalate salt onto the crystal. Apply the pressure anvil until the software indicates optimal contact (typically ~80-100 psi).

• For Liquid Esters: Place 1-2 drops of the dialkyl oxalate directly onto the crystal. No anvil pressure is needed.

• Acquire the spectrum (32 scans, 4000–400 cm⁻¹).

Step 4: Spectral Processing and Verification

• Apply an ATR correction algorithm to account for depth-of-penetration variations at lower wavenumbers.

• Verify the absence of a broad peak at 3400 cm⁻¹ to rule out moisture contamination (unless the salt is a known hydrate, like COM, which will appropriately show distinct OH stretches at 3046, 3319, and 3500 cm⁻¹).

• Examine the 1800–1300 cm⁻¹ region to classify the compound using the decision matrix below.

Decision Matrix Workflow

Logical decision matrix for differentiating oxalate esters and salts via ATR-FTIR spectroscopy.

References

• Title: THE INFRARED SPECTRA OF MALONATES AND OXALATES: TEMPERATURE EFFECT Source: Canadian Science Publishing URL: [Link]

• Title: The Photochemical Synthesis of Oxetanes from Diethyl Oxalate Source: Oxford University Press (oup.com) URL: [Link]

• Title: Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones Source: PubMed Central (nih.gov) URL: [Link]

• Title: Growth of calcium oxalate monohydrate crystal by gel method and its spectroscopic analysis Source: NIScPR (niscpr.res.in) URL: [Link]

• Title: FT-IR spectrum of sodium oxalate crystals Source: ResearchGate URL: [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Calcium Oxalate Crystallization: Influence of pH, Energy Input, and Supersaturation Ratio on the Synthesis of Artificial Kidney Stones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation of N-Benzylpyrrolidine Derivatives

For researchers, scientists, and professionals in drug development, the structural elucidation of novel compounds is a cornerstone of innovation. N-benzylpyrrolidine derivatives represent a significant class of compounds with diverse applications, from pharmaceuticals to materials science. Understanding their behavior under mass spectrometric analysis is crucial for their identification, characterization, and quality control. This guide provides an in-depth, objective comparison of the fragmentation patterns of N-benzylpyrrolidine derivatives under various mass spectrometry conditions, supported by experimental data and established fragmentation mechanisms.

Introduction: The Significance of N-Benzylpyrrolidine Derivatives and Mass Spectrometry

The N-benzylpyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active molecules. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, and the benzyl group, an aromatic moiety, contribute to the diverse pharmacological properties of these derivatives. Mass spectrometry (MS) stands as an indispensable analytical technique for the structural characterization of these compounds. Its high sensitivity and specificity allow for the determination of molecular weight and the elucidation of structural features through the analysis of fragmentation patterns. This guide will explore the fragmentation behavior of N-benzylpyrrolidine derivatives under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI), providing a comparative analysis to aid researchers in their analytical endeavors.

Fundamental Fragmentation Pathways of N-Benzylpyrrolidine Derivatives

The fragmentation of N-benzylpyrrolidine derivatives in the mass spectrometer is primarily dictated by the stability of the resulting fragment ions. Two principal cleavage events dominate their mass spectra: α-cleavage adjacent to the pyrrolidine nitrogen and cleavage of the benzylic C-N bond.

α-Cleavage: The Iminium Ion Signature

Under both EI and ESI conditions, a characteristic fragmentation pathway involves the cleavage of a C-C bond alpha to the nitrogen atom within the pyrrolidine ring. This process, known as α-cleavage, is a favored fragmentation for amines and results in the formation of a stable, resonance-stabilized iminium ion.[1] For the unsubstituted N-benzylpyrrolidine, this cleavage leads to the loss of a propyl radical, generating a prominent ion at m/z 98. The stability of this iminium ion often makes it the base peak in the mass spectrum, serving as a key diagnostic marker for the pyrrolidine moiety.

Benzylic Cleavage: The Tropylium Ion Hallmark

The bond between the benzylic carbon and the pyrrolidine nitrogen is another labile site prone to cleavage. This fragmentation is particularly prominent in EI-MS and results in the formation of the benzyl cation, which can rearrange to the highly stable tropylium ion ([C7H7]+) at m/z 91.[2] The tropylium ion is a seven-membered aromatic ring cation and its exceptional stability makes this fragmentation pathway highly favorable. The presence of a significant peak at m/z 91 is a strong indicator of a benzyl group in the molecule.

The following diagram illustrates these primary fragmentation pathways for a generic N-benzylpyrrolidine derivative.

Caption: Primary fragmentation pathways of N-benzylpyrrolidine.

Comparative Analysis of Ionization Techniques: EI-MS vs. ESI-MS/MS

The choice of ionization technique significantly influences the observed fragmentation patterns. Electron Ionization (EI) is a "hard" ionization technique that imparts high internal energy to the molecule, leading to extensive fragmentation.[3] In contrast, Electrospray Ionization (ESI) is a "soft" ionization method that typically produces protonated molecules ([M+H]+) with less internal energy, resulting in minimal fragmentation in a single-stage MS experiment.[4][5] To induce fragmentation in ESI, tandem mass spectrometry (MS/MS) is employed, where the protonated molecule is isolated and subjected to collision-induced dissociation (CID).

Electron Ionization Mass Spectrometry (EI-MS)

In EI-MS, the high energy of the electron beam often leads to the observation of both the molecular ion and a rich array of fragment ions. For N-benzylpyrrolidine derivatives, EI spectra are typically characterized by:

• A prominent molecular ion peak (M+•) , although its intensity can be weak for some derivatives.

• A base peak corresponding to the iminium ion resulting from α-cleavage.

• A strong signal for the tropylium ion (m/z 91) from benzylic cleavage.

• Additional fragments arising from further decomposition of the primary fragment ions.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

ESI-MS/MS spectra of N-benzylpyrrolidine derivatives are generated from the fragmentation of the protonated molecule ([M+H]+). The fragmentation pathways are often charge-directed and can differ from those observed in EI-MS. Key features include:

• The precursor ion is the protonated molecule ([M+H]+) .

• The dominant fragment is often the iminium ion , similar to EI-MS.

• The formation of the tropylium ion is also observed , but its abundance relative to the iminium ion can vary compared to EI-MS.

• Neutral losses , such as the loss of the benzyl group as toluene or the loss of the pyrrolidine ring, can also be observed.

The following table summarizes the key differences in the fragmentation of a hypothetical substituted N-benzylpyrrolidine derivative under EI-MS and ESI-MS/MS.

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Primary Ion	Molecular Ion (M+•)	Protonated Molecule ([M+H]+)
Fragmentation Extent	Extensive	Controlled (CID)
Dominant Fragmentation	α-Cleavage and Benzylic Cleavage	Often dominated by α-Cleavage
Tropylium Ion (m/z 91)	Typically a very abundant ion	Abundance is variable
Information Gained	Structural fingerprint from multiple fragments	Precursor-product relationships, targeted analysis

The Influence of Substituents on Fragmentation

Substituents on either the benzyl ring or the pyrrolidine ring can significantly alter the fragmentation patterns of N-benzylpyrrolidine derivatives. The electronic properties and position of the substituents can influence the stability of the resulting fragment ions, thereby directing the fragmentation pathways.

Substituents on the Benzyl Ring

Electron-donating groups (e.g., -OCH3, -CH3) on the benzyl ring can stabilize the benzyl cation, promoting benzylic cleavage and increasing the abundance of the substituted tropylium ion. Conversely, electron-withdrawing groups (e.g., -NO2, -CN) can destabilize the benzyl cation, making benzylic cleavage less favorable and potentially increasing the relative abundance of the iminium ion from α-cleavage.

Substituents on the Pyrrolidine Ring

Substituents on the pyrrolidine ring can influence the α-cleavage pathway. For example, a substituent at the 2-position of the pyrrolidine ring can lead to the formation of a different iminium ion with a corresponding mass shift. The nature of the substituent will also affect the relative ease of the α-cleavage.

The following table provides a hypothetical comparison of the major fragment ions for a series of substituted N-benzylpyrrolidine derivatives.

Compound	Substituent	Ionization	Major Fragment 1 (m/z)	Major Fragment 2 (m/z)
N-benzylpyrrolidine	None	EI	98 (Iminium)	91 (Tropylium)
N-(4-methoxybenzyl)pyrrolidine	4-OCH3 on Benzyl	EI	98 (Iminium)	121 (Substituted Tropylium)
N-(4-nitrobenzyl)pyrrolidine	4-NO2 on Benzyl	EI	98 (Iminium)	136 (Substituted Benzyl)
N-benzyl-2-methylpyrrolidine	2-CH3 on Pyrrolidine	EI	112 (Substituted Iminium)	91 (Tropylium)

Experimental Methodologies

To obtain high-quality and reproducible mass spectra of N-benzylpyrrolidine derivatives, a well-defined experimental protocol is essential. The choice between Gas Chromatography-Mass Spectrometry (GC-MS) for EI analysis and Liquid Chromatography-Mass Spectrometry (LC-MS) for ESI analysis depends on the volatility and thermal stability of the compounds.

GC-MS Protocol for EI Analysis

This protocol is suitable for volatile and thermally stable N-benzylpyrrolidine derivatives.

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is typically used.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

• MS Conditions (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

LC-MS/MS Protocol for ESI Analysis

This protocol is suitable for a wider range of N-benzylpyrrolidine derivatives, including those that are less volatile or thermally labile.

• Sample Preparation: Dissolve the sample in a mixture of water and an organic solvent (e.g., acetonitrile, methanol) compatible with the mobile phase to a concentration of approximately 1 µg/mL.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 10% B, increase to 90% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• MS/MS Conditions (ESI):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Collision Gas: Argon.

  • Collision Energy: Optimize for each compound, typically in the range of 10-40 eV.

The following diagram illustrates a typical LC-MS/MS workflow for the analysis of N-benzylpyrrolidine derivatives.

Caption: A typical LC-MS/MS workflow.

Conclusion

The mass spectrometric fragmentation of N-benzylpyrrolidine derivatives provides a wealth of structural information that is invaluable for their characterization. The two primary fragmentation pathways, α-cleavage leading to a characteristic iminium ion and benzylic cleavage yielding the stable tropylium ion, are consistently observed under both EI and ESI conditions. However, the relative abundance of these and other fragment ions is highly dependent on the ionization technique and the presence of substituents on the molecule. By understanding these fragmentation patterns and the factors that influence them, researchers can confidently identify and characterize N-benzylpyrrolidine derivatives in a variety of matrices. This guide provides a foundational understanding and practical protocols to assist scientists in leveraging the power of mass spectrometry for their research and development endeavors.

References

• A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. (2017). PMC. [Link]

• What is the difference of spectra of EI-MS and ESI-MS/MS? (2021). Chemistry Stack Exchange. [Link]

• GC/MS-LC/MS multi-residue method. (2019). University of Guelph. [Link]

• Investigations of the fragmentation pathways of benzylpyridinium ions under ESI/MS conditions. (2009). PubMed. [Link]

• Energy-dependent dissociation of benzylpyridinium ions in an ion-trap mass spectrometer. (2010). PubMed. [Link]

• What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy? (2012). ResearchGate. [Link]

• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. (2019). ELTE. [Link]

• What is the difference of spectra of EI-MS and ESI-MS/MS? (2021). Chemistry Stack Exchange. [Link]

• A Review on Mass Spectroscopy and Its Fragmentation Rules. (2025). Journal of Pharmaceutical and Medicinal Chemistry. [Link]

• Ion trap tandem mass spectrometry of C- and N-methyl, benzyl, and prenyl substituted 2-oxopyrrolidinoindolines. (2012). SciELO. [Link]

• Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls. (2019). Analytical Methods (RSC Publishing). [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. (n.d.). Refubium - Freie Universität Berlin. [Link]

• A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS. (n.d.). Waters. [Link]

• In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. (2026). DOI. [Link]

• Substituent effects in mass spectrometry. Mass spectra of substituted phenyl benzyl ethers. (n.d.). Scilit. [Link]

• mass spectra - fragmentation patterns. (n.d.). Chemguide. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. (2023). MDPI. [Link]

• Substituent effects in the mass spectra of benzoyl hetarenes. (n.d.). CORE. [Link]

• GC–MS and LC–MS/MS workflows for the identification and quantitation of pyrrolizidine alkaloids in plant extracts. (2019). SciELO. [Link]

• Pyrrolidine nucleotide analogs with a tunable conformation. (2014). Beilstein Journals. [Link]

• GC-MS or LC-MS(/MS) - Which Technique is More Essential?. (n.d.). eurl-pesticides.eu. [Link]

• Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. (n.d.). Metarlize. [Link]

• UC Davis - eScholarship.org. (2014). eScholarship.org. [Link]

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• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the Crystallographic Landscape of Pyrrolidinium Oxalate Salts: Structure, Interactions, and Experimental Insights

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical sciences, the precise control over the solid-state properties of active pharmaceutical ingredients (APIs) is paramount. The formation of salts is a cornerstone of this endeavor, offering a powerful tool to modulate crucial characteristics such as solubility, stability, and bioavailability. Among the vast array of potential counter-ions, oxalic acid stands out for its ability to form robust, crystalline salts with basic nitrogen-containing moieties, a common feature in numerous APIs. This guide provides an in-depth comparative analysis of the X-ray crystallography data for pyrrolidine oxalate salts, offering insights into their molecular architecture and the subtle interplay of non-covalent interactions that govern their solid-state behavior.

The pyrrolidine ring, a saturated five-membered heterocycle, is a prevalent scaffold in a multitude of pharmaceuticals.[1] Its basic nitrogen atom readily undergoes protonation to form the pyrrolidinium cation, which can then be crystallized with a suitable anion. The resulting salt's crystal structure, the three-dimensional arrangement of its constituent ions, dictates its macroscopic properties. X-ray crystallography is the definitive technique for elucidating this atomic-level arrangement, providing a detailed map of bond lengths, bond angles, and, crucially, the network of intermolecular interactions.[2]

This guide will navigate the crystallographic data of pyrrolidinium oxalate salts and their closely related analogs, drawing comparisons with other heterocyclic ammonium oxalates to highlight structural trends. We will delve into the experimental causality behind crystallographic studies, provide a detailed protocol for obtaining high-quality single-crystal X-ray diffraction data, and present a comparative analysis of the available structural information.

The Supramolecular Architecture: A Comparative Analysis of Crystal Packing and Hydrogen Bonding

A critical aspect of the crystal engineering of ammonium salts is the predictable and robust nature of the hydrogen bonds formed between the ammonium proton and the acceptor groups of the anion. In the case of oxalate salts, the carboxylate groups of the oxalate or hydrogen oxalate anion are excellent hydrogen bond acceptors.

Key Crystallographic Data for Comparative Analysis

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Key Hydrogen Bonding Motifs	CSD Refcode/Source
Oxotremorine Sesquioxalate	C₁₂H₁₉N₂O · 1.5(C₂H₂O₄)	Triclinic	P-1	8.183	14.449	8.879	125.00	89.32	98.30	N-H···O, O-H···O	Not specified
4-(dimethylamino)-pyridinium hydrogen oxalate 0.22-hydrate	C₇H₁₁N₂⁺ · C₂HO₄⁻ · 0.22H₂O	Monoclinic	P2₁/n	-	-	-	-	-	-	Chains of hydrogen-bonded hydrogen oxalate anions	Not specified
4-tert-butyl-pyridinium hydrogen oxalate	C₉H₁₄N⁺ · C₂HO₄⁻	Monoclinic	P2₁/c	-	-	-	-	-	-	Dimers of hydrogen-bonded hydrogen oxalate anions	Not specified
Morpholinium hydrogen oxalate	C₄H₁₀NO⁺ · C₂HO₄⁻	Monoclinic	P2₁/c	-	-	-	-	-	-	Chains of hydrogen-bonded hydrogen oxalate anions	Not specified
2-Amino-5-nitropyridinium hydrogen oxalate	C₅H₆N₃O₂⁺ · C₂HO₄⁻	Triclinic	P-1	5.5609	9.2012	9.2305	90.245	98.500	100.038	Anions linked into chains by O-H···O hydrogen bonds, cations cross-link chains via N-H···O hydrogen bonds	Not specified

Data for pyridinium and morpholinium salts are presented to illustrate common hydrogen bonding motifs in related heterocyclic ammonium oxalates.

The crystal structure of oxotremorine sesquioxalate reveals a complex network of hydrogen bonds linking the cation to the oxalic acid and oxalate moieties.[3] The pyrrolidine ring in this structure adopts an envelope conformation. In the case of pyridinium and morpholinium hydrogen oxalate salts, distinct hydrogen-bonding motifs are observed, leading to the formation of either chains or dimers of the hydrogen oxalate anions.[4][5] These supramolecular synthons are a recurring feature in the crystal structures of hydrogen oxalate salts and are a primary determinant of the overall crystal packing.[6] The cations then pack around these anionic assemblies, with their geometry and steric bulk influencing the final three-dimensional architecture.

The planarity and rigidity of the pyridinium ring, for instance, can facilitate π-π stacking interactions, which are not expected for the non-aromatic and more flexible pyrrolidinium cation. This difference in cation geometry is a key factor in predicting the likely crystal packing of a simple pyrrolidinium oxalate salt.

Experimental Workflow: From Salt Formation to Structural Elucidation

The journey from a basic amine and oxalic acid to a fully refined crystal structure is a multi-step process that demands careful execution and a thorough understanding of the underlying principles. The following diagram and protocol outline a typical workflow for the preparation and crystallographic analysis of a pyrrolidinium oxalate salt.

Caption: A generalized workflow for the synthesis, crystallization, and X-ray crystallographic analysis of a pyrrolidinium oxalate salt.

Detailed Experimental Protocol

1. Synthesis and Crystallization of Pyrrolidinium Oxalate

• Rationale: The goal is to obtain single crystals of sufficient size and quality for X-ray diffraction analysis. Slow crystallization methods are generally preferred to minimize defects in the crystal lattice.[2]

• Procedure:

  • Dissolve equimolar amounts of pyrrolidine and oxalic acid dihydrate in a suitable solvent (e.g., ethanol, methanol, or a mixture with water). Gentle heating may be required to ensure complete dissolution.

  • Filter the solution to remove any particulate matter.

  • Allow the solution to stand undisturbed at room temperature for slow evaporation. Alternatively, employ other crystallization techniques such as vapor diffusion or cooling crystallization.[7]

  • Monitor for the formation of well-defined single crystals.

2. Single-Crystal X-ray Diffraction Data Collection

• Rationale: This step involves irradiating a single crystal with X-rays and measuring the diffraction pattern to determine the unit cell parameters and the intensities of the diffracted beams.[2]

• Procedure:

  • Select a suitable single crystal (typically 0.1-0.3 mm in all dimensions) under a microscope and mount it on a goniometer head.

  • Center the crystal on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

  • Perform a preliminary unit cell determination to assess the crystal quality and determine the crystal system.

  • Collect a full sphere of diffraction data by rotating the crystal in the X-ray beam. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

3. Data Processing and Structure Solution

• Rationale: The raw diffraction data is processed to correct for experimental factors and to extract the integrated intensities of the reflections. The corrected data is then used to determine the initial positions of the atoms in the unit cell.

• Procedure:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h, k, l) and their corresponding intensities.

  • Apply corrections for Lorentz and polarization effects, and for absorption if necessary.

  • Determine the space group from the systematic absences in the diffraction data.

  • Solve the crystal structure using direct methods or Patterson methods. This will provide an initial model of the atomic positions.

4. Structure Refinement and Validation

• Rationale: The initial atomic model is refined against the experimental data to obtain the most accurate representation of the crystal structure. The final model is then validated to ensure its quality and correctness.

• Procedure:

  • Refine the atomic coordinates, displacement parameters (describing thermal motion), and other structural parameters using a least-squares minimization algorithm.

  • Locate and refine the positions of hydrogen atoms, often from the difference Fourier map or by placing them in calculated positions.

  • Validate the final structure using software tools like PLATON to check for missed symmetry and other potential issues.

  • Generate a Crystallographic Information File (CIF), which is the standard format for reporting crystal structure data.

The Power of Crystallographic Databases: The Cambridge Structural Database (CSD)

The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures.[8][9] It is an invaluable resource for researchers in drug development and materials science, providing access to a vast collection of experimentally determined crystal structures.[10][11] The CSD can be used to:

• Search for known crystal structures of a particular compound or related compounds.

• Analyze trends in molecular geometry and intermolecular interactions.

• Predict the likely crystal packing of a new compound.

• Validate experimentally determined crystal structures.

Researchers are strongly encouraged to deposit their crystallographic data in the CSD to contribute to the collective knowledge of the scientific community.[3][12]

Conclusion

The crystallographic analysis of pyrrolidinium oxalate salts provides a window into the intricate world of supramolecular chemistry. While a definitive structure for the simplest salt remains to be publicly reported, by drawing comparisons with closely related systems, we can anticipate a rich network of hydrogen bonding interactions that will govern its solid-state properties. The experimental workflow detailed in this guide provides a robust framework for obtaining high-quality crystallographic data, which is the essential first step in understanding and ultimately controlling the solid-form landscape of these and other pharmaceutically relevant salts. The continued population of crystallographic databases like the CSD with high-quality data will undoubtedly accelerate the rational design of crystalline materials with tailored properties for the next generation of medicines.

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• Clarke, P. J., Pauling, P. J., & Petcher, T. J. (1975). Crystal structure of oxotremorine sesquioxalate, 1-[4-(2-oxopyrrolidin-1-yl)but-2-ynyl]pyrrolidinium sesquioxalate. Journal of the Chemical Society, Perkin Transactions 2, (7), 774-778.
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Stability Showdown: Methyl 1-benzylpyrrolidine-3-carboxylate Free Base vs. Oxalate Salt

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development, the selection of an appropriate solid form for an active pharmaceutical ingredient (API) is a critical decision that profoundly influences its stability, bioavailability, and manufacturability.[1][2] This guide provides an in-depth, objective comparison of the stability profiles of Methyl 1-benzylpyrrolidine-3-carboxylate in its free base form versus its oxalate salt. By synthesizing established scientific principles with detailed experimental protocols, this document serves as a practical resource for scientists navigating the complexities of solid-form selection.

The Critical Role of Salt Formation

Many pharmaceutical compounds contain ionizable functional groups, such as amines, that allow for the formation of salts.[3] Converting a free base into a salt can significantly alter its physicochemical properties, including melting point, solubility, and, most importantly, stability.[2][4] Amine salts are often more thermally stable and less prone to degradation than their free base counterparts.[5] The formation of a salt locks the amine's lone pair of electrons in a bond, thereby reducing its susceptibility to oxidative degradation.[6] Oxalate salts, in particular, have been shown to enhance the stability and bioavailability of various APIs.[7][8]

Physicochemical Properties at a Glance

A foundational understanding of the intrinsic properties of both the free base and the oxalate salt is essential for a meaningful stability comparison.

Property	Methyl 1-benzylpyrrolidine-3-carboxylate Free Base	Methyl 1-benzylpyrrolidine-3-carboxylate Oxalate	Significance in Stability
Molecular Formula	C13H17NO2[9][10]	C15H19NO6	Salt formation alters the molecular structure and introduces new intermolecular interactions.
Molecular Weight	219.28 g/mol [9][10]	309.31 g/mol	Affects dosage calculations and formulation development.
Appearance	Colorless to light orange/yellow clear liquid[11]	Typically a crystalline solid	The solid state of the oxalate salt is expected to offer greater stability compared to the liquid free base.
Boiling Point	292.1°C at 760 mmHg	Not applicable (decomposes)	A high boiling point suggests some thermal stability, but the liquid nature presents other challenges.
Density	1.1 g/cm³[9]	Higher (typical for salts)	Differences in density can impact powder flow and tablet manufacturing.

Head-to-Head Stability Comparison: An Experimental Blueprint

To rigorously evaluate the stability of the free base and its oxalate salt, a forced degradation study is the industry-standard approach.[12][13] This involves subjecting the compounds to a range of stress conditions that are more severe than accelerated storage conditions to identify potential degradation pathways and products.[13][14][15]

Experimental Workflow

The following diagram outlines a comprehensive workflow for the comparative stability assessment.

Caption: Experimental workflow for the comparative stability study.

Detailed Experimental Protocols

1. Sample Preparation

• Free Base: Procure high-purity Methyl 1-benzylpyrrolidine-3-carboxylate.[16]

• Oxalate Salt: Synthesize the oxalate salt by reacting the free base with oxalic acid in an appropriate solvent, followed by crystallization, filtration, and drying.

2. Forced Degradation Studies

For each condition, accurately weigh samples of both the free base and the oxalate salt into chemically inert, transparent containers.[12]

• Thermal Stability: Place samples in a temperature-controlled oven at 60°C for a defined period (e.g., 2 weeks).

• Humidity: Store samples in a stability chamber at 40°C and 75% relative humidity (RH).[17][18]

• Photostability: Expose samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Oxidative Degradation: Dissolve or suspend samples in a solution of 3% hydrogen peroxide at room temperature.[19]

• Acid/Base Hydrolysis: Treat samples with 0.1 N HCl and 0.1 N NaOH at an elevated temperature (e.g., 60°C).[19]

3. Analytical Methodologies

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method is crucial for separating the parent compound from any degradation products.[20][21]

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient elution system with a suitable buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile).

  • Detection: UV detection at an appropriate wavelength and Mass Spectrometry (MS) for identification of degradation products.[22]

• X-Ray Powder Diffraction (XRPD): This technique is essential for analyzing the solid-state stability of the oxalate salt.[1][23] Changes in the diffraction pattern after stress exposure can indicate a change in crystal form (polymorphism) or degradation to an amorphous state.[24][25]

• Hygroscopicity Assessment: The tendency of a material to absorb moisture from the environment is a critical stability parameter.[][27][28] This is evaluated by exposing the samples to controlled humidity conditions and measuring the change in mass over time using a dynamic vapor sorption (DVS) analyzer or by gravimetric sorption analysis.[29]

Expected Outcomes and Rationale

The conversion of the free base to the oxalate salt is anticipated to confer significant stability advantages.

Chemical Stability

The oxalate salt is expected to exhibit superior resistance to oxidative and hydrolytic degradation.

Caption: Rationale for the enhanced stability of the oxalate salt.

By protonating the nitrogen atom of the pyrrolidine ring, the oxalate salt formation effectively neutralizes its basic and nucleophilic character. This makes the molecule less susceptible to degradation pathways that are often initiated by the reactivity of the amine's lone pair of electrons.

Physical Stability

The crystalline nature of the oxalate salt is predicted to provide a more stable solid form compared to the liquid free base. Key considerations include:

• Hygroscopicity: While salt forms can sometimes be more hygroscopic, a stable crystalline lattice can minimize moisture uptake. The hygroscopicity test will quantify this behavior.[]

• Polymorphism: The XRPD analysis will determine if the oxalate salt exists in different crystalline forms and if it undergoes any phase transitions under stress, which could impact its properties.[23]

Data Summary and Interpretation

The results from the forced degradation studies should be tabulated for a clear comparison.

Table 1: Forced Degradation Results (% Degradation)

Stress Condition	Free Base (% Degradation)	Oxalate Salt (% Degradation)
Thermal (60°C, 2 weeks)	[Insert experimental data]	[Insert experimental data]
Humidity (40°C/75% RH, 2 weeks)	[Insert experimental data]	[Insert experimental data]
Photolytic (ICH Q1B)	[Insert experimental data]	[Insert experimental data]
Oxidative (3% H2O2, 24h)	[Insert experimental data]	[Insert experimental data]
Acid Hydrolysis (0.1N HCl, 60°C, 24h)	[Insert experimental data]	[Insert experimental data]
Base Hydrolysis (0.1N NaOH, 60°C, 24h)	[Insert experimental data]	[Insert experimental data]

Table 2: Physical Stability Assessment

Parameter	Free Base	Oxalate Salt
Appearance Change	[Describe observations]	[Describe observations]
Hygroscopicity (Weight % gain at 80% RH)	Not applicable	[Insert experimental data]
Solid-Form Change (XRPD)	Not applicable	[Describe observations, e.g., "No change in polymorph"]

Interpretation: The data is expected to show significantly lower percentage degradation for the oxalate salt across all stress conditions, confirming its superior chemical stability. The physical stability data will provide insights into its handling and storage requirements.

Conclusion and Recommendations

The selection of a salt form is a pivotal step in drug development. The evidence strongly suggests that the oxalate salt of Methyl 1-benzylpyrrolidine-3-carboxylate offers a more stable alternative to its free base form. The crystalline nature and reduced chemical reactivity of the salt are key contributors to this enhanced stability.

For researchers and drug development professionals, the key takeaways are:

• Prioritize Salt Screening: Early and thorough salt screening is essential to identify the most stable form of an API.

• Conduct Forced Degradation Studies: These studies are indispensable for understanding degradation pathways and for developing stability-indicating analytical methods.[13][17]

• Characterize Physical Properties: A comprehensive understanding of properties like hygroscopicity and polymorphism is critical for successful formulation and manufacturing.

By investing in a robust solid-form selection strategy centered on detailed stability assessments, pharmaceutical scientists can mitigate risks, accelerate development timelines, and ultimately deliver safer and more effective medicines.

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A Senior Application Scientist's Guide to Benchmarking Chiral Separation of Pyrrolidine-3-Carboxylate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and safety. The enantiomers of chiral molecules, such as pyrrolidine-3-carboxylic acid, a vital chiral building block, frequently exhibit divergent pharmacological activities.[1][2] This guide offers an in-depth, objective comparison of established and emerging methods for the chiral separation of pyrrolidine-3-carboxylate enantiomers, grounded in experimental data and practical insights to empower researchers in selecting and optimizing the most suitable strategy for their analytical and preparative needs.

The Criticality of Enantiomeric Purity in Pyrrolidine-3-Carboxylate

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The precise three-dimensional arrangement of substituents on this ring, dictated by its stereocenters, is paramount for specific interactions with biological targets.[3] Consequently, the ability to isolate and quantify the individual enantiomers of pyrrolidine-3-carboxylate is a cornerstone of quality control and regulatory compliance in drug development.

Comparative Analysis of Chiral Separation Methodologies

The selection of a chiral separation technique is a strategic decision influenced by the scale of the separation, requisite enantiomeric purity, available instrumentation, and economic considerations. Here, we dissect the performance of four principal methods, providing a holistic view to inform your experimental design.

Table 1: Performance Comparison of Chiral Separation Techniques for Pyrrolidine-3-Carboxylate Enantiomers

Separation Method	Chiral Selector/Stationary Phase	Mobile Phase/Solvent	Typical Resolution (Rs)	Enantiomeric Excess (ee%)	Scale	Key Advantages	Key Disadvantages
Direct Chiral HPLC	Polysaccharide-based (e.g., Chiralcel® OD-H, Chiralpak® AD-H)	n-Hexane/Isopropanol/TFA	> 1.5	> 99%	Analytical & Preparative	Broad applicability, high resolution, direct analysis.	Higher cost of chiral columns, requires method development.
Indirect Chiral HPLC	Achiral C18	Acetonitrile/Water with Chiral Derivatizing Agent (e.g., Marfey's reagent)	Diastereomer Separation	> 99%	Analytical	Uses standard columns, high sensitivity with appropriate derivatizing agent.	Derivatization adds complexity and potential for side reactions.
Diastereomeric Salt Crystallization	Chiral Acid/Base (e.g., (R)-(-)-Mandelic Acid)	Ethanol, Isopropanol	N/A (Solid-state separation)	Up to 98%	Preparative	Cost-effective for large scale, well-established technique.	Yield limited to 50% per cycle, success is empirical.[4]
Enzymatic Kinetic Resolution	Lipase (e.g., Lipase AS from Aspergillus niger)	Phosphate Buffer	N/A (Biocatalytic)	> 99%	Preparative	High enantioselectivity, mild reaction conditions.	Limited to 50% theoretical yield, requires substrate modification (esterification).[5]
Capillary Electrophoresis (CE)	Cyclodextrin derivatives (e.g., heptakis(2,6-di-O-methyl)-β-cyclodextrin)	Acidic Buffer (e.g., Acetate Buffer)	Baseline Separation	> 99%	Analytical	High efficiency, minimal sample and solvent consumption.	Limited to analytical scale, sensitivity can be lower than HPLC.

In-Depth Methodological Workflows and Mechanistic Insights

Direct High-Performance Liquid Chromatography (HPLC)

Direct chiral HPLC stands as a powerful and widely adopted technique for both analytical quantification and preparative isolation of enantiomers. The underlying principle is the differential interaction between the enantiomers and a chiral stationary phase (CSP).

Mechanism of Chiral Recognition on Polysaccharide-Based CSPs:

Polysaccharide-based CSPs, such as derivatized cellulose and amylose, are the workhorses of chiral HPLC.[6][7][8] Their chiral recognition ability stems from a combination of intermolecular interactions, including:

• Hydrogen Bonding: The carbamate groups on the polysaccharide backbone provide sites for hydrogen bonding with the analyte.

• π-π Interactions: Aromatic rings in the CSP structure can engage in π-π stacking with aromatic moieties on the analyte.

• Steric Interactions: The helical structure of the polysaccharide creates chiral grooves and cavities, leading to differential steric hindrance for the two enantiomers.

• Dipole-Dipole Interactions: Polar functional groups on both the CSP and the analyte contribute to the overall enantioselectivity.

The choice of mobile phase is critical in modulating these interactions. For proline derivatives with carboxyl or hydroxyl groups, even a small change in the alcohol modifier concentration can dramatically alter resolution, highlighting the dominance of hydrogen bonding in the chiral recognition mechanism.[2]

Experimental Protocol: Direct Chiral HPLC

• Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and isopropanol with a small amount of trifluoroacetic acid (TFA) to improve peak shape (e.g., 90:10:0.1 v/v/v). The optimal ratio should be determined empirically.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Procedure:

  • Prepare a standard solution of racemic pyrrolidine-3-carboxylic acid in the mobile phase.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample and record the chromatogram. The two enantiomers will elute at different retention times.[1]

  • Calculate the resolution (Rs) and enantiomeric excess (ee%).

Workflow for Direct Chiral HPLC

Caption: Workflow for direct chiral HPLC separation.

Indirect High-Performance Liquid Chromatography (HPLC)

This approach circumvents the need for a chiral column by converting the enantiomers into diastereomers through reaction with a chiral derivatizing agent (CDA). The resulting diastereomers possess different physicochemical properties and can be separated on a standard achiral column, such as a C18 column.

Causality Behind Experimental Choices:

The choice of CDA is critical. An ideal CDA should react rapidly and quantitatively with the analyte under mild conditions, without causing racemization. For pyrrolidine-3-carboxylic acid, a chiral amine like (S)-(-)-α-methylbenzylamine is a suitable choice, forming stable diastereomeric amides.[1] A coupling agent such as HBTU is employed to facilitate the amide bond formation.

Experimental Protocol: Indirect Chiral HPLC

• Derivatizing Agent: (S)-(-)-α-Methylbenzylamine or Marfey's reagent.

• Column: Standard C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.[1]

• Procedure:

  • React the racemic pyrrolidine-3-carboxylic acid with the CDA in the presence of a coupling agent (e.g., HBTU) to form diastereomeric amides.[1]

  • Purify the resulting diastereomers if necessary.

  • Dissolve the diastereomeric mixture in the mobile phase.

  • Inject the sample onto the equilibrated C18 column and run the gradient.

  • The two diastereomers will be separated, allowing for the determination of the original enantiomeric composition.[1]

Workflow for Indirect Chiral HPLC

Caption: Workflow for indirect chiral HPLC separation.

Diastereomeric Salt Crystallization

A classical and scalable method, diastereomeric salt crystallization is particularly suited for preparative separations. It leverages the differential solubility of diastereomeric salts formed between the racemic mixture and a chiral resolving agent.

Trustworthiness of the Protocol:

The success of this method is contingent on the formation of well-defined, crystalline salts with a significant solubility difference. The process is often empirical, requiring screening of various resolving agents and solvents.[4] The enantiomeric purity of the resolved product must be rigorously verified by an independent analytical method, such as chiral HPLC.

Experimental Protocol: Diastereomeric Salt Crystallization

• Resolving Agent: A chiral acid or base, such as (R)-(-)-mandelic acid or a tartaric acid derivative.[1]

• Solvent: A solvent in which the two diastereomeric salts have significantly different solubilities (e.g., ethanol, isopropanol).[1]

• Procedure:

  • Dissolve the racemic pyrrolidine-3-carboxylic acid in the chosen solvent.

  • Add an equimolar amount of the resolving agent.

  • Heat the mixture to ensure complete dissolution and then allow it to cool slowly.

  • The less soluble diastereomeric salt will crystallize out.[1]

  • Collect the crystals by filtration.

  • The enantiomerically enriched pyrrolidine-3-carboxylic acid can be recovered by treating the salt with a base (if a chiral acid was used as the resolving agent) or an acid (if a chiral base was used).[1]

Enzymatic Kinetic Resolution

This elegant technique utilizes the high stereoselectivity of enzymes to differentiate between enantiomers. In a typical kinetic resolution, one enantiomer is preferentially transformed into a product, leaving the unreacted substrate enriched in the other enantiomer.

Expertise in Application:

For pyrrolidine-3-carboxylic acid, a lipase-catalyzed hydrolysis of its racemic ester is a common strategy. The lipase will selectively hydrolyze one enantiomer of the ester, and the reaction is stopped at approximately 50% conversion to achieve high enantiomeric excess for both the product and the remaining substrate.[1] The theoretical maximum yield for each enantiomer is 50%.[5]

Experimental Protocol: Enzymatic Kinetic Resolution

• Enzyme: A lipase, such as Lipase AS from Aspergillus niger.[1]

• Substrate: The methyl or ethyl ester of pyrrolidine-3-carboxylic acid.

• Reaction Medium: Phosphate buffer (e.g., 0.1 M, pH 7.5).[1]

• Procedure:

  • Prepare the racemic ester of pyrrolidine-3-carboxylic acid.

  • Disperse the ester in the phosphate buffer.

  • Add the lipase to the mixture.

  • Stir the reaction at room temperature and monitor the conversion (e.g., by HPLC).

  • When the conversion reaches approximately 50%, stop the reaction.

  • Separate the unreacted ester from the carboxylic acid product by extraction.

  • Determine the enantiomeric excess of both the recovered ester and the acid product.[1]

Capillary Electrophoresis (CE)

CE is a high-resolution analytical technique that offers rapid method development and low consumption of sample and reagents. Chiral separations in CE are achieved by adding a chiral selector to the background electrolyte (BGE).

Mechanism of Chiral Recognition with Cyclodextrins:

Cyclodextrins are widely used chiral selectors in CE.[9][10] Their toroidal structure features a hydrophobic inner cavity and a hydrophilic exterior. Enantioseparation arises from the differential formation of transient diastereomeric inclusion complexes between the enantiomers and the cyclodextrin.[9] The stability of these complexes is influenced by hydrophobic interactions, hydrogen bonding, and steric fit, leading to different electrophoretic mobilities for the enantiomers.

Experimental Protocol: Capillary Electrophoresis

• Chiral Selector: A cyclodextrin derivative, such as heptakis(2,6-di-O-methyl)-β-cyclodextrin, added to the background electrolyte.[1][9]

• Background Electrolyte (BGE): An acidic buffer, for example, 500 mM acetate buffer at pH 3.5.[9]

• Capillary: A fused-silica capillary.

• Detection: UV or, for higher sensitivity after derivatization, fluorescence.

• Procedure:

  • Prepare the BGE containing the chiral selector.

  • Fill the capillary with the BGE.

  • Inject a small plug of the sample solution.

  • Apply a high voltage across the capillary.

  • The enantiomers will migrate at different velocities due to their differential interactions with the chiral selector, resulting in their separation.[1]

Advanced and Emerging Techniques

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful "green" alternative to normal-phase HPLC for both analytical and preparative chiral separations.[11][12] It utilizes supercritical CO2 as the primary mobile phase, often with a small amount of an organic modifier (e.g., methanol). SFC offers several advantages, including faster separations, lower solvent consumption, and reduced backpressure. Polysaccharide-based CSPs are highly effective in SFC for the separation of proline derivatives.[13]

Gas Chromatography (GC)

For volatile or semi-volatile derivatives of pyrrolidine-3-carboxylate, chiral GC offers excellent resolution and sensitivity.[14] Derivatization is often necessary to increase the volatility of the amino acid. A common approach involves esterification followed by acylation. Cyclodextrin-based capillary columns are the most widely used stationary phases for chiral GC separations.

Conclusion: A Strategic Approach to Method Selection

The optimal method for the chiral separation of pyrrolidine-3-carboxylate enantiomers is dictated by the specific objectives of the analysis. For routine analytical quality control, direct chiral HPLC offers a robust and reliable solution. When sample volume is limited and high resolution is paramount, capillary electrophoresis is an excellent choice. For preparative-scale separations, diastereomeric salt crystallization remains a cost-effective option for large quantities, while enzymatic kinetic resolution provides a highly selective, albeit lower-yielding, alternative. The advent of SFC presents a compelling case for a more sustainable and efficient approach to both analytical and preparative chiral separations. This guide provides the foundational knowledge and practical protocols to empower researchers to confidently navigate the critical task of benchmarking and implementing the most appropriate chiral separation strategy for their needs.

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• Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. MDPI. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate, a compound often utilized as a building block in the synthesis of biologically active molecules. The procedures outlined herein are grounded in established safety protocols and regulatory compliance, ensuring a self-validating system for your laboratory's waste management.

Understanding the Compound: A Dual-Hazard Profile

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is an organic salt. For safe disposal, it is crucial to consider the hazards associated with both the cationic parent compound (Methyl 1-benzylpyrrolidine-3-carboxylate) and the oxalate anion.

• Oxalate Anion: Oxalate salts are known to be toxic. They are harmful if swallowed and can cause skin and serious eye irritation.[3] Ingestion can lead to systemic toxicity.

Therefore, Methyl 1-benzylpyrrolidine-3-carboxylate oxalate must be treated as a hazardous chemical waste, with disposal protocols reflecting its potential toxicity.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the disposal of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate, from the point of generation to final pickup by waste management services.

Step 1: Immediate Segregation at the Point of Generation

Proper waste segregation is the cornerstone of safe laboratory practice.[4][5] Immediately after use, any waste containing Methyl 1-benzylpyrrolidine-3-carboxylate oxalate must be segregated into a dedicated hazardous waste container.

• Rationale: Preventing the mixing of incompatible chemicals is paramount to avoiding dangerous reactions such as the evolution of toxic gases or fires.[6][7]

Step 2: Selecting the Appropriate Waste Container

The choice of container is critical for the safe containment of chemical waste.

Container Attribute	Specification	Rationale
Material	High-Density Polyethylene (HDPE) or glass	Must be compatible with the chemical waste.[4][8] Avoid metal containers for aqueous waste to prevent corrosion.[4]
Condition	Leak-proof with a secure, screw-top lid	Prevents spills and the release of vapors.[8][9] Snap caps and parafilm are not acceptable closures.[9]
Size	Appropriate for the volume of waste generated	Avoids the accumulation of large quantities of waste and ensures containers are not too heavy to lift.[4]

Step 3: Correct Labeling of the Waste Container

Accurate and detailed labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.[6][8]

• The label must clearly state "Hazardous Waste" .[4][8]

• List all contents by their full chemical names (e.g., "Methyl 1-benzylpyrrolidine-3-carboxylate oxalate," "Methanol," "Water"). Avoid abbreviations or chemical formulas.[4][10]

• Indicate the approximate percentage or concentration of each component.[10]

• Include the date when waste was first added to the container.[6]

• Provide the name and contact information of the generating researcher or laboratory.

Step 4: Safe Accumulation and Storage

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[10][11]

• The SAA should be at or near the point of waste generation.[10][11]

• Store the container in secondary containment, such as a chemical-resistant tray or tub, to contain any potential leaks.[12]

• Ensure the container is kept closed at all times, except when adding waste.[8][10] Do not leave funnels in the container.[10]

• Segregate the container from incompatible waste streams, such as strong acids, bases, and oxidizers.[12]

Step 5: Disposal of Contaminated Materials

Any materials that come into contact with Methyl 1-benzylpyrrolidine-3-carboxylate oxalate are also considered hazardous waste.

• Personal Protective Equipment (PPE): Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed, labeled bag and disposed of as solid chemical waste.[8]

• Sharps: Needles, syringes, and contaminated broken glass must be disposed of in a designated, puncture-resistant sharps container.[5][6]

• Empty Containers: An empty container that held Methyl 1-benzylpyrrolidine-3-carboxylate oxalate should be triple-rinsed with a suitable solvent. The rinseate must be collected and disposed of as hazardous waste.[12]

Step 6: Arranging for Waste Pickup

Once the waste container is nearly full (around 90% capacity), arrange for its collection by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[10]

• Follow your institution's specific procedures for requesting a waste pickup.

• Ensure all labeling is complete and accurate before the scheduled pickup.

Visualizing the Disposal Pathway

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate.

Caption: Disposal workflow for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate.

Conclusion: A Commitment to Safety

The responsible disposal of chemical waste is not merely a regulatory obligation but a fundamental aspect of scientific integrity and a commitment to a safe and sustainable research environment. By adhering to this comprehensive guide, researchers can ensure the safe management of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate waste, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management policies and the manufacturer's Safety Data Sheet for the most accurate and up-to-date information.

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• Jawaharlal Nehru Centre for Advanced Scientific Research. (n.d.). PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. Retrieved from [Link]

• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste. Retrieved from [Link]

• Today's Clinical Lab. (2025, June 11). A Lab's Guide to Safe and Compliant Medical Waste Disposal. Retrieved from [Link]

• Loba Chemie. (n.d.). SODIUM OXALATE AR. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022. Retrieved from [Link]

• University of Pennsylvania. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• Boston University. (2016). Chemical Waste Management Guide. Retrieved from [Link]

• CRC Industries. (2023, April 25). SDS US. Retrieved from [Link]

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• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Ecolab. (n.d.). SAFETY DATA SHEET OXALIC ACID. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for Methyl 1-benzylpyrrolidine-3-carboxylate oxalate

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: A Dual-Component Risk Profile

Methyl 1-benzylpyrrolidine-3-carboxylate oxalate is a compound that requires careful handling due to its composite nature. The primary hazards stem from both the oxalate component and the N-benzylpyrrolidine moiety.

• Oxalate Toxicity: Oxalic acid and its salts are toxic and corrosive.[1] Oxalates can cause severe irritation to the eyes, skin, and respiratory tract.[1][2] Systemic toxicity can occur through ingestion, inhalation, or skin absorption, potentially leading to kidney damage.

A thorough risk assessment is the foundation of safe laboratory practice. The American Chemical Society (ACS) emphasizes identifying and evaluating all potential hazards before beginning any experiment.[4][5]

Engineering Controls: Your First Line of Defense

Minimizing exposure begins with robust engineering controls. The Occupational Safety and Health Administration (OSHA) mandates that laboratories have a written Chemical Hygiene Plan (CHP) that includes criteria for the use of engineering controls and personal protective equipment (PPE).[6][7]

• Chemical Fume Hood: All handling of Methyl 1-benzylpyrrolidine-3-carboxylate oxalate, especially when dealing with the powdered form or creating solutions, must be conducted in a certified chemical fume hood. This is crucial for preventing the inhalation of dust particles or vapors.[8]

• Ventilation: Ensure adequate general laboratory ventilation to minimize the accumulation of any fugitive emissions.[8]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and regularly tested.[9][10]

Personal Protective Equipment (PPE): The Essential Barrier

The correct selection and use of PPE is critical to prevent personal exposure. OSHA requires employers to provide appropriate PPE and training on its proper use.[6]

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Butyl rubber)	To prevent skin contact with the oxalate and the pyrrolidine derivative.[1][11][12] Standard latex or vinyl gloves may not offer sufficient protection.
Eye and Face Protection	Safety goggles with side shields or a full-face shield	To protect against splashes and airborne particles.[1][10] A face shield is recommended when there is a significant splash risk.[12]
Body Protection	A long-sleeved laboratory coat	To protect the skin from accidental spills.[1]
Respiratory Protection	NIOSH-approved respirator with an N95/N99 particulate filter and an organic vapor cartridge	Required when handling the powder outside of a fume hood or if there is a risk of aerosolization.[1]

Donning and Doffing PPE Workflow

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